3,5-Dihydroxyadamantan-1-yl methacrylate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206), a key monomer in the development of advanced polymers for photoresist and drug delivery applications. This document details the primary synthetic routes, experimental protocols, and characterization of this versatile adamantane (B196018) derivative.

Introduction

3,5-Dihydroxyadamantan-1-yl methacrylate is a bifunctional monomer featuring the rigid, cage-like adamantane core, two hydroxyl groups, and a polymerizable methacrylate moiety. This unique combination of functionalities imparts desirable properties to polymers, including high thermal stability, etch resistance, and tunable solubility, making them highly valuable in the fields of microelectronics and advanced drug delivery systems.[1] The presence of hydroxyl groups offers sites for further functionalization, enhancing the versatility of the resulting polymers.

Synthetic Routes

The synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate can be primarily achieved through two effective methods: acid-catalyzed dehydration-condensation and carbodiimide-mediated esterification.

Dehydration-Condensation

This widely reported method involves the direct esterification of 3,5-dihydroxyadamantane (also known as 1,3-adamantanediol) with methacrylic acid. The reaction is catalyzed by a strong acid and typically involves the azeotropic removal of water to drive the equilibrium towards product formation.

Reaction Scheme:

Carbodiimide-Mediated Esterification

This method offers a milder alternative to acid-catalyzed esterification, avoiding harsh acidic conditions that might be unsuitable for sensitive substrates. Dicyclohexylcarbodiimide (DCC) is commonly used as a coupling agent, often in the presence of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP).

Reaction Scheme:

(where DCU is dicyclohexylurea)

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate.

Dehydration-Condensation Protocol

This protocol is a composite based on established procedures for the synthesis of adamantyl methacrylates.[2][3]

Materials:

• 1,3,5-Adamantanetriol (B1366330) (used as the precursor to 3,5-dihydroxyadamantane)

• Methacrylic acid

• Concentrated sulfuric acid (or p-toluenesulfonic acid)

• p-Methoxyphenol (polymerization inhibitor)

• Toluene (B28343)

• 5 wt% aqueous sodium hydroxide (B78521) solution

• Saturated aqueous sodium chloride solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and ethyl acetate (B1210297) (for chromatography)

Procedure:

• To a round-bottom flask equipped with a stirrer, thermometer, Dean-Stark trap, and condenser, add 1,3,5-adamantanetriol (1 equivalent), methacrylic acid (6 equivalents), p-methoxyphenol (0.012 equivalents), and toluene (sufficient to suspend the reactants).

• While stirring, add concentrated sulfuric acid (0.026 equivalents) to the mixture.

• Heat the mixture to reflux and continuously remove the water generated during the reaction using the Dean-Stark trap. Maintain the reaction for 6-12 hours, monitoring the progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the excess methacrylic acid and the sulfuric acid catalyst by slowly adding a 5 wt% aqueous sodium hydroxide solution while stirring and maintaining the temperature below 35°C.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water and saturated aqueous sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to yield pure 3,5-Dihydroxyadamantan-1-yl methacrylate.

Carbodiimide-Mediated Esterification Protocol

This is a general procedure adaptable for the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate.

Materials:

• 3,5-Dihydroxyadamantane (1,3-Adamantanediol)

• Methacrylic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF)

• Ethyl acetate

• n-Hexane

• Silica gel for column chromatography

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 3,5-dihydroxyadamantane (1 equivalent), methacrylic acid (1.1 equivalents), and DMAP (0.1 equivalents) in anhydrous DCM or THF.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve DCC (1.2 equivalents) in a minimal amount of the same anhydrous solvent.

• Add the DCC solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, filter the mixture to remove the precipitated dicyclohexylurea (DCU).

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to obtain the pure product.

Data Presentation

The following tables summarize the quantitative data associated with the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate.

Parameter	Dehydration-Condensation	Carbodiimide-Mediated Esterification
Catalyst	Sulfuric acid or p-toluenesulfonic acid	DMAP
Coupling Agent	-	DCC
Solvent	Toluene, Dichloromethane	Dichloromethane, Tetrahydrofuran, Dimethylformamide
Reaction Temperature	80-110°C (Reflux)	0°C to Room Temperature
Reaction Time	6-24 hours	12-48 hours
Typical Yield	60-75%	65-80%

Table 1: Comparison of Reaction Conditions for Synthesis Methods.

Spectroscopic Technique	Observed Peaks/Shifts
FT-IR (cm⁻¹)	3400-3500 (O-H stretch), 1720 (C=O stretch), 1635 (C=C stretch)
¹H NMR (CDCl₃, δ ppm)	6.1 (s, 1H, =CH₂), 5.6 (s, 1H, =CH₂), 1.9 (s, 3H, -CH₃), 1.6-2.1 (m, adamantane protons)
¹³C NMR	Data not fully available in searched literature.
Mass Spectrometry	Data not available in searched literature.

Table 2: Spectroscopic Characterization Data.

Mandatory Visualizations

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of 3,5-Dihydroxyadamantan-1-yl methacrylate.

Conceptual pH-Responsive Drug Release Mechanism

Polymers synthesized from 3,5-Dihydroxyadamantan-1-yl methacrylate can be further functionalized, for example, by incorporating tertiary amine groups. These polymers can form micelles that encapsulate drugs and release them in response to changes in pH, a strategy often employed in targeted cancer therapy.[4][5][6][7][8]

Caption: Conceptual diagram of pH-responsive drug release from a polymeric micelle.

Conclusion

The synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate is well-established, with dehydration-condensation and carbodiimide-mediated esterification being the most practical routes. The choice of method depends on the scale of the synthesis and the sensitivity of the starting materials. The resulting monomer is a valuable building block for the creation of functional polymers with applications in high-technology areas. Further research into the polymerization of this monomer and the biological activities of the resulting polymers will continue to unlock its full potential in drug delivery and biomedical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Adamantyl Methacrylate synthesis - chemicalbook [chemicalbook.com]
• 3. JP2007015962A - Method for producing 3,5-dihydroxy-1-adamantyl acrylates - Google Patents [patents.google.com]
• 4. Poly(2-(diethylamino)ethyl methacrylate)-based, pH-responsive, copolymeric mixed micelles for targeting anticancer drug control release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of pH-responsive tertiary amine methacrylate polymer brushes and their response to acidic vapour - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. [PDF] Synthesis of pH-responsive tertiary amine methacrylate polymer brushes and their response to acidic vapour | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]

An In-depth Technical Guide to 3,5-Dihydroxyadamantan-1-yl Methacrylate

For researchers, scientists, and professionals in drug development, 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) (DHAMA) presents a unique monomer for the synthesis of advanced polymers with applications in photolithography, dental composites, and notably, as a promising component in drug delivery systems and tissue engineering scaffolds. Its rigid adamantane (B196018) core, combined with the reactive hydroxyl and methacrylate groups, offers a versatile platform for creating materials with enhanced thermal stability, mechanical strength, and biocompatibility.

Core Properties of 3,5-Dihydroxyadamantan-1-yl Methacrylate

3,5-Dihydroxyadamantan-1-yl methacrylate is a derivative of adamantane, a cage-like hydrocarbon known for its rigidity and thermal stability. The presence of two hydroxyl groups and a polymerizable methacrylate group makes it a valuable building block in polymer chemistry.[1]

Physicochemical Properties

The distinct structure of DHAMA imparts a unique set of physical and chemical properties. A summary of its key quantitative data is presented below.

Property	Value	Reference
Molecular Formula	C₁₄H₂₀O₄	[1][2]
Molecular Weight	252.31 g/mol	[1][2]
IUPAC Name	(3,5-dihydroxy-1-adamantyl) 2-methylprop-2-enoate	[1]
CAS Number	115522-15-1	[2][3]
Appearance	White to almost white powder or crystal	[4][5]
Melting Point	89.0 to 93.0 °C	[4]

Spectroscopic Data

Structural confirmation of DHAMA is typically achieved through spectroscopic methods.

Technique	Key Peaks/Shifts	Reference
FT-IR (cm⁻¹)	3400–3500 (O-H stretch), 1720 (C=O stretch), 1635 (C=C methacrylate)	[1]
¹H NMR (CDCl₃, δ ppm)	6.1 (s, 1H, CH₂=C), 5.6 (s, 1H, CH₂=C), 4.3 (s, 2H, OCH₂), 1.9 (s, 3H, CH₃)	[1]

Synthesis and Experimental Protocols

The synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate can be achieved through several methods, with the most common being dehydration-condensation and carbodiimide-mediated esterification.[1]

Dehydration-Condensation with Methacrylic Acid

This widely reported method involves the reaction of 3,5-dihydroxyadamantane (DHA) with methacrylic acid (MAA) using an acid catalyst.[1]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 1,3,5-adamantanetriol (B1366330) in toluene.[6]

• Reagent Addition: Add methacrylic acid to the solution, followed by a catalytic amount of an acid catalyst such as p-toluenesulfonic acid or sulfuric acid.[1][6] A polymerization inhibitor may also be added to prevent the polymerization of methacrylic acid.[6]

• Reaction: Heat the mixture to reflux, and continue the reaction for 6-24 hours while azeotropically removing the water produced during the reaction.[1][6]

• Neutralization: After cooling the reaction mixture to room temperature, neutralize the remaining acid catalyst and unreacted methacrylic acid by washing with an aqueous solution of sodium bicarbonate or sodium hydroxide.[1][6]

• Extraction and Purification: Extract the aqueous phase to recover the product. The organic phase containing the product can be further purified by column chromatography to yield pure 3,5-Dihydroxyadamantan-1-yl methacrylate.[1][6]

A generalized workflow for this synthesis is depicted below.

Synthesis of DHAMA via Dehydration-Condensation.

Carbodiimide-Mediated Esterification

This method offers a milder alternative to acid-catalyzed esterification, making it suitable for substrates with acid-sensitive functional groups.[1]

Experimental Protocol:

• Activation of Methacrylic Acid: In a flask, dissolve methacrylic acid in an anhydrous solvent such as dimethylformamide (DMF). Add dicyclohexylcarbodiimide (B1669883) (DCC) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) to activate the methacrylic acid.

• Esterification: Add 3,5-dihydroxyadamantane to the reaction mixture. The hydroxyl groups of the adamantane derivative will react with the activated methacrylic acid.

• Reaction Conditions: Maintain the reaction at a controlled temperature, typically between 0-20°C, and stir for 12-48 hours.[1]

• Workup and Purification: Upon completion, the dicyclohexylurea (DCU) byproduct, which is insoluble, is removed by filtration. The filtrate is then subjected to further purification steps, such as extraction and column chromatography, to isolate the pure product.[1]

Applications in Drug Delivery and Biomedicine

The unique properties of DHAMA, such as its biocompatibility and the presence of functional groups for further modification, make it a valuable monomer for biomedical applications.[1] Polymers derived from DHAMA are being explored for their potential in controlled drug release and as scaffolds in tissue engineering.[1]

The adamantane core contributes to the formation of stable, rigid polymer structures that can encapsulate therapeutic agents, protecting them from degradation and enabling controlled release.[1] The hydroxyl groups provide sites for further functionalization, allowing for the attachment of targeting ligands or other bioactive molecules.

The role of DHAMA in a polymer-based drug delivery system is conceptually illustrated in the following diagram.

Role of DHAMA in a Polymer-Based Drug Delivery System.

Biocompatibility and Cytotoxicity

Chemical Reactivity and Further Modifications

The chemical versatility of 3,5-Dihydroxyadamantan-1-yl methacrylate allows for a range of post-polymerization modifications or for its use as a multifunctional monomer.

• Oxidation: The hydroxyl groups can be oxidized to form ketone or carboxylic acid functionalities.[1]

• Reduction: The ester group of the methacrylate moiety can be reduced to an alcohol.[1]

• Substitution: The hydroxyl groups can be replaced with other functional groups through nucleophilic substitution reactions.[1]

These reactions open up possibilities for creating a diverse library of polymers with tailored properties for specific applications.

Conclusion

3,5-Dihydroxyadamantan-1-yl methacrylate is a highly versatile and valuable monomer for the development of advanced materials. Its unique combination of a rigid adamantane core and reactive functional groups provides a solid foundation for the synthesis of polymers with enhanced physical, chemical, and biological properties. For researchers in drug delivery and biomaterials science, DHAMA offers a promising platform for the design of novel therapeutic systems and tissue engineering constructs. Further exploration of its polymerization characteristics and the biological performance of the resulting polymers will undoubtedly unlock its full potential in these cutting-edge fields.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. chemexpress.com [chemexpress.com]
• 3. 115522-15-1 | MFCD00200959 | 3,5-Dihydroxy-1-adamantyl methacrylate [aaronchem.com]
• 4. 3-Hydroxy-1-adamantyl methacrylate [chembk.com]
• 5. 3-Hydroxy-1-methacryloyloxyadamantane 115372-36-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. JP2007015962A - Method for producing 3,5-dihydroxy-1-adamantyl acrylates - Google Patents [patents.google.com]
• 7. Adamantane in Drug Delivery Systems and Surface Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acid-Responsive Adamantane-Cored Amphiphilic Block Polymers as Platforms for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 3,5-Dihydroxyadamantan-1-yl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206), a bifunctional monomer with significant potential in the development of advanced materials for drug delivery, tissue engineering, and specialized polymer synthesis. Its rigid, diamondoid adamantane (B196018) core, combined with the reactive hydroxyl and methacrylate groups, offers a unique platform for creating materials with enhanced thermal stability, biocompatibility, and tailored functionality.

Core Chemical and Physical Properties

3,5-Dihydroxyadamantan-1-yl methacrylate is a derivative of adamantane, characterized by the presence of two hydroxyl groups and a methacrylate ester.[1] These functional groups provide sites for further chemical modification and polymerization.[1] The chemical formula for this compound is C₁₄H₂₀O₄.[2]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₄H₂₀O₄	[2]
Molecular Weight	252.31 g/mol	[1][2]
Melting Point	Data not available in search results
Boiling Point	Data not available in search results
Solubility	Data not available in search results

Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate

The most common method for the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate is through the dehydration-condensation reaction of 1,3,5-adamantanetriol (B1366330) with methacrylic acid.[3] This reaction is typically carried out in the presence of an acid catalyst.[3]

Experimental Protocol: Dehydration-Condensation Method

This protocol is adapted from a patented synthesis method.[3]

Materials:

• 1,3,5-adamantanetriol (92.1 g, 0.5 mol)

• Methacrylic acid (258 g, 3.0 mol)

• Concentrated sulfuric acid (1.3 g, 13 mmol)

• p-Methoxyphenol (0.76 g, 6.1 mmol) (as a polymerization inhibitor)

• Toluene (B28343) (500 ml)

• Aqueous sodium carbonate solution

• n-Hexane

• Ethyl acetate

• Deionized water

• Inorganic acid solution (e.g., dilute HCl or H₂SO₄)

Equipment:

• 1 L five-necked flask

• Mechanical stirrer

• Thermometer

• Dean-Stark water separator

• Dimroth condenser

• Air inlet tube

Procedure:

• Reaction Setup: In the 1 L five-necked flask equipped with a stirrer, thermometer, Dean-Stark water separator, Dimroth condenser, and air inlet tube, combine 92.1 g of 1,3,5-adamantanetriol, 258 g of methacrylic acid, 1.3 g of concentrated sulfuric acid, 0.76 g of p-methoxyphenol, and 500 ml of toluene.[3]

• Reaction: Stir the mixture. The reaction progress can be monitored by techniques such as thin-layer chromatography.

• Neutralization: After the reaction is complete, neutralize the reaction mixture with an aqueous sodium carbonate solution.[3]

• Initial Separation: Add n-hexane to the neutralized mixture and stir. Separate and remove the organic phase.

• Extraction: Extract the 3,5-Dihydroxyadamantan-1-yl methacrylate from the aqueous phase using ethyl acetate.[3]

• Washing: Wash the resulting organic phase with an inorganic acid solution and subsequently with water to remove any remaining acid.[3]

• Purification:

  • Concentrate the organic phase.

  • Add n-hexane or toluene to the concentrated solution to induce crystallization.

  • Further purification can be achieved by recrystallization.

Synthesis Workflow

Caption: Synthesis workflow for 3,5-Dihydroxyadamantan-1-yl methacrylate.

Applications in Drug Development and Material Science

The unique structure of 3,5-Dihydroxyadamantan-1-yl methacrylate makes it a valuable monomer in several advanced applications.

• Drug Delivery Systems: The presence of hydroxyl groups allows for the formation of hydrogels and enhances biocompatibility, making it a candidate for controlled drug release formulations.[1] The rigid adamantane core can encapsulate therapeutic agents, protecting them from degradation and enabling sustained release.[1]

• Tissue Engineering: Its biocompatibility and ability to form structured polymers are advantageous in creating scaffolds for tissue regeneration.

• High-Performance Polymers: As a monomer, it is used to produce resins with excellent transparency and dry-etching resistance, which are useful for microfabrication resist materials.[3] The dihydroxy functionality offers more sites for functionalization compared to its mono-hydroxy counterpart, making it suitable for more complex polymer architectures.[1]

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. chemexpress.com [chemexpress.com]
• 3. JP2007015962A - Method for producing 3,5-dihydroxy-1-adamantyl acrylates - Google Patents [patents.google.com]

3,5-Dihydroxyadamantan-1-yl methacrylate IUPAC name

An In-depth Technical Guide to (3,5-dihydroxy-1-adamantyl) 2-methylprop-2-enoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206), a functionalized adamantane (B196018) derivative with significant potential in advanced materials and pharmaceutical sciences. The document details its chemical identity, physicochemical properties, synthesis protocols, and characterization techniques. A significant focus is placed on its application in drug development, particularly in the formulation of stimuli-responsive polymers for targeted drug delivery systems. This guide is intended to be a valuable resource for researchers and professionals working in polymer chemistry, materials science, and drug delivery, offering detailed methodologies and insights into the practical application of this versatile compound.

Chemical Identity and Physicochemical Properties

The IUPAC name for 3,5-Dihydroxyadamantan-1-yl methacrylate is (3,5-dihydroxy-1-adamantyl) 2-methylprop-2-enoate [1]. A common stereoisomer is (3R,5S)-3,5-dihydroxyadamantan-1-yl 2-methylprop-2-enoate[2]. The presence of a rigid adamantane core, a polymerizable methacrylate group, and two hydroxyl groups for further functionalization makes this molecule a unique building block for advanced polymers[1].

Table 1: Physicochemical Properties of (3,5-dihydroxy-1-adamantyl) 2-methylprop-2-enoate

Property	Value	Source
IUPAC Name	(3,5-dihydroxy-1-adamantyl) 2-methylprop-2-enoate	[1]
Synonyms	3,5-Dihydroxyadamantan-1-yl methacrylate, Methacrylic acid 3,5-dihydroxy-1-adamantyl ester	[2]
CAS Number	115522-15-1	[3]
Molecular Formula	C₁₄H₂₀O₄	[1][3]
Molecular Weight	252.31 g/mol	[1][3]
Appearance	White or colorless to almost white or almost colorless powder to lump to clear liquid
Storage	Inert atmosphere, Room Temperature	[3]

Synthesis and Purification

Two primary methods are reported for the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate: acid-catalyzed dehydration-condensation and carbodiimide-mediated esterification.

Experimental Protocol 1: Dehydration-Condensation

This widely used method involves the reaction of 3,5-dihydroxyadamantane (DHA) with methacrylic acid (MAA) using an acid catalyst[1].

• Materials:

  • 3,5-dihydroxyadamantane (DHA)

  • Methacrylic acid (MAA)

  • Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA) (0.5–2 mol%)[1]

  • Toluene or Dichloromethane (DCM)

  • Hydroquinone (0.1–0.5 wt% as inhibitor)[1]

  • Aqueous sodium bicarbonate (for neutralization)

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using toluene), add DHA, MAA, the chosen solvent, the acid catalyst, and hydroquinone.

  • Heat the mixture to reflux (80–110°C)[1].

  • Monitor the reaction progress using thin-layer chromatography (TLC). The reaction typically takes 6–24 hours[1].

  • Upon completion, cool the reaction mixture to room temperature.

  • Neutralize the mixture by washing with aqueous sodium bicarbonate solution.

  • Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the final product (typical yields are 60–75%)[1].

Experimental Protocol 2: Carbodiimide-Mediated Esterification

This method is suitable for lab-scale synthesis under milder conditions, avoiding harsh acids[1].

• Materials:

  • 3,5-dihydroxyadamantane (DHA)

  • Methacrylic acid (MAA)

  • N,N'-Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Dimethylformamide (DMF, anhydrous)

• Procedure:

  • In a flask under an inert atmosphere, dissolve MAA and DMAP in anhydrous DMF.

  • Cool the solution to 0°C and add a solution of DCC in DMF dropwise.

  • Stir the mixture at 0°C for 30 minutes to form the active O-acylisourea intermediate[1].

  • Add a solution of DHA in DMF to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12–48 hours[1].

  • Monitor the reaction by TLC.

  • After completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

  • Remove the DMF under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove any remaining impurities.

  • Dry the organic layer and concentrate it. Purify the product via column chromatography (yields typically range from 65–80%)[1].

Caption: Dehydration-Condensation Synthesis Workflow.

Characterization

The structure and purity of 3,5-Dihydroxyadamantan-1-yl methacrylate are typically confirmed using standard analytical techniques.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Expected characteristic peaks include a strong C=O stretching vibration around 1720 cm⁻¹, a C=C stretch from the methacrylate group at approximately 1635 cm⁻¹, and a broad O-H stretch from the hydroxyl groups in the 3400–3500 cm⁻¹ region[1].

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Key signals are expected for the vinyl protons of the methacrylate group (δ 5.5-6.1 ppm), the methyl protons (δ ~1.9 ppm), and a complex pattern of signals for the adamantane cage protons (δ 1.6–2.1 ppm)[1]. The protons of the hydroxyl groups will appear as broad singlets.

• High-Performance Liquid Chromatography (HPLC): Purity is assessed using HPLC with UV detection (λ = 210–254 nm)[1]. A C18 column is often used with a mobile phase such as a mixture of acetonitrile (B52724) and water[4].

Applications in Drug Development

The adamantane moiety is a valuable pharmacophore and building block in drug delivery due to its unique properties. Its rigid, lipophilic structure can enhance drug loading, improve the stability of drug carriers, and facilitate controlled release[5]. Adamantane-containing polymers are particularly promising for creating advanced drug delivery systems like micelles, dendrimers, and nanoparticles[5][6].

Role in Stimuli-Responsive Polymers

3,5-Dihydroxyadamantan-1-yl methacrylate is an ideal monomer for creating stimuli-responsive polymers. The methacrylate group allows for its incorporation into polymer chains via various polymerization techniques, such as atom transfer radical polymerization (ATRP)[5]. The two hydroxyl groups provide reactive sites for further functionalization, such as attaching targeting ligands or other polymer blocks.

A key application is in the development of pH-responsive drug delivery systems. Cancerous tissues often have a lower pH than healthy tissues, a feature that can be exploited for targeted drug release[7]. By copolymerizing 3,5-Dihydroxyadamantan-1-yl methacrylate with a pH-sensitive monomer, such as N,N'-diethylaminoethyl methacrylate (DEAEMA), it is possible to create amphiphilic block copolymers that self-assemble into micelles at physiological pH (7.4)[6].

In these systems:

• The hydrophobic block , containing the adamantane moiety, forms the core of the micelle, where hydrophobic drugs like doxorubicin (B1662922) can be encapsulated[6]. The bulky adamantane core can increase the stability and drug-loading capacity of the micelle[6].

• The hydrophilic block (often PEG) forms the corona, providing stealth properties and stability in circulation.

• The pH-responsive block (e.g., PDEAEMA) remains hydrophobic at physiological pH but becomes protonated and hydrophilic in the acidic tumor microenvironment. This change in polarity triggers the disassembly of the micelle and the rapid release of the encapsulated drug directly at the target site, minimizing systemic toxicity[6][8].

Caption: Logic for pH-Responsive Drug Delivery.

Conclusion

(3,5-dihydroxy-1-adamantyl) 2-methylprop-2-enoate is a highly versatile and functional monomer. Its unique combination of a rigid adamantane core, a polymerizable methacrylate group, and two hydroxyl groups makes it a valuable component in the synthesis of advanced polymers. For drug development professionals, its application in creating stable, high-capacity, and stimuli-responsive drug delivery systems offers a promising avenue for the development of more effective and targeted cancer therapies. The detailed protocols and characterization data provided in this guide serve as a practical resource for harnessing the potential of this compound in research and development.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. 3,5-Dihydroxy-1-adamantyl methacrylate | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 3. secure.vetmed.wsu.edu [secure.vetmed.wsu.edu]
• 4. Solid phase extraction and HPLC analysis of toxic components eluted from methyl methacrylate dental materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Acid-Responsive Adamantane-Cored Amphiphilic Block Polymers as Platforms for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Polymers That Are pH Responsive [ebrary.net]

theoretical properties of dihydroxyadamantyl methacrylate

An In-depth Technical Guide on the Core Theoretical Properties of 3,5-Dihydroxyadamantyl Methacrylate (B99206)

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dihydroxyadamantyl methacrylate (DHAMA) is a unique bifunctional monomer characterized by a rigid, bulky adamantyl cage and two hydrophilic hydroxyl groups, combined with a polymerizable methacrylate moiety. This structure imparts a compelling combination of properties, including enhanced thermal stability, improved mechanical strength, and the potential for hydrophilicity and further functionalization. These characteristics make DHAMA and its derived polymers highly promising materials for advanced applications, particularly in the development of sophisticated drug delivery systems, high-performance optical materials, and specialty photoresists. This guide provides a comprehensive overview of the core theoretical properties of DHAMA, detailing its synthesis, polymerization, physicochemical characteristics, and potential applications in drug delivery, supported by experimental protocols and data.

Introduction to 3,5-Dihydroxyadamantyl Methacrylate

The molecular architecture of 3,5-Dihydroxyadamantyl methacrylate is distinguished by three key functional components:

• Adamantyl Cage: A perfectly symmetrical, diamondoid hydrocarbon structure that provides exceptional rigidity, thermal stability, and lipophilicity. Its incorporation into a polymer backbone is known to significantly increase the glass transition temperature (Tg) and thermal decomposition temperature.[1][2]

• Dihydroxy Groups (-OH): Two hydroxyl groups attached to the adamantyl cage introduce hydrophilicity and provide reactive sites for further chemical modification, such as attaching targeting ligands or cross-linking to form hydrogels.[3]

• Methacrylate Group: A readily polymerizable functional group that allows DHAMA to be incorporated into a wide range of polymer systems via free-radical polymerization.[4][5]

This combination of a rigid, thermally stable core with hydrophilic, functionalizable groups makes DHAMA a versatile building block for designing advanced polymers with tailored properties for high-value applications.

Synthesis Methodologies

The synthesis of DHAMA is primarily achieved through two established esterification routes, each offering distinct advantages in terms of reaction conditions and yield.

Method 1: Acid-Catalyzed Dehydration-Condensation

This is the most widely reported method for synthesizing DHAMA, involving a direct reaction between 3,5-dihydroxyadamantane (or 1,3,5-adamantanetriol) and methacrylic acid.[6][7] The reaction proceeds via a nucleophilic acyl substitution mechanism facilitated by an acid catalyst.

Experimental Protocol:

• Reactant Dissolution: Dissolve 1,3,5-adamantanetriol (B1366330) in a suitable solvent such as toluene, which also serves to azeotropically remove the water byproduct.[6][7]

• Addition of Reagents: Add methacrylic acid to the solution, along with a catalytic amount (0.5–2 mol%) of a strong acid like p-toluenesulfonic acid (PTSA) or sulfuric acid (H₂SO₄).[6][7] To prevent premature polymerization of the methacrylate, a polymerization inhibitor such as hydroquinone (B1673460) (0.1–0.5 wt%) is also added.[6]

• Reaction: Heat the mixture to reflux (80–110°C) for 6–24 hours.[6] The progress of the reaction can be monitored using thin-layer chromatography (TLC). A Dean-Stark apparatus is often used to collect the water byproduct.[7]

• Neutralization: After the reaction is complete, cool the mixture and neutralize the acid catalyst with an aqueous solution of a weak base, like sodium bicarbonate.[6][7]

• Extraction & Purification: Extract the product into an organic solvent (e.g., ethyl acetate).[7] The final product is then purified via column chromatography or crystallization to yield DHAMA.[6][7] Typical yields for this method range from 60–75%.[6]

Method 2: Carbodiimide-Mediated Esterification

This approach utilizes activating agents to facilitate esterification under milder, non-acidic conditions, which is advantageous when working with acid-sensitive molecules.[6]

Experimental Protocol:

• Reactant Dissolution: Dissolve 3,5-dihydroxyadamantane and methacrylic acid in an anhydrous polar aprotic solvent, such as dimethylformamide (DMF).[6]

• Activation: Cool the solution to 0°C in an ice bath. Add dicyclohexylcarbodiimide (B1669883) (DCC) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP).[6] The DCC activates the carboxylic acid group of methacrylic acid, forming a highly reactive O-acylisourea intermediate.

• Reaction: Allow the reaction to proceed at a low temperature (0–20°C) for 12–48 hours.[6] Stringent moisture control is critical to prevent side reactions.[6]

• Purification: The primary byproduct, dicyclohexylurea (DCU), is insoluble in the reaction mixture and can be removed by filtration.[6] The filtrate is then subjected to further purification steps, such as extraction and chromatography, to isolate the pure DHAMA. This method typically provides yields of 65–80%.[6]

Caption: Comparative workflows for the synthesis of DHAMA.

Physicochemical Properties

The physical and chemical properties of DHAMA are summarized below.

Property	Value / Description	Source
Systematic Name	3,5-Dihydroxyadamantan-1-yl methacrylate	[8]
CAS Number	115522-15-1	[9]
Molecular Formula	C₁₄H₂₀O₄	[9]
Molecular Weight	252.306 g/mol	[9]
Appearance	Assumed to be a white crystalline solid at room temperature.	-
Storage	Store at -20°C, under nitrogen, and protected from light.	[10]

Property	Solvents	Source
Solubility	Soluble in Dimethyl sulfoxide (B87167) (DMSO), Tetrahydrofuran (THF), and ethanol. Stepwise solubility assays can be performed to quantify limits.	[6]

Polymerization Characteristics

DHAMA can be polymerized through standard free-radical polymerization techniques to form either homopolymers or copolymers with other vinyl monomers (e.g., methyl methacrylate, hydroxyethyl (B10761427) methacrylate).[1][4][5] The process follows the canonical steps of initiation, propagation, and termination.

Experimental Protocol: Free-Radical Polymerization (Solution)

• Preparation: Dissolve the DHAMA monomer and a comonomer (if applicable) in a suitable solvent like THF.

• Initiation: Add a free-radical initiator, such as azobisisobutyronitrile (AIBN). Purge the solution with an inert gas (e.g., nitrogen or argon) to remove oxygen, which can inhibit polymerization.

• Propagation: Heat the reaction mixture to a temperature sufficient to decompose the initiator and start the polymerization chain reaction (typically 60-80°C for AIBN). Maintain the temperature for several hours.

• Termination: The reaction is terminated by cooling the mixture. The resulting polymer is then precipitated in a non-solvent (e.g., methanol (B129727) or hexane), filtered, and dried under vacuum to a constant weight.

Caption: The three key stages of free-radical polymerization.

Thermal Properties

The incorporation of the rigid adamantyl moiety is a well-established strategy for enhancing the thermal stability of polymers.[2] Copolymers containing hydroxyadamantyl methacrylate exhibit significantly higher glass transition temperatures (Tg) and thermal decomposition temperatures compared to conventional polymers like polymethyl methacrylate (PMMA).[1][2]

Property	PMMA	P(HAdMA-co-MMA) (5% HAdMA)	Source
Glass Transition Temp. (Tg)	~105°C	Significantly Increased	[2]
Initial Decomposition Temp.	~160°C	~260°C	[1][2]

Experimental Protocol: Thermal Analysis

• Thermogravimetric Analysis (TGA): To determine thermal stability and decomposition temperatures, heat a small sample of the polymer (~5-10 mg) in an alumina (B75360) crucible under a nitrogen atmosphere.[11] Apply a constant heating rate (e.g., 10°C/min) from room temperature to approximately 600°C.[6][11] The onset of weight loss indicates the initial decomposition temperature.

• Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg), heat a polymer sample through a defined temperature range at a constant rate (e.g., 10°C/min). The Tg is identified as a step-change in the heat flow curve.

Theoretical Applications in Drug Delivery

While specific studies on DHAMA for drug delivery are emerging, its structure is highly analogous to other functional methacrylates used in advanced drug delivery systems.[3][12] The combination of a bulky, lipophilic adamantyl core and hydrophilic dihydroxy groups suggests high potential in this field.

Potential Applications:

• Hydrogel-Based Drug Depots: The hydroxyl groups allow for cross-linking to form biocompatible hydrogels.[3] These hydrogels can be loaded with therapeutic agents and implanted to serve as localized depots for sustained, long-term drug release.[3][12]

• Nanoparticle Drug Carriers: Amphiphilic block copolymers containing a hydrophilic poly(DHAMA) segment and a hydrophobic segment could self-assemble in aqueous solutions to form core-shell nanoparticles.[3] The hydrophobic core can encapsulate poorly water-soluble drugs, improving their bioavailability and reducing systemic toxicity.[3]

• Stimuli-Responsive Systems: DHAMA can be copolymerized with stimuli-responsive monomers (e.g., N-isopropylacrylamide) to create materials that respond to physiological triggers like temperature or pH.[3] For instance, a thermo-responsive polymer could release its encapsulated drug payload specifically in hyperthermic tumor tissues.[3]

Caption: A conceptual pathway for a DHAMA-based nanoparticle drug carrier.

Conclusion

3,5-Dihydroxyadamantyl methacrylate is a specialty monomer with a unique combination of structural features that translate into valuable material properties. The adamantyl cage provides a foundation for exceptional thermal stability and mechanical robustness, while the dihydroxy groups offer hydrophilicity and a platform for chemical functionalization. These attributes make DHAMA-based polymers strong candidates for high-performance applications, from durable optical plastics to the next generation of intelligent drug delivery systems. Further research into the synthesis, polymerization, and application of this promising monomer is poised to unlock new solutions in materials science and pharmaceutical development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Influence of Dimethacrylate Monomer on the Polymerization Efficacy of Resin-Based Dental Cements—FTIR Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polymerization and Applications of Poly(methyl methacrylate)–Graphene Oxide Nanocomposites: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 7. JP2007015962A - Method for producing 3,5-dihydroxy-1-adamantyl acrylates - Google Patents [patents.google.com]
• 8. 3,5-Dihydroxy-1-adamantyl methacrylate | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 9. 115522-15-1 | MFCD00200959 | 3,5-Dihydroxy-1-adamantyl methacrylate [aaronchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. scielo.br [scielo.br]
• 12. dergipark.org.tr [dergipark.org.tr]

An In-depth Technical Guide to the Computational Modeling of Adamantane Methacrylate Polymers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the computational modeling of adamantane (B196018) methacrylate (B99206) polymers, a class of materials with significant potential in advanced drug delivery systems. By leveraging computational techniques, researchers can predict material properties, optimize polymer design, and accelerate the development of novel therapeutic carriers. This document details the theoretical background, practical methodologies, and experimental validation for the computational study of these complex polymers.

Introduction to Adamantane Methacrylate Polymers

Adamantane, a bulky, rigid, and lipophilic diamondoid hydrocarbon, imparts unique properties when incorporated into polymer structures.[1] Adamantane methacrylate polymers, particularly poly(1-adamantyl methacrylate) (PADMA) and its copolymers, exhibit enhanced thermal stability, high glass transition temperatures (Tg), and improved mechanical strength compared to conventional methacrylate polymers like poly(methyl methacrylate) (PMMA).[1][2] These characteristics, combined with their biocompatibility, make them excellent candidates for the development of robust and reliable drug delivery vehicles.[3]

The incorporation of the adamantane moiety can significantly influence drug loading capacity and release kinetics.[1] Furthermore, copolymerization with functional monomers, such as those containing tertiary amine groups, can introduce stimuli-responsive behavior, enabling targeted drug release in specific physiological environments, like the acidic microenvironment of tumors.[4]

Computational Modeling Methodologies

Computational modeling offers a powerful toolkit for investigating the structure-property relationships of adamantane methacrylate polymers at the molecular level. These in silico approaches can significantly reduce the time and resources required for experimental studies by providing predictive insights into material behavior.[5]

Molecular Dynamics (MD) Simulations

MD simulations are a computational method for analyzing the physical movements of atoms and molecules.[6] By solving Newton's equations of motion for a system of interacting particles, MD simulations can provide detailed information about the dynamic behavior of polymer chains, their interactions with drug molecules, and their collective properties.

Experimental Workflow for MD Simulation of Adamantane Methacrylate Polymers

MD Simulation Workflow for Adamantane Methacrylate Polymers.

Detailed Protocol for MD Simulations:

A typical MD simulation protocol for an amorphous adamantane methacrylate polymer system involves the following steps:

• System Preparation :

  • Polymer Construction : Build the adamantane methacrylate polymer chain using molecular modeling software. The rotational isomeric state model can be used to generate realistic initial conformations.[7]

  • Force Field Selection : Choose an appropriate force field to describe the interatomic potentials. All-atom force fields like COMPASS, PCFF, CHARMM, Amber, or OPLS are commonly used for polymer simulations.[8][9] It is crucial to ensure that the force field has been parameterized for the specific monomers in the system.

  • Amorphous Cell Construction : Pack multiple polymer chains into a simulation box with periodic boundary conditions to create a representative amorphous cell. Software like PACKMOL can be utilized for this purpose.[7]

  • Solvation and Ionization : If simulating in an aqueous environment, solvate the system with water molecules. Add counter-ions to neutralize the system if necessary.

• Simulation Execution :

  • Energy Minimization : Perform energy minimization to relax the system and remove any unfavorable steric clashes.[7]

  • Equilibration : Equilibrate the system in a stepwise manner. This typically involves a short simulation in the NVT (constant number of particles, volume, and temperature) ensemble to bring the system to the desired temperature, followed by a longer simulation in the NPT (constant number of particles, pressure, and temperature) ensemble to adjust the density.

  • Production Run : Once the system is well-equilibrated, run the production simulation in the NPT ensemble to generate the trajectory data for analysis.

• Data Analysis :

  • Structural Properties : Analyze the polymer conformation, chain packing, and the distribution of free volume.

  • Thermodynamic Properties : Calculate properties such as density and the glass transition temperature (Tg). Tg can be estimated by observing the change in density or specific volume as a function of temperature.

  • Drug-Polymer Interactions : If a drug molecule is included in the simulation, calculate the interaction energy between the drug and the polymer to assess compatibility and binding affinity.[6][10] The radial distribution function (RDF) can be used to analyze the spatial arrangement of drug molecules around the polymer chains.

Quantum Chemical Calculations (DFT)

Density Functional Theory (DFT) is a quantum mechanical method used to investigate the electronic structure of atoms and molecules. DFT calculations can provide valuable insights into the properties of adamantane methacrylate monomers and their interactions.

Workflow for DFT Calculations

DFT Calculation Workflow for Adamantane Methacrylate Monomers.

Detailed Protocol for DFT Calculations:

• Monomer Structure : Create the 3D structure of the adamantane methacrylate monomer.

• Method Selection : Choose a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G*) for the calculations.

• Geometry Optimization : Perform a geometry optimization to find the lowest energy conformation of the monomer.

• Frequency Analysis : Calculate the vibrational frequencies to confirm that the optimized structure corresponds to a true energy minimum.

• Property Calculation : From the optimized structure, various properties can be calculated, including:

  • Partial Atomic Charges : To be used in the development of force fields for MD simulations.

  • Molecular Orbitals (HOMO/LUMO) : To understand the reactivity of the monomer.

  • Interaction Energies : By creating a complex of the monomer and a drug molecule, the interaction energy can be calculated to quantify their binding affinity.

Quantitative Structure-Property Relationship (QSPR) Models

QSPR models are mathematical relationships that correlate the structural features of molecules with their physicochemical properties.[5] These models can be used to predict the properties of new, unsynthesized polymers, thereby accelerating the materials discovery process.[11][12]

Workflow for QSPR Model Development

QSPR Model Development Workflow.

Detailed Protocol for QSPR Model Development:

• Data Collection : Compile a dataset of adamantane methacrylate polymers with experimentally determined properties of interest (e.g., Tg, mechanical strength).[2]

• Descriptor Calculation : For each polymer in the dataset, calculate a set of molecular descriptors that encode its structural features. These can include topological, constitutional, and quantum-chemical descriptors.

• Model Building :

  • Divide the dataset into a training set and a test set.

  • Use a feature selection algorithm to identify the most relevant descriptors.

  • Employ a machine learning algorithm (e.g., multiple linear regression, support vector machines, or neural networks) to build a model that correlates the selected descriptors with the target property.[13]

• Model Validation :

  • Internal Validation : Use techniques like cross-validation to assess the robustness of the model.[14]

  • External Validation : Evaluate the predictive power of the model on the independent test set.[14]

  • Y-randomization : Ensure the model is not a result of chance correlation.[14]

Experimental Protocols for Synthesis and Characterization

Experimental validation is crucial to confirm the predictions from computational models. This section outlines key experimental protocols for the synthesis and characterization of adamantane methacrylate polymers.

Synthesis of Adamantane Methacrylate Polymers

Adamantane-containing methacrylate polymers are typically synthesized via free-radical polymerization or controlled radical polymerization techniques like Atom Transfer Radical Polymerization (ATRP).[1][15] ATRP is particularly useful for synthesizing well-defined block copolymers for drug delivery applications.[15][16]

Protocol for Synthesis of Poly(1-adamantyl methacrylate) via Free-Radical Polymerization: [1]

• Monomer and Initiator : Dissolve 1-adamantyl methacrylate (ADMA) and an initiator such as 2,2'-azobisisobutyronitrile (AIBN) in a suitable solvent like tetrahydrofuran (B95107) (THF).

• Polymerization : Heat the reaction mixture under a nitrogen atmosphere at a controlled temperature (e.g., 60-70 °C) for a specified time.

• Purification : Precipitate the polymer by pouring the reaction mixture into a non-solvent such as methanol.

• Drying : Filter and dry the polymer under vacuum to a constant weight.

Characterization of Polymer Properties

A suite of analytical techniques is employed to characterize the synthesized polymers.

Property	Characterization Technique	Description
Molecular Weight	Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)	Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.
Chemical Structure	Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirms the chemical structure of the polymer and the incorporation of the adamantane moiety.
Thermal Properties	Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC)	TGA measures the thermal stability and decomposition temperature (Td).[2] DSC is used to determine the glass transition temperature (Tg).[2]
Mechanical Properties	Tensile Testing	Measures properties such as tensile strength, Young's modulus, and elongation at break.
Particle Size	Dynamic Light Scattering (DLS)	Determines the size distribution and polydispersity of polymer nanoparticles or micelles in solution.

Protocol for Cytotoxicity Testing using MTT Assay: [3][17][18][19][20]

• Cell Culture : Seed a suitable cell line (e.g., fibroblasts or cancer cells) in a 96-well plate and allow them to adhere overnight.

• Treatment : Expose the cells to different concentrations of the adamantane methacrylate polymer for a specified period (e.g., 24 or 48 hours).

• MTT Addition : Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate.

• Formazan (B1609692) Solubilization : Dissolve the formazan crystals formed by viable cells using a solubilizing agent (e.g., dimethyl sulfoxide).

• Absorbance Measurement : Measure the absorbance of the solution using a microplate reader. Cell viability is proportional to the absorbance.

Application in Drug Delivery

Adamantane methacrylate polymers are particularly promising for the development of stimuli-responsive drug delivery systems.

pH-Responsive Drug Release

Copolymers containing tertiary amine methacrylate monomers can exhibit pH-responsive behavior.[4] At physiological pH (7.4), the tertiary amine groups are deprotonated and hydrophobic, leading to the formation of stable, drug-loaded nanoparticles or micelles. In the acidic environment of tumors or endosomes (pH < 6.5), the amine groups become protonated and hydrophilic, causing the nanoparticles to swell or disassemble, leading to a burst release of the encapsulated drug.[21][22]

Signaling Pathway for pH-Responsive Drug Release

Mechanism of pH-Responsive Drug Release.

Quantitative Data on Drug Loading and Release

The following table summarizes representative data on drug loading and release from adamantane-containing polymer systems.

Polymer System	Drug	Drug Loading Capacity (%)	Release at pH 7.4 (after 80h) (%)	Release at pH 5.0 (after 80h) (%)
Star-shaped adamantane-[poly(lactic-co-glycolic acid)-b-poly(N,N'-diethylaminoethyl methacrylate) PEG]₄[23]	Doxorubicin	21.6	18.5 - 19.0	77.6 - 78.8
Linear adamantane-poly(lactic-co-glycolic acid)-b-poly(N,N'-diethylaminoethyl methacrylate) PEG[23]	Doxorubicin	22.9	18.5 - 19.0	77.6 - 78.8

Conclusion

Computational modeling provides an indispensable set of tools for the rational design and optimization of adamantane methacrylate polymers for drug delivery applications. By integrating molecular dynamics simulations, quantum chemical calculations, and QSPR modeling with experimental synthesis and characterization, researchers can gain a deep understanding of the structure-property relationships that govern the performance of these advanced materials. This synergistic approach will undoubtedly accelerate the development of next-generation drug delivery systems with enhanced efficacy and safety. The data and protocols presented in this guide offer a solid foundation for scientists and engineers working at the forefront of this exciting field.[2]

References

• 1. ingentaconnect.com [ingentaconnect.com]
• 2. benchchem.com [benchchem.com]
• 3. Cytotoxicity of polymethylmethacrylate copolymers | Annals of Medical Research [annalsmedres.org]
• 4. books.rsc.org [books.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Elucidation of Molecular Interactions Between Drug–Polymer in Amorphous Solid Dispersion by a Computational Approach Using Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drwongssolutions.ca [drwongssolutions.ca]
• 8. mdpi.com [mdpi.com]
• 9. Surface Characteristics of Poly(alkyl methacrylate)s from Molecular Dynamics Simulations Using All-Atom Force Field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Predicting Drug-Polymer Compatibility in Amorphous Solid Dispersions by MD Simulation: On the Trap of Solvation Free Energies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.aip.org [pubs.aip.org]
• 12. tandfonline.com [tandfonline.com]
• 13. Interpretable Machine Learning Framework to Predict the Glass Transition Temperature of Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. QSPR modelling for prediction of glass transition temperature of diverse polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 16. researchgate.net [researchgate.net]
• 17. scielo.br [scielo.br]
• 18. scielo.br [scielo.br]
• 19. Cytotoxicity Evaluation of Various Composite Resin Materials: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. pH-responsive Nanoparticles for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 22. rjptonline.org [rjptonline.org]
• 23. tandfonline.com [tandfonline.com]

The Dawn of a Versatile Scaffold: A Technical Guide to the Discovery and Functionalization of Adamantane Monomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adamantane (B196018), a tricyclic hydrocarbon with a unique, rigid, and cage-like structure, has emerged as a privileged scaffold in medicinal chemistry and materials science.[1][2] Its discovery in 1933 from petroleum launched a new field of chemistry focused on polyhedral organic compounds.[2] However, it was the development of a practical synthetic route by Schleyer in 1957 that made adamantane and its derivatives widely accessible for research, igniting their exploration in drug discovery.[3] The incorporation of the adamantane moiety can significantly enhance the lipophilicity, metabolic stability, and binding affinity of drug candidates, improving their pharmacokinetic profiles.[4][5] This technical guide provides an in-depth overview of the discovery of functionalized adamantane monomers, detailing key experimental protocols, quantitative data, and the logical workflows involved in their synthesis and application.

Core Synthetic Strategies for Functionalized Adamantane Monomers

The functionalization of the adamantane core is crucial for its application in drug development and materials science. Various methods have been developed to introduce a wide range of functional groups onto the adamantane scaffold.

Radical-Based C-H Functionalization

Direct C-H functionalization is a powerful strategy for synthesizing adamantane derivatives, often proceeding through radical intermediates.[6][7] The high bond dissociation energies of the C-H bonds in adamantane necessitate the use of highly reactive species for hydrogen atom abstraction.[6]

Key Radical Functionalization Reactions:

• Acylation: Acyladamantanes are valuable intermediates and can be synthesized via direct C-H to C-C radical functionalization.[6]

• Alkylation via Alkene Addition: The Giese-type reaction, involving the addition of an adamantyl radical to an electrophilic alkene, is a common method for adamantane alkylation.[6] Photoredox and H-atom transfer catalysis have been employed for the direct C-H alkylation of adamantanes with excellent chemoselectivity for the strong 3° C-H bonds.[8]

• Halogenation: Radical halogenation was a critical early process demonstrating the utility of radical-based methods for adamantane functionalization.[6] Adamantane readily reacts with various brominating agents, and the product distribution can be controlled by reaction conditions and catalysts.[2]

Other Key Functionalization Methods

Beyond radical reactions, several other strategies are employed to create functionalized adamantane monomers:

• Organometallic-Mediated Reactions: Negishi cross-coupling reactions using organozinc and organomagnesium reagents are utilized for C-C bond formation.[9]

• C-H Insertion Reactions: Electrophilic species like carbenes and nitrenes can insert into C-H bonds to form 1,2-disubstituted adamantane derivatives.[10]

• Lewis-Acid Catalyzed Isomerization: The seminal synthesis of adamantane by Schleyer involved the aluminum chloride-catalyzed isomerization of tetrahydrodicyclopentadiene.[3][11]

Quantitative Data on Adamantane Functionalization

The efficiency and selectivity of functionalization reactions are critical for the practical synthesis of adamantane derivatives. The following tables summarize key quantitative data from various studies.

Reaction Type	Reagents	Product(s)	Yield (%)	Regioselectivity (tertiary:secondary)	Reference
Radical Alkylation	Adamantane, Ethylene	Ethyl and Butyl Adamantane	~11	Not Specified	[6]
Radical Alkylation	1,3-Dimethyladamantane, 1-Hexene	Alkylated Adduct	up to 26	Not Specified	[6]
Radical Carboxylation	Adamantane, Oxalic Acid Derivative	Methyl 1- and 2-Adamantanecarboxylates	49	3.67:1	[6]
Photochemical Alkylation	Adamantane, Acrylonitrile	Cyanoethyl Adamantanes	50 (GC)	6:1	[6]
Photoredox Alkylation	Various Adamantanes, Alkenes	Alkylated Adamantanes	60-94	High Regioselectivity	[6]
C-H Insertion	Adamantane derivative, Diazo(trimethylsilyl)methyllithium	Cyclopentene derivative	80	Not Specified	[10]

| Starting Material | Reagents | Product | Yield (%) | Reference | | --- | --- | --- | --- | | Adamantane | Bromine | 1-Bromoadamantane | ~93 |[12] | | Adamantane | Nitric acid, Acetonitrile (B52724) | N-(1-Adamantyl)acetamide | 87 |[12] | | 1-Bromoadamantane | Acetylamide, Sulfuric acid | N-(1-Adamantyl)acetamide | ~87 |[12] | | 3-Hydroxyadamantane-1-carboxylic acid | Thionyl chloride, Triethylamine, Water | 1,3-Adamantanediol | up to 95 |[13] |

Detailed Experimental Protocols

Synthesis of 1-Bromoadamantane

This protocol describes the direct bromination of adamantane.

Materials:

• Adamantane

• Liquid bromine

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

Procedure:

• In a round-bottom flask, place 30 g of adamantane.

• Carefully add 24 mL of liquid bromine to the flask.

• Heat the reaction mixture to 85°C for 6 hours.

• Increase the temperature to 110°C and continue the reaction for an additional 3 hours.[12]

• Allow the reaction to cool to room temperature and leave it overnight.

• The product can be purified by distillation or recrystallization.

Synthesis of N-(1-Adamantyl)acetamide via Microwave Irradiation

This method provides a route to an amide-functionalized adamantane.

Materials:

• Adamantane

• Nitric acid

• Acetonitrile

• Microwave reactor

• Round-bottom flask suitable for microwave synthesis

• Ice water bath

• Filtration apparatus

Procedure:

• In a round-bottom flask suitable for microwave synthesis, slowly add 6.84 g (0.05 mol) of adamantane to 21 mL (0.5 mol) of nitric acid over 20 minutes.

• Stir the suspension for 30 minutes.

• Add 29 mL (0.5 mol) of acetonitrile to the mixture.

• Place the flask in a microwave reactor and irradiate at 40°C (50 W) for 3 hours.[12]

• After the reaction is complete, cool the flask in an ice water bath.

• Add 370 mL of ice water to the reaction mixture and stir for 30 minutes at 0-5°C.

• Collect the solid product by filtration and wash with water.

Visualization of Key Processes

Logical Workflow for Adamantane Functionalization and Drug Development

Caption: A logical workflow illustrating the progression from the adamantane core to a drug candidate.

Experimental Workflow for the Synthesis of 1,3-Adamantanediol

References

• 1. benchchem.com [benchchem.com]
• 2. Adamantane - Wikipedia [en.wikipedia.org]
• 3. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Direct radical functionalization methods to access substituted adamantanes and diamondoids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

spectroscopic data for 3,5-Dihydroxyadamantan-1-yl methacrylate

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the spectroscopic data and synthetic methodologies for 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206), a bifunctional monomer with applications in polymer chemistry and materials science. Its rigid adamantane (B196018) core and reactive hydroxyl and methacrylate groups make it a valuable building block for advanced materials.

Spectroscopic Data

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment	Reference
6.1	Singlet	1H	Vinylic Proton (CH₂=C)	[1]
5.6	Singlet	1H	Vinylic Proton (CH₂=C)	[1]
4.3	Singlet	2H	Hydroxyl Protons (-OH)	[1]
1.9	Singlet	3H	Methyl Proton (-CH₃)	[1]
1.6 - 2.1	Multiplet	13H	Adamantane Cage Protons	[1]

Solvent: CDCl₃

Table 2: FT-IR Spectroscopic Data

Wavenumber (cm⁻¹)	Assignment	Reference
3400 - 3500	O-H stretch (hydroxyl)	[1]
1720	C=O stretch (ester)	[1]
1635	C=C stretch (methacrylate)	[1]

Note on ¹³C NMR and Mass Spectrometry Data: Specific experimental ¹³C NMR and mass spectrometry data for 3,5-Dihydroxyadamantan-1-yl methacrylate were not identified in the reviewed literature. For reference, typical chemical shifts for the methacrylate group in other molecules include the carbonyl carbon at approximately 168 ppm, vinylic carbons around 135-137 ppm, and the methyl carbon at about 18 ppm.[2]

Experimental Protocols

The synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate can be achieved through several routes. The most common methods are direct esterification from 1,3,5-adamantanetriol (B1366330) and carbodiimide-mediated esterification.

This method involves the direct acid-catalyzed esterification of 1,3,5-adamantanetriol with methacrylic acid.

Materials:

• 1,3,5-Adamantanetriol (92.1 g, 0.5 mol)[3]

• Methacrylic Acid (258 g, 3.0 mol)[3]

• Concentrated Sulfuric Acid (1.3 g, 13 mmol)[3]

• p-Methoxyphenol (0.76 g, 6.1 mmol) (polymerization inhibitor)[3]

• Toluene (500 ml)[3]

• Alkaline aqueous solution (e.g., sodium bicarbonate)

• Organic solvent for extraction (e.g., ethyl acetate)

• Water or a mixed solvent containing water for crystallization

Procedure:

• To a 1 L five-necked flask equipped with a stirrer, thermometer, Dean-Stark water separator, and condenser, add 1,3,5-adamantanetriol, methacrylic acid, concentrated sulfuric acid, p-methoxyphenol, and toluene.[3]

• Stir the mixture and supply air at a rate of 0.2 L/min.[3]

• Heat the mixture to reflux and monitor the reaction progress by observing the collection of water in the Dean-Stark trap.

• After the dehydration-condensation reaction is complete (typically 6-24 hours), cool the reaction mixture to room temperature.[1]

• Neutralize the reaction mixture with an alkaline aqueous solution.[3]

• Perform a liquid-liquid extraction to separate the organic and aqueous phases. Extract the aqueous phase with an organic solvent to recover any dissolved product.[3]

• Combine the organic phases and wash with a dilute inorganic acid solution and then with water.[3]

• Dry the organic phase over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to remove the solvent.

• Purify the crude product by crystallization using water or a mixed solvent containing water to yield high-purity 3,5-Dihydroxyadamantan-1-yl methacrylate.[3]

This method is an alternative that proceeds under milder, anhydrous conditions, making it suitable for lab-scale synthesis.

Materials:

• 3,5-Dihydroxyadamantane (DHA)

• Methacrylic Acid (MAA)

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 3,5-dihydroxyadamantane and a catalytic amount of DMAP in anhydrous DMF.

• In a separate flask, dissolve methacrylic acid in anhydrous DMF.

• Cool both solutions to 0°C in an ice bath.

• Add the DCC solution dropwise to the methacrylic acid solution to form the reactive O-acylisourea intermediate.

• Transfer the activated methacrylic acid solution to the solution containing 3,5-dihydroxyadamantane.

• Allow the reaction to stir at 0°C for a few hours and then warm to room temperature, monitoring the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-48 hours.[1]

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.[1]

• Dilute the filtrate with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic phase, concentrate it under reduced pressure, and purify the residue by column chromatography on silica (B1680970) gel (e.g., using an ethyl acetate/hexane gradient) to obtain the pure product.[1]

NMR Spectroscopy:

• Dissolve 5-10 mg of the purified 3,5-Dihydroxyadamantan-1-yl methacrylate in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Acquire ¹H and ¹³C NMR spectra using a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Process the data by applying Fourier transformation, phase correction, and baseline correction.

FT-IR Spectroscopy:

• Obtain the FT-IR spectrum of the purified product. For liquid or low-melting solids, a thin film can be prepared between two KBr or NaCl plates. For solids, a KBr pellet can be prepared.

• Record the spectrum over the range of 4000-400 cm⁻¹.

Visualizations

The following diagram illustrates the synthetic workflows for 3,5-Dihydroxyadamantan-1-yl methacrylate.

Caption: Synthetic routes to 3,5-Dihydroxyadamantan-1-yl Methacrylate.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. JP2007015962A - Method for producing 3,5-dihydroxy-1-adamantyl acrylates - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for 3,5-Dihydroxyadamantan-1-yl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) (DHAMA) in various research and development applications, with a focus on its role in polymer chemistry for drug delivery and photoresist technology. Detailed protocols for synthesis, polymerization, and in vitro evaluation are provided to facilitate its practical implementation in the laboratory.

Overview of 3,5-Dihydroxyadamantan-1-yl Methacrylate

3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA) is a functionalized adamantane (B196018) derivative with the chemical formula C₁₄H₂₀O₄ and a molecular weight of 252.31 g/mol .[1] Its unique structure, featuring a rigid diamondoid adamantane core, a polymerizable methacrylate group, and two hydroxyl groups, imparts a valuable combination of properties to polymers. The adamantane moiety provides exceptional thermal stability, mechanical strength, and etch resistance, while the hydroxyl groups offer sites for further chemical modification and enhance hydrophilicity.[1] The methacrylate group allows for straightforward incorporation into polymer chains via standard polymerization techniques.

Application in Drug Delivery Systems

The biocompatibility and ability to form structured hydrogels make polymers derived from DHAMA promising candidates for controlled drug delivery systems.[1] The rigid adamantane structure can create void spaces within a polymer matrix, which can be utilized for encapsulating therapeutic agents. The hydroxyl groups can be used to modulate the hydrophilicity of the polymer, influencing drug loading and release kinetics.

Controlled Release of Doxorubicin (B1662922) from Adamantane-Based Nanomicelles

Adamantane-cored star polymers have been successfully employed for the delivery of the chemotherapeutic agent doxorubicin (DOX).[2] These polymers can self-assemble into nanomicelles that encapsulate DOX, protecting it from degradation and facilitating its controlled release, potentially in response to the acidic tumor microenvironment or intracellular redox conditions.[2]

Quantitative Data on Doxorubicin Delivery

Polymer Architecture	Drug Loading Content (DLC) (%)	Encapsulation Efficiency (EE) (%)	Cumulative Release at pH 7.4 (80h) (%)	Cumulative Release at pH 5.0 (80h) (%)	Reference
Adamantane-cored star-shaped PLGA-D-P	21.6	Not Reported	~19.0	~78.8	Not Found
Adamantane-[P(LA-co-GA)-SS-mPEG]₄	10.39	58.1	Not Reported	~60.0 (in reducing environment)	[2]

Experimental Protocols

Protocol 2.2.1: Synthesis of Adamantane-Based Star Polymer for Doxorubicin Delivery

This protocol is a generalized representation based on multi-step synthesis approaches.[3]

• Initiator Synthesis: An adamantane-containing multi-functional initiator is synthesized. For instance, 1,3,5,7-tetrahydroxyadamantane can be functionalized to initiate ring-opening polymerization (ROP).

• Ring-Opening Polymerization (ROP): Lactide and glycolide (B1360168) monomers are polymerized from the adamantane initiator to form a star-shaped poly(lactic-co-glycolic acid) (PLGA) core. The ratio of lactide to glycolide can be adjusted to control the degradation rate.

• Chain-End Modification: The terminal hydroxyl groups of the star-PLGA are modified to introduce functionalities for subsequent polymerization steps, such as atom transfer radical polymerization (ATRP).

• Functional Monomer Polymerization: A functional monomer, such as N,N'-diethylaminoethyl methacrylate (DEAEMA), is polymerized from the modified star-PLGA macroinitiator via ATRP to introduce a pH-responsive block.

• PEGylation (Optional): Poly(ethylene glycol) (PEG) chains can be "clicked" onto the polymer to enhance biocompatibility and circulation time.

Protocol 2.2.2: Doxorubicin Loading into Polymeric Micelles

• Dissolution: Dissolve a known amount of the adamantane-based polymer and doxorubicin hydrochloride (after neutralization with triethylamine) in a suitable organic solvent (e.g., chloroform, dichloromethane).

• Film Formation: Slowly remove the organic solvent under reduced pressure using a rotary evaporator to form a thin polymer-drug film.

• Hydration: Hydrate the film with an aqueous solution (e.g., phosphate-buffered saline, PBS) with gentle agitation to facilitate the self-assembly into drug-loaded micelles.

• Purification: Centrifuge or filter the micellar solution to remove any unloaded drug aggregates.

• Quantification: Lyophilize the drug-loaded micelles. Dissolve a known mass in a suitable solvent to break the micelles and quantify the drug concentration using UV-Vis spectrophotometry or HPLC to determine Drug Loading Content (DLC) and Encapsulation Efficiency (EE).

Protocol 2.2.3: In Vitro Drug Release Study

• Sample Preparation: Place a known amount of the lyophilized doxorubicin-loaded micelles in a dialysis bag with a suitable molecular weight cut-off.

• Release Experiment: Immerse the dialysis bag in a release medium (e.g., PBS at pH 7.4 and pH 5.0) at 37°C with gentle shaking.

• Sampling: At predetermined time intervals, withdraw a sample of the release medium and replace it with an equal volume of fresh medium.

• Analysis: Quantify the concentration of doxorubicin in the collected samples using UV-Vis spectrophotometry or HPLC.

• Calculation: Calculate the cumulative drug release as a percentage of the initial drug loading.

Doxorubicin Signaling Pathway

Doxorubicin primarily exerts its anticancer effects by intercalating into DNA, inhibiting topoisomerase II, and generating reactive oxygen species (ROS), which collectively lead to cell cycle arrest and apoptosis.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. Biodegradable Redox-Sensitive Star Polymer Nanomicelles for Enhancing Doxorubicin Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes: 3,5-Dihydroxyadamantan-1-yl Methacrylate in Polymer Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) (DHAMA) is a functional monomer valued in polymer chemistry for its unique combination of a rigid, bulky adamantane (B196018) core and two reactive hydroxyl groups.[1] Its molecular formula is C₁₄H₂₀O₄, and it has a molecular weight of 252.31 g/mol .[1][2][3][4] The adamantane cage structure imparts exceptional thermal stability, mechanical strength, and etch resistance to polymers, while the hydroxyl groups enhance substrate adhesion and provide sites for post-polymerization modification or interaction with active pharmaceutical ingredients (APIs).[1] These properties make DHAMA-containing polymers highly suitable for advanced applications, including high-resolution photoresists and sophisticated drug delivery systems.[1]

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate (DHAMA) Monomer

This protocol details two common methods for synthesizing the DHAMA monomer.

Method A: Acid-Catalyzed Dehydration-Condensation

This is a widely reported method involving the esterification of 3,5-dihydroxyadamantane (DHA) with methacrylic acid (MAA).[1]

Materials:

• 3,5-dihydroxyadamantane (DHA)

• Methacrylic acid (MAA)

• Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA)

• Hydroquinone (B1673460) (polymerization inhibitor)

• Toluene (B28343)

• 5% Sodium bicarbonate (NaHCO₃) aqueous solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) (for chromatography)

Procedure:

• Set up a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• To the flask, add 3,5-dihydroxyadamantane (1 equivalent), methacrylic acid (1.1 equivalents), hydroquinone (0.1-0.5 wt%), and toluene as the solvent.

• Add the acid catalyst (H₂SO₄ or PTSA, 0.5–2 mol%) to the mixture.

• Heat the reaction mixture to reflux (approx. 110°C) and continuously remove the water byproduct via the Dean-Stark trap.

• Monitor the reaction progress using thin-layer chromatography (TLC). The reaction typically takes 6–24 hours.[1]

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the excess acid by washing the organic phase with a 5% NaHCO₃ solution until effervescence ceases.

• Wash the organic layer with brine and dry it over anhydrous MgSO₄.

• Filter the mixture and concentrate the solvent using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel, using a hexane/ethyl acetate gradient to yield pure DHAMA (typical yield: 60-75%).[1]

Method B: Carbodiimide-Mediated Esterification

This method avoids harsh acidic conditions and is suitable for lab-scale synthesis.[1]

Materials:

• 3,5-dihydroxyadamantane (DHA)

• Methacrylic acid (MAA)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Dissolve 3,5-dihydroxyadamantane (1 equivalent) and methacrylic acid (1.1 equivalents) in anhydrous DMF in a flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add DMAP (0.1 equivalents) followed by the slow, portion-wise addition of DCC (1.2 equivalents).

• Stir the reaction mixture at 0°C for 2 hours, then allow it to warm to room temperature and stir for 12-48 hours.[1]

• Monitor the reaction by TLC.

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Remove the DCU by filtration.

• Dilute the filtrate with ethyl acetate and wash it sequentially with 5% HCl, saturated NaHCO₃, and brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography to obtain pure DHAMA (typical yield: 65-80%).[1]

Monomer Synthesis and Purification Workflow

Caption: Workflow for DHAMA monomer synthesis.

Protocol 2: Free-Radical Polymerization of DHAMA-Containing Polymers

This protocol is adapted for the synthesis of a copolymer containing DHAMA for photoresist applications. It can be modified for homopolymer synthesis by using only DHAMA.

Materials:

• 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA)

• Co-monomer (e.g., methyl methacrylate (MMA) or another functional methacrylate)

• Initiator: Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

• Solvent: Propylene glycol methyl ether acetate (PGMEA), Tetrahydrofuran (THF), or Toluene

• Precipitation solvent: Methanol (B129727) or Hexanes

Procedure:

• In a flask, dissolve DHAMA and any co-monomers in the chosen polymerization solvent (e.g., PGMEA). A typical monomer concentration is 10-20 wt%.[5]

• Add the free-radical initiator (e.g., BPO at ~2 mol% of the total monomer content).[5]

• Stir the mixture at room temperature for 30 minutes to ensure complete dissolution.

• De-gas the solution by bubbling nitrogen through it for 20-30 minutes or by performing three freeze-pump-thaw cycles.

• Heat the reaction mixture in an oil bath to the desired temperature (e.g., 70-85°C) under a nitrogen atmosphere.[5]

• Allow the polymerization to proceed for a set time, typically 3-24 hours.[5]

• Stop the reaction by cooling the flask in an ice bath.

• Precipitate the polymer by slowly pouring the viscous solution into a large excess of a non-solvent (e.g., methanol or hexanes) with vigorous stirring.

• Collect the precipitated polymer by filtration.

• Re-dissolve the polymer in a small amount of THF and re-precipitate it to remove unreacted monomers and initiator residues. Repeat this step twice.

• Dry the final polymer product in a vacuum oven at 40-50°C until a constant weight is achieved.

Polymer Synthesis and Purification Workflow

Caption: Workflow for free-radical polymerization.

Polymer Properties and Characterization

Polymers incorporating DHAMA are expected to exhibit high thermal stability and mechanical strength due to the rigid adamantane structure. The presence of hydroxyl groups can increase the glass transition temperature (Tg) and improve adhesion. While specific data for poly(DHAMA) is not widely published, data from analogous adamantyl methacrylate polymers provide insight into expected properties.

Table 1: Thermal and Molecular Weight Properties of Adamantyl Methacrylate Polymers (Note: Data is for analogous polymers and provides an expected range for DHAMA-containing systems.)

Polymer System	Polymerization Method	Mn ( g/mol )	PDI (Mw/Mn)	Tg (°C)	Td, 10% (°C)	Reference
Poly(2-methyl-2-adamantyl methacrylate)	Not Specified	8,800	1.18	>257	~257	[6][7]
Poly(1-adamantyl methacrylate-co-styrene)	Free Radical (Bulk)	-	-	170	~340	[8][9][10]
Poly(1-adamantyl methacrylate)	Anionic	-	1.05-1.18	236	>320	[10]
Poly(1-adamantylmethyl methacrylate)	Radical	-	-	201	-	[7][9]
Poly(4-(1-adamantyl)phenyl methacrylate)	Radical	-	-	253	>300	[7]

Characterization Protocols

• Nuclear Magnetic Resonance (NMR): Use ¹H and ¹³C NMR to confirm the monomer structure and copolymer composition. For DHAMA monomer, characteristic ¹H NMR peaks in CDCl₃ include: δ 6.1 (s, 1H, CH₂=C), 5.6 (s, 1H, CH₂=C), and 1.9 (s, 3H, CH₃).[1]

• Fourier-Transform Infrared Spectroscopy (FTIR): Confirm functional groups. For DHAMA monomer, key peaks are ~3400 cm⁻¹ (O-H stretch), ~1720 cm⁻¹ (C=O ester stretch), and ~1635 cm⁻¹ (C=C methacrylate stretch).[1]

• Gel Permeation Chromatography (GPC): Determine number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) using THF as the eluent and polystyrene standards for calibration.

• Differential Scanning Calorimetry (DSC): Measure the glass transition temperature (Tg) under a nitrogen atmosphere, typically with a heating rate of 10°C/min.[1]

• Thermogravimetric Analysis (TGA): Evaluate thermal stability and decomposition temperature (Td) by heating the sample under nitrogen at a rate of 10°C/min.[1]

Application Notes & Protocols

Application 1: High-Resolution Photoresists

The bulky adamantyl group of DHAMA enhances etch resistance and controls the dissolution rate in alkaline developers, which is critical for patterning fine features in microelectronics manufacturing.[5][11][12] The hydroxyl groups improve adhesion to silicon substrates and solubility in casting solvents like PGMEA.

Protocol 3: Photoresist Formulation and Patterning

Materials:

• DHAMA-containing polymer (synthesized via Protocol 2)

• Photo-acid generator (PAG), e.g., triphenylsulfonium (B1202918) triflate

• Casting solvent: Propylene glycol methyl ether acetate (PGMEA)

• Silicon wafers

• Developer: 2.38 wt% Tetramethylammonium hydroxide (B78521) (TMAH) in water

Procedure:

• Formulation:

  • Dissolve the DHAMA-containing polymer (e.g., 10 wt%) and PAG (e.g., 5 wt% relative to polymer) in PGMEA.

  • Stir the solution overnight in the dark to ensure homogeneity.

  • Filter the solution through a 0.2 µm PTFE filter.

• Spin Coating:

  • Clean a silicon wafer.

  • Spin-coat the photoresist formulation onto the wafer (e.g., at 1500 rpm for 30 seconds) to achieve a thin film.

• Soft Bake (Post-Apply Bake):

  • Bake the coated wafer on a hot plate (e.g., at 100-130°C for 60-90 seconds) to remove the casting solvent.[6]

• Exposure:

  • Expose the film to UV radiation (e.g., 193 nm or 248 nm) through a photomask. The acid generated by the PAG will catalyze a deprotection reaction in the exposed areas, changing the polymer's solubility.

• Post-Exposure Bake (PEB):

  • Bake the wafer again (e.g., at 110-130°C for 60-90 seconds) to drive the deprotection reaction to completion.[6]

• Development:

  • Immerse the wafer in a 2.38% TMAH developer solution for 30-60 seconds to dissolve the more soluble regions.

  • Rinse with deionized water and dry with nitrogen.

• Analysis:

  • Characterize the resulting patterns using scanning electron microscopy (SEM).

Chemically Amplified Photoresist Workflow

Caption: Workflow for a chemically amplified photoresist.

Application 2: Drug Delivery Systems

The hydrophobic and rigid adamantane core can serve as a binding site or encapsulation domain for hydrophobic drug molecules.[1] Polymers made from DHAMA can be formulated into nanoparticles that protect the drug from degradation and facilitate controlled release.[1] The hydroxyl groups can be used to attach targeting ligands or modify the particle's surface properties.

Protocol 4: Preparation of Drug-Loaded Nanoparticles via Nanoprecipitation

This protocol describes a common and straightforward method for forming polymer nanoparticles.

Materials:

• DHAMA-containing polymer

• Hydrophobic drug (e.g., Doxorubicin, Paclitaxel)

• Water-miscible organic solvent (e.g., THF or Acetone)

• Aqueous phase (Deionized water), potentially containing a surfactant (e.g., Pluronic® F-68 or PVA) to improve stability.

Procedure:

• Organic Phase Preparation:

  • Dissolve the DHAMA-containing polymer and the hydrophobic drug in the organic solvent (e.g., 5-10 mg/mL polymer, 1-2 mg/mL drug).

• Nanoprecipitation:

  • Add the organic solution dropwise into the aqueous phase (typically at a 1:5 to 1:10 volume ratio) under vigorous magnetic stirring.

  • Nanoparticles will form spontaneously as the solvent diffuses into the water, causing the polymer to precipitate.

• Solvent Evaporation:

  • Continue stirring the suspension at room temperature for several hours (or overnight) in a fume hood to allow the organic solvent to evaporate completely.

• Purification:

  • Remove any non-encapsulated drug and excess surfactant by centrifugation or dialysis.

  • For centrifugation, spin the nanoparticle suspension, discard the supernatant, and resuspend the pellet in fresh deionized water. Repeat 2-3 times.

• Characterization:

  • Measure particle size and size distribution using Dynamic Light Scattering (DLS).

  • Analyze particle morphology using SEM or Transmission Electron Microscopy (TEM).

  • Determine drug loading and encapsulation efficiency using UV-Vis spectroscopy or HPLC on a lysed sample of nanoparticles.

Drug Delivery Nanoparticle Concept

Caption: Concept of DHAMA-based drug delivery.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. chemexpress.com [chemexpress.com]
• 3. 115522-15-1 | MFCD00200959 | 3,5-Dihydroxy-1-adamantyl methacrylate [aaronchem.com]
• 4. 3,5-Dihydroxy-1-adamantyl methacrylate | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 5. mdpi.com [mdpi.com]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Controlling the Dissolution Behavior of (Meth)acrylate-Based Photoresist Polymers in Tetramethylammonium Hydroxide by Introducing Adamantyl Groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Polymerization of 3,5-Dihydroxyadamantan-1-yl Methacrylate (DHAMA)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the polymerization of 3,5-dihydroxyadamantan-1-yl methacrylate (B99206) (DHAMA). Polymers incorporating the rigid, bulky adamantane (B196018) cage are of significant interest for advanced applications, particularly in drug development, due to their ability to enhance thermal stability, mechanical properties, and biocompatibility.[1][2] The dihydroxy functionality of DHAMA offers additional opportunities for hydrogen bonding interactions and post-polymerization modification, making poly(DHAMA) a promising candidate for sophisticated drug delivery systems.[1][2][3] These notes cover a representative protocol for controlled radical polymerization of DHAMA via Reversible Addition-Fragmentation chain Transfer (RAFT), characterization methods, and potential applications in drug delivery, supported by data from analogous adamantane-containing polymers.

Introduction to Adamantane-Containing Polymers in Drug Development

Adamantane is a unique, diamondoid hydrocarbon that, when incorporated into polymer structures, imparts significant rigidity, hydrophobicity, and thermal stability.[1] These properties are highly advantageous in the design of drug delivery vehicles.

Key advantages of adamantane-based polymers include:

• Enhanced Drug Loading: The lipophilic and cage-like structure of the adamantane moiety can create favorable interactions with hydrophobic drug molecules, potentially increasing the drug loading capacity of polymer-based carriers.[1]

• Controlled Release: The rigidity of the adamantyl group can influence the degradation and diffusion characteristics of the polymer matrix, allowing for more precise control over the drug release kinetics.[1]

• Biocompatibility: Adamantane itself is generally considered non-toxic and biocompatible, making it a suitable component for biomedical applications.[2][3]

• Host-Guest Interactions: Adamantane moieties are well-known to form strong inclusion complexes with cyclodextrins. This interaction can be exploited to develop sophisticated targeted drug delivery systems and supramolecular assemblies.[2][3]

The 3,5-dihydroxy substitution on the adamantyl group of DHAMA provides hydrophilic sites on an otherwise hydrophobic moiety. This amphiphilic nature, combined with the potential for hydrogen bonding, can influence polymer self-assembly and interaction with biological molecules, making poly(DHAMA) an attractive material for advanced drug carriers.

Polymerization of DHAMA: Representative Protocol

While specific literature on the polymerization of DHAMA is limited, a robust and reproducible polymerization can be achieved using controlled radical polymerization techniques, such as RAFT polymerization. RAFT allows for the synthesis of polymers with well-defined molecular weights and low polydispersity, which is crucial for biomedical applications. The following is a representative protocol adapted from established procedures for hydroxyl-functionalized methacrylates.[4][5][6]

Materials

• Monomer: 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA)

• RAFT Agent: 2-Cyano-2-propyl benzodithioate (CPDB) or similar trithiocarbonate

• Initiator: 2,2'-Azobis(2-methylpropionitrile) (AIBN) or 4,4'-Azobis(4-cyanovaleric acid) (ACVA)

• Solvent: 1,4-Dioxane (B91453), N,N-Dimethylformamide (DMF), or other suitable polar aprotic solvent

• Precipitation Solvent: Cold methanol (B129727) or hexane

• Inhibitor Remover: Basic alumina (B75360) column

Experimental Workflow

Caption: Workflow for RAFT Polymerization of DHAMA.

Detailed Protocol: RAFT Polymerization of DHAMA

• Monomer Purification: If the DHAMA monomer contains inhibitor, pass a solution of the monomer in a suitable solvent through a short column of basic alumina to remove it.

• Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar, combine DHAMA monomer, CPDB (RAFT agent), and AIBN (initiator). A typical molar ratio would be [DHAMA]:[CPDB]:[AIBN] = 100:1:0.2.

• Solvent Addition: Add anhydrous 1,4-dioxane to achieve a desired monomer concentration (e.g., 20% w/w).

• Degassing: Seal the flask and perform at least three freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the sealed flask in a preheated oil bath at 70 °C and stir for a predetermined time (e.g., 8-24 hours) to achieve the desired monomer conversion.

• Termination: To quench the polymerization, open the flask to air and cool the reaction mixture by immersing the flask in an ice bath.

• Polymer Isolation: Precipitate the polymer by adding the reaction mixture dropwise into a large volume of a cold non-solvent (e.g., methanol or hexane) with vigorous stirring.

• Purification: Collect the precipitated polymer by filtration. Redissolve the polymer in a minimal amount of a good solvent (e.g., THF) and re-precipitate to remove any unreacted monomer. Repeat this step 2-3 times.

• Drying: Dry the purified polymer under vacuum at an elevated temperature (e.g., 40-50 °C) until a constant weight is achieved.

Characterization and Quantitative Data

The resulting poly(DHAMA) should be characterized to determine its molecular weight, molecular weight distribution, chemical structure, and thermal properties.

• Size Exclusion Chromatography (SEC/GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the polymer structure and determine the monomer conversion.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg), which is expected to be high due to the bulky adamantyl group.

Table 1: Representative Properties of Adamantane-Containing Polymethacrylates

(Note: Data presented below is for analogous adamantane-containing polymers and serves as a reference for expected values for poly(DHAMA).)

Polymer	Polymerization Method	Mn (kDa)	PDI (Mw/Mn)	Tg (°C)	Reference
Poly(1-adamantyl methacrylate)	Anionic	3.6	1.24	151	Polymer Source P9365D-ADMMA
Poly(1-adamantyl methacrylate)	RAFT	15.2	1.51	151	Polymer Source P40319-ADMA-RAFT
Poly(1-adamantyl acrylate)	RAFT	15.0	1.5	151	[7]

Applications in Drug Development

The unique structure of poly(DHAMA) makes it a versatile platform for various drug delivery applications. The adamantane cage provides a hydrophobic domain for encapsulating poorly soluble drugs, while the dihydroxy groups offer sites for further functionalization or for modulating the polymer's hydrophilicity.

Nanoparticle-based Drug Delivery

Amphiphilic block copolymers containing a poly(DHAMA) segment can self-assemble in aqueous media to form micelles or nanoparticles. The hydrophobic core, driven by the adamantane groups, can encapsulate hydrophobic drugs, while a hydrophilic block would form the corona, ensuring stability in biological fluids.

References

• 1. benchchem.com [benchchem.com]
• 2. Adamantane-containing drug delivery systems [pharmacia.pensoft.net]
• 3. Adamantane in Drug Delivery Systems and Surface Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RAFT dispersion polymerization of 2-hydroxyethyl methacrylate in non-polar media - American Chemical Society [acs.digitellinc.com]
• 5. RAFT polymerization of hydroxy-functional methacrylic monomers under heterogeneous conditions: effect of varying the core-forming block - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Adamantane-containing drug delivery systems [zenodo.org]

Application Notes and Protocols for 3,5-Dihydroxyadamantan-1-yl Methacrylate in Photolithography

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) is a specialized monomer utilized in the formulation of advanced photoresists, particularly for 193 nm photolithography. Its rigid, bulky adamantane (B196018) core structure imparts excellent thermal stability and etch resistance to the photoresist polymer, while the two hydroxyl groups enhance polarity and solubility characteristics, contributing to high-resolution patterning.[1] These properties make it a valuable component in the fabrication of microelectronics and potentially in the creation of patterned surfaces for biomedical applications, such as in drug delivery systems and tissue engineering, where precise surface topography is crucial.

This document provides detailed application notes and experimental protocols for the use of 3,5-dihydroxyadamantan-1-yl methacrylate in photolithography. Due to the limited availability of specific performance data for photoresists containing this exact monomer, representative data from closely related adamantane-based photoresist systems are presented to provide a practical guide for researchers.

Key Properties

Property	Value	Reference
Molecular Formula	C₁₄H₂₀O₄	[1][2]
Molecular Weight	252.31 g/mol	[1][2]
Appearance	White or colorless powder to clear liquid
CAS Number	115522-15-1	[2]

Applications in Photolithography

The incorporation of 3,5-dihydroxyadamantan-1-yl methacrylate into a photoresist polymer, typically a copolymer with other methacrylate monomers, offers several key advantages:

• Enhanced Etch Resistance: The high carbon-to-hydrogen ratio of the adamantane cage structure provides superior resistance to plasma etching processes, ensuring pattern fidelity during substrate patterning.

• Improved Resolution: The rigidity of the adamantane moiety helps to prevent pattern collapse, enabling the fabrication of high-resolution, high-aspect-ratio features.[1]

• Controlled Dissolution: The hydroxyl groups increase the polarity of the polymer, which can be leveraged to control the dissolution rate in aqueous alkaline developers. This is a critical factor in achieving high-contrast imaging.

• Adhesion Promotion: The polar nature of the hydroxyl groups can also improve the adhesion of the photoresist to the substrate.

Experimental Protocols

I. Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate

A common method for the synthesis of 3,5-dihydroxyadamantan-1-yl methacrylate is through the esterification of 1,3,5-adamantanetriol (B1366330) with methacrylic acid.

Materials:

• 1,3,5-adamantanetriol

• Methacrylic acid

• Concentrated sulfuric acid (catalyst)

• p-Methoxyphenol (inhibitor)

• Toluene (B28343) (solvent)

• 5 wt% Sodium hydroxide (B78521) solution

• Anhydrous sodium sulfate

• Hexane (B92381) (for recrystallization)

Procedure:

• In a five-necked flask equipped with a stirrer, thermometer, Dean-Stark water separator, and condenser, combine 1,3,5-adamantanetriol (0.5 mol), methacrylic acid (3.0 mol), concentrated sulfuric acid (13 mmol), p-methoxyphenol (6.1 mmol), and toluene (500 ml).

• Heat the mixture to reflux and continuously remove the water produced during the reaction using the Dean-Stark apparatus.

• Maintain the reaction at reflux for approximately 6 hours.

• After cooling the reaction mixture to room temperature, neutralize the remaining methacrylic acid and sulfuric acid by adding a 5 wt% aqueous sodium hydroxide solution while stirring.

• Separate the organic phase and wash it with water to remove any remaining salts.

• Dry the organic phase over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Recrystallize the crude product from hexane to obtain pure 3,5-dihydroxy-1-adamantyl methacrylate.

Diagram of Synthesis Workflow:

Caption: Workflow for the synthesis of 3,5-dihydroxyadamantan-1-yl methacrylate.

II. Photoresist Formulation

A typical 193 nm chemically amplified photoresist formulation involves a copolymer containing the adamantane-based monomer, a photoacid generator (PAG), a quencher (base), and a casting solvent.

Representative Formulation:

Component	Example	Concentration (wt% of solids)	Purpose
Polymer	Poly(3,5-dihydroxyadamantan-1-yl methacrylate-co-γ-butyrolactone methacrylate-co-2-methyl-2-adamantyl methacrylate)	~95%	Forms the resist film and provides etch resistance and adhesion.
Photoacid Generator (PAG)	Triphenylsulfonium triflate	~4%	Generates a strong acid upon exposure to UV light.
Quencher (Base)	Tri-n-octylamine	~1%	Neutralizes stray acid to improve resolution and resist stability.
Solvent	Propylene glycol monomethyl ether acetate (B1210297) (PGMEA)	To achieve desired viscosity for spin coating	Dissolves all components for uniform film formation.

Diagram of Photoresist Components and their Functions:

Caption: Key components of an adamantane-based photoresist and their functions.

III. Photolithography Process

The following is a representative protocol for patterning a silicon wafer using a photoresist containing 3,5-dihydroxyadamantan-1-yl methacrylate.

Materials and Equipment:

• Silicon wafer

• Photoresist formulation

• Spin coater

• Hot plate

• 193 nm exposure tool (e.g., ArF excimer laser stepper/scanner)

• Photomask

• Aqueous developer (e.g., 2.38 wt% tetramethylammonium (B1211777) hydroxide (TMAH) in water)

• Scanning Electron Microscope (SEM) for inspection

Protocol:

• Substrate Preparation: Clean the silicon wafer and apply an adhesion promoter like hexamethyldisilazane (B44280) (HMDS).

• Spin Coating: Dispense the photoresist solution onto the center of the wafer. Spin coat at a speed of 1500-3000 rpm for 30-60 seconds to achieve the desired film thickness (e.g., 100-300 nm).

• Post-Apply Bake (PAB): Bake the coated wafer on a hot plate at 100-130°C for 60-90 seconds to remove the solvent.

• Exposure: Expose the photoresist-coated wafer to 193 nm UV light through a photomask. The exposure dose will vary depending on the resist sensitivity but is typically in the range of 10-50 mJ/cm².

• Post-Exposure Bake (PEB): Bake the exposed wafer at 100-130°C for 60-90 seconds. This step catalyzes the acid-labile deprotection reaction.

• Development: Immerse the wafer in a 2.38 wt% TMAH developer solution for 30-60 seconds.

• Rinse and Dry: Rinse the wafer with deionized water and dry with nitrogen gas.

• Pattern Inspection: Inspect the resulting pattern using an SEM.

Diagram of Photolithography Workflow:

Caption: A typical workflow for a photolithography process.

Performance Data (Representative)

The following tables summarize the expected performance of a 193 nm photoresist incorporating a dihydroxyadamantane methacrylate monomer. These values are based on literature for similar adamantane-based systems and should be used as a guideline for process development.

Table 1: Lithographic Performance

Parameter	Typical Value
Resolution (Line/Space)	70 - 100 nm
Sensitivity (Exposure Dose)	15 - 30 mJ/cm²
Developer	2.38 wt% TMAH in water
Development Time	30 - 60 s

Table 2: Etch Resistance

Etching Gas	Etch Rate (nm/min)	Etch Selectivity vs. Silicon Nitride
CF₄/O₂	20 - 40	~1.5 - 2.5
Cl₂/O₂	30 - 50	~1.2 - 2.0
HBr/O₂	15 - 35	~2.0 - 3.0

Signaling Pathway and Mechanism of Action

In a chemically amplified photoresist, the photolithographic process is initiated by the generation of a strong acid from the PAG upon exposure to UV light. This acid then acts as a catalyst in a subsequent deprotection reaction during the PEB step.

Diagram of the Chemical Amplification Mechanism:

Caption: Mechanism of chemical amplification in a positive-tone photoresist.

The adamantane group in the polymer backbone is typically part of an acid-labile protecting group. The photogenerated acid catalyzes the cleavage of this group, transforming the polymer from being insoluble in the aqueous developer to soluble. The dihydroxy functionality on the adamantane moiety can further influence this solubility switch.

Conclusion

3,5-Dihydroxyadamantan-1-yl methacrylate is a promising monomer for the development of high-performance photoresists for 193 nm lithography. Its unique structure provides a favorable combination of etch resistance, thermal stability, and polarity, which are essential for achieving high-resolution patterns. The protocols and data presented in this document, while based on representative adamantane systems, provide a solid foundation for researchers and scientists to begin working with this advanced material. Further process optimization will be necessary to achieve the best performance for specific applications.

References

• 1. chemexpress.com [chemexpress.com]
• 2. secure.vetmed.wsu.edu [secure.vetmed.wsu.edu]

Characterization Techniques for 3,5-Dihydroxyadamantan-1-yl Methacrylate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the comprehensive characterization of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) (DHAMA). This bifunctional monomer, featuring a rigid adamantane (B196018) core and reactive hydroxyl and methacrylate groups, is a valuable building block in polymer synthesis and drug delivery systems.[1] Accurate characterization is crucial for ensuring its purity, stability, and performance in downstream applications.

Spectroscopic Characterization

Spectroscopic techniques are fundamental for elucidating the chemical structure and confirming the identity of 3,5-Dihydroxyadamantan-1-yl methacrylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Application Note: ¹H and ¹³C NMR are essential for verifying the successful synthesis of DHAMA. The ¹H NMR spectrum confirms the presence of the methacrylate protons and the adamantane cage protons, while the ¹³C NMR spectrum provides information on the carbon environments, including the carbonyl and vinyl carbons of the methacrylate group and the carbons of the adamantane core.

Experimental Protocols:

• ¹H NMR Spectroscopy

  • Sample Preparation: Dissolve 5-10 mg of the DHAMA sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

  • Instrument Parameters:

    • Spectrometer: 400 MHz or higher

    • Solvent: CDCl₃

    • Temperature: 25 °C

    • Number of Scans: 16-32

    • Relaxation Delay: 1-2 seconds

  • Data Analysis: Reference the spectrum to the residual solvent peak (CDCl₃ at 7.26 ppm). Integrate the signals to determine the relative number of protons.

• ¹³C NMR Spectroscopy

  • Sample Preparation: Prepare the sample as described for ¹H NMR.

  • Instrument Parameters:

    • Spectrometer: 100 MHz or higher

    • Solvent: CDCl₃

    • Temperature: 25 °C

    • Pulse Program: Proton-decoupled

    • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

    • Relaxation Delay: 2-5 seconds

  • Data Analysis: Reference the spectrum to the solvent peak (CDCl₃ at 77.16 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

Application Note: FTIR spectroscopy is a rapid and effective method for identifying the key functional groups present in DHAMA. The characteristic absorption bands for the hydroxyl (O-H), carbonyl (C=O), and carbon-carbon double bond (C=C) of the methacrylate group, as well as the C-H and C-C bonds of the adamantane cage, can be readily identified.

Experimental Protocol:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid DHAMA sample with dry potassium bromide powder and pressing the mixture into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for direct analysis of the solid sample.

• Instrument Parameters:

  • Spectrometer: FTIR spectrometer

  • Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

• Data Analysis: Identify the characteristic absorption peaks and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Application Note: Mass spectrometry is used to determine the molecular weight of DHAMA and to study its fragmentation pattern, which can further confirm its structure. The molecular ion peak (M⁺) should correspond to the calculated molecular weight of 252.31 g/mol .[1][2]

Experimental Protocol:

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Instrument Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

  • Mass Analyzer: Time-of-Flight (TOF) or Quadrupole.

  • Mode: Positive ion mode is typically used.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structural components.

Chromatographic Analysis

Chromatography is employed to assess the purity of 3,5-Dihydroxyadamantan-1-yl methacrylate.

High-Performance Liquid Chromatography (HPLC)

Application Note: HPLC is a powerful technique for determining the purity of DHAMA and for identifying any impurities, such as unreacted starting materials or byproducts from the synthesis. A reversed-phase HPLC method is commonly used. Purity levels of ≥95% are typically expected after purification.[1]

Experimental Protocol:

• Sample Preparation: Prepare a stock solution of DHAMA in the mobile phase (e.g., acetonitrile (B52724)/water mixture) at a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Instrument Parameters:

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water is often effective.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength of 210 nm.

  • Injection Volume: 10-20 µL.

• Data Analysis: Determine the retention time of the main peak corresponding to DHAMA and calculate the purity based on the peak area percentage.

Thermal Analysis

Thermal analysis techniques are crucial for evaluating the thermal stability and properties of DHAMA, which are important considerations for its polymerization and application in materials science.

Thermogravimetric Analysis (TGA)

Application Note: TGA is used to determine the thermal stability and decomposition temperature of DHAMA. The adamantane core is known to impart high thermal stability.[1]

Experimental Protocol:

• Sample Preparation: Place 5-10 mg of the DHAMA sample in a TGA pan (e.g., alumina (B75360) or platinum).

• Instrument Parameters:

  • Heating Rate: 10 °C/min.

  • Temperature Range: 25 °C to 600 °C.

  • Atmosphere: Nitrogen or air at a flow rate of 20-50 mL/min.

• Data Analysis: Determine the onset temperature of decomposition from the TGA curve.

Differential Scanning Calorimetry (DSC)

Application Note: DSC is used to determine the melting point and to study any other thermal transitions, such as glass transitions or polymerization exotherms, of DHAMA.

Experimental Protocol:

• Sample Preparation: Seal 3-5 mg of the DHAMA sample in a hermetic aluminum DSC pan.

• Instrument Parameters:

  • Heating/Cooling Rate: 10 °C/min.

  • Temperature Range: Typically from room temperature to a temperature above the melting point.

  • Atmosphere: Nitrogen at a flow rate of 20-50 mL/min.

• Data Analysis: Determine the melting point from the endothermic peak of the DSC thermogram.

Data Summary

Characterization Technique	Parameter	Observed Value
¹H NMR (CDCl₃)	Chemical Shift (δ, ppm)	6.1 (s, 1H, =CH₂), 5.6 (s, 1H, =CH₂), 1.9 (s, 3H, -CH₃), 1.6-2.1 (m, adamantane protons)[1]
¹³C NMR (CDCl₃, Expected)	Chemical Shift (δ, ppm)	~167 (C=O), ~136 (C=C), ~125 (=CH₂), Adamantane carbons (multiple peaks)
FTIR	Wavenumber (cm⁻¹)	~3400-3500 (O-H stretch), ~1720 (C=O stretch), ~1635 (C=C stretch)[1]
Mass Spectrometry	Molecular Ion (m/z)	252.31 [M]⁺ (Calculated)[1][2]
HPLC	Purity	≥95%[1]
TGA	Decomposition Onset	Expected to be high due to the adamantane core
DSC	Melting Point	To be determined experimentally

Visualization of Characterization Workflow

Caption: Workflow for the characterization of 3,5-Dihydroxyadamantan-1-yl methacrylate.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. secure.vetmed.wsu.edu [secure.vetmed.wsu.edu]

Application Notes and Protocols: Thermal Analysis of Poly(3,5-dihydroxyadamantan-1-yl methacrylate)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(3,5-dihydroxyadamantan-1-yl methacrylate) is a specialty polymer incorporating a bulky, rigid, and functionalized adamantane (B196018) cage into its side chain. This unique structure is anticipated to impart exceptional thermal stability, a high glass transition temperature (Tg), and specific solubility characteristics, making it a material of interest for advanced applications, including drug delivery systems, high-performance coatings, and advanced lithography. The dihydroxy functionality on the adamantane moiety offers potential sites for further chemical modification or for influencing the polymer's polarity and solubility.

These application notes provide a comprehensive overview of the expected thermal properties of poly(3,5-dihydroxyadamantan-1-yl methacrylate) and detailed protocols for its synthesis and thermal analysis. The data presented is based on established trends for structurally related adamantane-containing methacrylate (B99206) polymers.

Expected Thermal Properties

The incorporation of adamantyl groups into methacrylate polymer backbones is known to significantly enhance thermal stability compared to conventional polymers like poly(methyl methacrylate) (PMMA). The bulky adamantane cage restricts segmental motion, leading to a higher glass transition temperature. The strong carbon-carbon bonds within the adamantane structure contribute to a higher decomposition temperature.

For poly(3,5-dihydroxyadamantan-1-yl methacrylate), the presence of two hydroxyl groups may introduce hydrogen bonding, which could further elevate the glass transition temperature. However, these polar groups might also influence the decomposition pathway.

Data Presentation

The following table summarizes the expected quantitative data for the thermal analysis of poly(3,5-dihydroxyadamantan-1-yl methacrylate), benchmarked against the well-characterized poly(1-adamantyl methacrylate).

Property	Poly(1-adamantyl methacrylate)	Poly(3,5-dihydroxyadamantan-1-yl methacrylate) (Expected)
Glass Transition Temperature (Tg)	~220 °C[1]	230 - 260 °C
Decomposition Temperature (Td, 5% wt. loss)	> 300 °C	> 320 °C
Analysis Technique	DSC	DSC
Analysis Technique	TGA	TGA

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate Monomer

This protocol outlines a general procedure for the synthesis of the monomer via esterification of 3,5-dihydroxy-1-adamantanol with methacryloyl chloride.

Materials:

• 3,5-dihydroxy-1-adamantanol

• Methacryloyl chloride

• Triethylamine (B128534) (Et3N)

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Inhibitor (e.g., hydroquinone (B1673460) monomethyl ether, MEHQ)

Procedure:

• Dissolve 3,5-dihydroxy-1-adamantanol and triethylamine in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Add methacryloyl chloride dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO3 solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and add a small amount of inhibitor.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Free Radical Polymerization of 3,5-Dihydroxyadamantan-1-yl Methacrylate

This protocol describes the synthesis of poly(3,5-dihydroxyadamantan-1-yl methacrylate) using a free radical initiator.

Materials:

• 3,5-Dihydroxyadamantan-1-yl methacrylate monomer

• Azobisisobutyronitrile (AIBN) as the initiator

• Anhydrous toluene (B28343) or other suitable solvent

• Methanol (B129727) or hexanes for precipitation

Procedure:

• Dissolve the 3,5-dihydroxyadamantan-1-yl methacrylate monomer and AIBN in anhydrous toluene in a Schlenk flask.

• Perform several freeze-pump-thaw cycles to degas the solution.

• Place the sealed flask in a preheated oil bath at 60-80 °C.

• Allow the polymerization to proceed for 12-24 hours.

• Cool the reaction mixture to room temperature.

• Precipitate the polymer by slowly adding the viscous solution to a large excess of a non-solvent like methanol or hexanes with vigorous stirring.

• Collect the precipitated polymer by filtration.

• Redissolve the polymer in a minimal amount of a good solvent (e.g., THF or chloroform) and re-precipitate to purify.

• Dry the final polymer product under vacuum at an elevated temperature (e.g., 60 °C) for 24 hours to remove any residual solvent.

Protocol 3: Thermal Analysis by TGA and DSC

This protocol provides the methodology for analyzing the thermal properties of the synthesized polymer.

Instrumentation:

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

TGA Procedure:

• Place 5-10 mg of the dried polymer sample into a TGA pan (platinum or alumina).

• Place the pan in the TGA furnace.

• Heat the sample from room temperature to 700 °C at a heating rate of 10 °C/min under a nitrogen atmosphere (flow rate of 20-50 mL/min).[2]

• Record the weight loss as a function of temperature. The decomposition temperature (Td) is typically reported as the temperature at which 5% weight loss occurs.

DSC Procedure:

• Place 5-10 mg of the dried polymer sample into a DSC pan and seal it.

• Place the pan in the DSC cell.

• Heat the sample from room temperature to a temperature above its expected glass transition (e.g., 280 °C) at a heating rate of 10 °C/min under a nitrogen atmosphere.[1][3][4] This is the first heating scan to erase the thermal history.

• Cool the sample at a controlled rate (e.g., 10 °C/min) back to room temperature.

• Perform a second heating scan at the same rate (10 °C/min) to a temperature above the glass transition.[1]

• The glass transition temperature (Tg) is determined from the midpoint of the step transition in the heat flow curve of the second heating scan.

Visualizations

Caption: Workflow for the synthesis of the monomer and its subsequent polymerization.

Caption: Experimental workflow for thermal analysis using TGA and DSC.

References

• 1. polymersource.ca [polymersource.ca]
• 2. Novel terpolymers based on methyl methacrylate with superior thermal stability and optical transparency for high-value applications | PLOS One [journals.plos.org]
• 3. polymersource.ca [polymersource.ca]
• 4. polymersource.ca [polymersource.ca]

Application Notes and Protocols: 3,5-Dihydroxyadamantan-1-yl Methacrylate in Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) (DHAMA) in biomedical applications, including detailed, adaptable protocols for drug delivery and tissue engineering. Due to the limited availability of specific data for DHAMA-based biomaterials, the following protocols and quantitative data are largely based on well-established studies of a structurally similar and widely used biomaterial, 2-hydroxyethyl methacrylate (HEMA). The unique properties of the adamantane (B196018) cage and the presence of two hydroxyl groups in DHAMA are expected to offer distinct advantages, and these are highlighted throughout.

Introduction to 3,5-Dihydroxyadamantan-1-yl Methacrylate (DHAMA)

3,5-Dihydroxyadamantan-1-yl methacrylate is a unique methacrylate monomer featuring a bulky, rigid adamantane core and two hydroxyl groups. This structure imparts a combination of desirable properties for biomedical applications. The adamantane moiety offers high thermal stability and mechanical strength to the resulting polymer, while the hydroxyl groups enhance hydrophilicity, provide sites for further functionalization, and can participate in hydrogen bonding, influencing drug interaction and release.[1] Polymers derived from DHAMA are anticipated to be biocompatible and suitable for forming hydrogels, making them promising candidates for drug delivery systems and tissue engineering scaffolds.[1][2]

Chemical Structure:

• Chemical Formula: C₁₄H₂₀O₄

• Molecular Weight: 252.31 g/mol [3]

• CAS Number: 115522-15-1[3]

Polymer Synthesis and Characterization

Polymers of DHAMA can be synthesized via standard free-radical polymerization techniques. Copolymerization with other monomers, such as poly(ethylene glycol) methyl ether methacrylate (PEGMA) or methyl methacrylate (MMA), can be employed to tailor the material's properties for specific applications.

Protocol: Synthesis of a DHAMA-based Hydrogel

This protocol describes the synthesis of a crosslinked DHAMA hydrogel, adapted from established methods for HEMA-based hydrogels.[1][2]

Materials:

• 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA)

• Ethylene glycol dimethacrylate (EGDMA) (crosslinker)

• Ammonium persulfate (APS) (initiator)

• N,N,N',N'-tetramethylethylenediamine (TEMED) (accelerator)

• Phosphate-buffered saline (PBS), pH 7.4

• Deionized water

Procedure:

• Prepare a monomer solution by dissolving DHAMA and EGDMA in deionized water. The final concentration of DHAMA can be varied (e.g., 10-30% w/v) to modulate the mechanical properties of the hydrogel. The concentration of EGDMA is typically 1-5 mol% of the monomer.

• Degas the monomer solution by bubbling nitrogen gas through it for 15-20 minutes to remove dissolved oxygen, which can inhibit polymerization.

• To initiate polymerization, add APS (e.g., 0.1% w/v of the monomer solution) and TEMED (e.g., 0.1% v/v of the monomer solution).

• Quickly vortex the solution and cast it into a mold of the desired shape (e.g., a petri dish for thin films or a cylindrical mold for scaffolds).

• Allow the polymerization to proceed at room temperature for 2-4 hours or until a solid hydrogel is formed.

• After polymerization, immerse the hydrogel in a large volume of deionized water or PBS for 48-72 hours, changing the water/PBS every 12 hours, to remove any unreacted monomers and initiator.

• The purified hydrogel can then be used for further experiments.

Characterization of DHAMA-based Polymers

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the polymerization of DHAMA, the disappearance of the C=C stretching vibration peak (around 1635 cm⁻¹) from the monomer spectrum should be observed in the polymer spectrum.

• Scanning Electron Microscopy (SEM): To visualize the morphology and pore structure of the hydrogel scaffolds.

• Contact Angle Measurement: To assess the hydrophilicity of the polymer surface. The presence of hydroxyl groups in DHAMA is expected to result in a lower contact angle compared to more hydrophobic methacrylates.

• Mechanical Testing: To determine the compressive and tensile properties of the hydrogels. The rigid adamantane structure is anticipated to enhance the mechanical strength of DHAMA-based hydrogels compared to linear aliphatic methacrylate polymers.

Application in Drug Delivery

DHAMA-based hydrogels can serve as matrices for the controlled release of therapeutic agents. The hydroxyl groups can interact with drug molecules through hydrogen bonding, potentially leading to a more sustained release profile.

Protocol: Drug Loading and In Vitro Release Study

This protocol is adapted from studies using HEMA hydrogels for drug delivery.[1][4]

Materials:

• Purified DHAMA-based hydrogel discs

• Model drug (e.g., Doxorubicin, Vitamin B12)

• Phosphate-buffered saline (PBS), pH 7.4

• UV-Vis Spectrophotometer

Procedure:

Drug Loading (Equilibrium Swelling Method):

• Dry the purified hydrogel discs to a constant weight in a vacuum oven at 40°C.

• Prepare a solution of the model drug in PBS at a known concentration.

• Immerse the dried hydrogel discs in the drug solution and allow them to swell for 48 hours at 37°C to reach equilibrium.

• Remove the hydrogel discs from the solution, gently blot the surface to remove excess drug solution, and dry them to a constant weight.

• The amount of loaded drug can be determined by measuring the decrease in the drug concentration in the loading solution using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength.

In Vitro Drug Release:

• Place a drug-loaded hydrogel disc in a vial containing a known volume of PBS (e.g., 10 mL) at 37°C with gentle agitation.

• At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24, 48, 72 hours), withdraw a small aliquot of the release medium (e.g., 1 mL) and replace it with an equal volume of fresh PBS to maintain sink conditions.

• Measure the concentration of the released drug in the collected aliquots using a UV-Vis spectrophotometer.

• Calculate the cumulative percentage of drug released over time.

Expected Quantitative Data and Release Kinetics

While specific data for DHAMA is not available, the following table presents typical drug release data from HEMA-based hydrogels, which can serve as a benchmark. The release kinetics can be analyzed using various models (e.g., Zero-order, First-order, Higuchi, Korsmeyer-Peppas) to understand the release mechanism.

Time (hours)	Cumulative Drug Release (%) from HEMA Hydrogel (Example)
1	15.2 ± 2.1
4	35.8 ± 3.5
8	55.1 ± 4.2
12	68.9 ± 5.1
24	85.3 ± 4.8
48	95.7 ± 3.9

Data is hypothetical and for illustrative purposes.

Application in Tissue Engineering

The hydrophilicity and potential for surface modification make DHAMA-based materials suitable for creating scaffolds that support cell adhesion, proliferation, and differentiation. The adamantane structure may also contribute to the mechanical integrity of the scaffold, which is crucial for tissue regeneration.

Protocol: Fabrication of a Porous DHAMA Scaffold and Cell Viability Assay

This protocol outlines the fabrication of a porous scaffold using a salt-leaching technique and subsequent evaluation of cell viability using the MTT assay, based on common practices for methacrylate scaffolds.[5][6]

Materials:

• DHAMA monomer solution (as prepared in section 2.1)

• Sodium chloride (NaCl) crystals (sieved to a specific size range, e.g., 100-200 µm)

• Cell line (e.g., Human Dermal Fibroblasts - HDF)

• Cell culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plate

• Microplate reader

Procedure:

Scaffold Fabrication (Salt Leaching):

• Add sieved NaCl crystals to the DHAMA monomer solution before polymerization at a desired porogen-to-polymer ratio (e.g., 80:20 w/w).

• Thoroughly mix to ensure a uniform distribution of salt crystals.

• Initiate polymerization as described in section 2.1.

• After polymerization, immerse the composite material in a large volume of deionized water for 3-5 days, changing the water daily, to leach out the NaCl, leaving behind a porous scaffold.

• Sterilize the porous scaffold by autoclaving or with 70% ethanol (B145695) followed by UV irradiation.

Cell Seeding and Viability (MTT Assay):

• Place the sterile scaffold discs into the wells of a 24-well plate.

• Seed the cells onto the scaffolds at a desired density (e.g., 1 x 10⁵ cells per scaffold) and culture for a specific period (e.g., 1, 3, and 7 days).

• At each time point, transfer the cell-seeded scaffolds to a new 24-well plate.

• Add 500 µL of culture medium and 50 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Remove the MTT solution and add 500 µL of DMSO to each well to dissolve the formazan crystals.

• Transfer 100 µL of the DMSO solution from each well to a 96-well plate and measure the absorbance at 570 nm using a microplate reader.

• Cell viability is proportional to the absorbance value.

Expected Quantitative Data

The mechanical properties and cell viability of DHAMA-based scaffolds are expected to be favorable for tissue engineering applications. The following tables provide example data based on HEMA-co-MMA scaffolds.[5]

Table 1: Mechanical Properties of Methacrylate-based Scaffolds

Monomer Ratio (HEMA:MMA)	Compressive Modulus (kPa)	Tensile Modulus (kPa)
100:0	16.14 ± 2.5	0.5 ± 0.1
80:20	25.32 ± 3.1	1.2 ± 0.3
60:40	38.80 ± 4.5	2.0 ± 0.4

Data adapted from a study on HEMA-co-MMA scaffolds for illustrative purposes.[5]

Table 2: Cell Viability on Methacrylate-based Scaffolds (MTT Assay)

Time (days)	Cell Viability (% of Control)
1	95 ± 8
3	110 ± 12
7	135 ± 15

Data is hypothetical and for illustrative purposes. Control is cells cultured on tissue culture plastic.

Signaling Pathways in Cell-Material Interactions

The interaction of cells with a biomaterial surface is mediated by complex signaling pathways. While specific pathways affected by DHAMA are yet to be elucidated, the general mechanism of cell adhesion to a biomaterial surface functionalized with adhesive ligands (e.g., RGD peptides) involves the following steps:

Conclusion

3,5-Dihydroxyadamantan-1-yl methacrylate presents a promising platform for the development of advanced biomaterials for drug delivery and tissue engineering. Its unique chemical structure is anticipated to provide enhanced mechanical properties and favorable biological interactions. The protocols and data presented here, based on analogous methacrylate systems, offer a solid starting point for researchers to explore the full potential of DHAMA in their specific biomedical applications. Further research is warranted to elucidate the specific properties and biological responses to DHAMA-based materials.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Degradable 2-Hydroxyethyl Methacrylate/Gelatin/Alginate Hydrogels Infused by Nanocolloidal Graphene Oxide as Promising Drug Delivery and Scaffolding Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 4. Influence of drug and polymer molecular weight on release kinetics from HEMA and HPMA hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: 3,5-Dihydroxyadamantan-1-yl Methacrylate for Dental Composites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, formulation, and evaluation of dental composites incorporating 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) (DHAMA). This document offers detailed experimental protocols and data presentation guidelines to facilitate research and development in this area. The rigid, polycyclic structure of the adamantane (B196018) moiety in DHAMA is anticipated to enhance the mechanical properties and reduce the polymerization shrinkage of dental restorative materials.

Introduction

3,5-Dihydroxyadamantan-1-yl methacrylate is a unique monomer distinguished by its rigid adamantane core, two hydroxyl groups, and a methacrylate functionality.[1] This structure offers the potential for creating dental composites with superior mechanical stability, low polymerization shrinkage, and enhanced biocompatibility. The adamantane structure provides rigidity and thermal stability, while the hydroxyl groups can improve adhesion and the methacrylate group allows for polymerization within the resin matrix.[1]

Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate (DHAMA)

Two primary methods for the synthesis of DHAMA are presented below: acid-catalyzed dehydration-condensation and carbodiimide-mediated esterification.[1]

Protocol 1: Acid-Catalyzed Dehydration-Condensation

This method involves the reaction of 3,5-dihydroxyadamantane (DHA) with methacrylic acid (MAA) in the presence of an acid catalyst.[1]

Materials:

• 3,5-dihydroxyadamantane (DHA)

• Methacrylic acid (MAA)

• Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA)[1]

• Toluene or dichloromethane[1]

• Hydroquinone (B1673460) (polymerization inhibitor)[1]

• 5% aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

• Hexane and ethyl acetate (B1210297) for elution

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 3,5-dihydroxyadamantane in toluene.

• Add methacrylic acid (1.1 equivalents), a catalytic amount of sulfuric acid (0.5–2 mol%), and a small amount of hydroquinone (0.1–0.5 wt%).[1]

• Heat the mixture to reflux (80–110°C) and continue for 6–24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[1] Water produced during the reaction will be collected in the Dean-Stark trap.

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the excess acid by washing the organic layer with a 5% aqueous sodium bicarbonate solution until effervescence ceases.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, using a hexane/ethyl acetate gradient for elution, to yield pure DHAMA.[1]

Protocol 2: Carbodiimide-Mediated Esterification

This method is an alternative that avoids harsh acidic conditions.[1]

Materials:

• 3,5-dihydroxyadamantane (DHA)

• Methacrylic acid (MAA)

• N,N'-Dicyclohexylcarbodiimide (DCC)[1]

• 4-Dimethylaminopyridine (DMAP)[1]

• Anhydrous dimethylformamide (DMF)[1]

• Dichloromethane (B109758)

• 0.5 M HCl solution

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Dissolve methacrylic acid and 3,5-dihydroxyadamantane in anhydrous DMF under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add DMAP (catalytic amount) followed by the slow addition of a solution of DCC in anhydrous DMF.[1]

• Stir the reaction mixture at 0°C for 2 hours and then at room temperature for 12-48 hours.[1]

• Monitor the reaction by TLC.

• Once the reaction is complete, filter off the dicyclohexylurea (DCU) byproduct.[1]

• Dilute the filtrate with dichloromethane and wash sequentially with 0.5 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography as described in Protocol 1.

Synthesis pathways for 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA).

Formulation of DHAMA-Based Dental Composites

This section outlines the protocol for preparing an experimental dental composite using DHAMA as a co-monomer in the resin matrix.

Materials:

• Bisphenol A-glycidyl methacrylate (Bis-GMA)

• Triethylene glycol dimethacrylate (TEGDMA)

• 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA)

• Camphorquinone (B77051) (photo-initiator)

• Ethyl-4-(dimethylamino)benzoate (co-initiator)

• Silanized barium glass fillers (or other suitable fillers)

Procedure:

• Prepare the resin matrix by mixing Bis-GMA, TEGDMA, and DHAMA in the desired weight ratios (e.g., see Table 1).

• Add the photo-initiator system: camphorquinone (0.2 wt%) and ethyl-4-(dimethylamino)benzoate (0.8 wt%).

• Mix the components thoroughly in a dark container to avoid premature polymerization.

• Gradually add the silanized filler particles to the resin matrix, mixing continuously until a homogeneous paste is formed. The filler loading can be varied (e.g., 70 wt%).

• Store the resulting composite paste in a light-proof syringe until use.

Workflow for dental composite formulation.

Evaluation of DHAMA-Based Dental Composites

This section provides detailed protocols for characterizing the key properties of the experimental dental composites.

Mechanical Properties

Protocol based on ISO 4049: [2][3][4][5]

• Prepare bar-shaped specimens (25 mm x 2 mm x 2 mm) by filling a stainless steel mold with the composite paste.[2]

• Cover the mold with a Mylar strip and a glass slide and apply pressure to extrude excess material.

• Light-cure the specimen from both sides according to the manufacturer's instructions for the curing light.

• Remove the specimen from the mold and store it in distilled water at 37°C for 24 hours.

• Perform a three-point bending test using a universal testing machine with a support span of 20 mm and a crosshead speed of 0.75 ± 0.25 mm/min.[2]

• Record the fracture load and calculate the flexural strength (σ) and flexural modulus (E) using the appropriate formulas.

• Prepare disc-shaped specimens (10 mm diameter, 2 mm height).

• Light-cure the specimens and store them in distilled water at 37°C for 24 hours.

• Polish the surface of the specimens to a high shine.

• Use a Vickers microhardness tester with a load of 50g applied for 30 seconds.[6]

• Make at least three indentations on the surface of each specimen and measure the diagonals of the indentations.[7]

• Calculate the Vickers Hardness Number (VHN).

Physicochemical Properties

Protocol using the gas pycnometer method: [8]

• Measure the volume of an uncured composite sample using a gas pycnometer.

• Light-cure the sample according to a standardized protocol.

• Measure the volume of the cured sample using the same gas pycnometer.

• Calculate the volumetric polymerization shrinkage as the percentage difference between the uncured and cured volumes.[8]

Protocol based on ISO 4049: [9][10][11][12]

• Prepare disc-shaped specimens (15 mm diameter, 1 mm height).[9]

• Place the specimens in a desiccator and weigh them periodically until a constant mass (m1) is achieved.

• Immerse the specimens in distilled water at 37°C for 7 days.[9]

• After 7 days, remove the specimens, blot them dry, and weigh them (m2).

• Re-desiccate the specimens until a constant mass (m3) is achieved.

• Calculate the water sorption (Wsp) and solubility (Wsl) using the following formulas:

  • Wsp = (m2 - m3) / V

  • Wsl = (m1 - m3) / V where V is the volume of the specimen.

Biocompatibility

In vitro cytotoxicity testing:

• Prepare extracts of the cured composite material by incubating it in a cell culture medium for 24-72 hours.

• Culture human gingival fibroblasts or other relevant cell lines.[13]

• Expose the cells to different concentrations of the composite extract.

• Assess cell viability using assays such as MTT or LDH.

• Compare the results to a negative control (culture medium only) and a positive control (a known cytotoxic substance).

Workflow for the characterization of DHAMA-based dental composites.

Data Presentation

The following tables provide a template for presenting the data obtained from the characterization of DHAMA-based dental composites. The values for the control composite are representative of conventional Bis-GMA/TEGDMA-based materials and are provided for comparative purposes.

Table 1: Resin Matrix Formulations

Formulation	Bis-GMA (wt%)	TEGDMA (wt%)	DHAMA (wt%)
Control	70	30	0
Exp-DHAMA-10	60	30	10
Exp-DHAMA-20	50	30	20

Table 2: Mechanical Properties

Formulation	Flexural Strength (MPa)	Flexural Modulus (GPa)	Vickers Hardness (VHN)
Control	80 - 120	8 - 12	50 - 70
Exp-DHAMA-10	[Experimental Data]	[Experimental Data]	[Experimental Data]
Exp-DHAMA-20	[Experimental Data]	[Experimental Data]	[Experimental Data]

Table 3: Physicochemical Properties

Formulation	Polymerization Shrinkage (vol%)	Water Sorption (µg/mm³)	Water Solubility (µg/mm³)
Control	2.5 - 3.5	20 - 40	1 - 5
Exp-DHAMA-10	[Experimental Data]	[Experimental Data]	[Experimental Data]
Exp-DHAMA-20	[Experimental Data]	[Experimental Data]	[Experimental Data]

Table 4: Biocompatibility (In Vitro Cytotoxicity)

Formulation	Cell Viability (%) at 24h (vs. Negative Control)
Control	> 90%
Exp-DHAMA-10	[Experimental Data]
Exp-DHAMA-20	[Experimental Data]

Conclusion

The incorporation of 3,5-Dihydroxyadamantan-1-yl methacrylate into dental composites presents a promising avenue for the development of restorative materials with enhanced performance. The protocols and guidelines presented in this document are intended to provide a standardized framework for the synthesis, formulation, and comprehensive evaluation of these novel biomaterials. Researchers are encouraged to utilize these methods to generate robust and comparable data, thereby accelerating the innovation and clinical translation of next-generation dental composites.

References

• 1. Study of water sorption, solubility and modulus of elasticity of light-cured dimethacrylate-based dental resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inconsistency in the strength testing of dental resin-based composites among researchers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of the Clinical Impact of ISO 4049 in Comparison with Miniflexural Test on Mechanical Performances of Resin Based Composite - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 6. EVALUATION OF THE SURFACE HARDNESS OF COMPOSITE RESINS BEFORE AND AFTER POLISHING AT DIFFERENT TIMES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of Hardness and Wear Behavior of Dental Composite Resins [article.sapub.org]
• 8. A simple method for the measurement of polymerization shrinkage in dental composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. Evaluation of ISO 4049: water sorption and water solubility of resin cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Biocompatibility of Resin-based Dental Materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3,5-Dihydroxyadamantan-1-yl Methacrylate in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) is a unique monomer offering significant potential in the design of advanced drug delivery systems. Its rigid, bulky adamantane (B196018) core imparts thermal stability and hydrophobicity, while the two hydroxyl groups and the polymerizable methacrylate group provide versatile handles for chemical modification and polymer synthesis.[1] These characteristics make it an excellent candidate for creating biocompatible polymers that can be formulated into nanoparticles, hydrogels, and other drug carriers for controlled release and targeted therapies.[1] The adamantane moiety can enhance drug loading capacity, particularly for hydrophobic drugs, and contribute to the stability of the delivery vehicle.[2]

This document provides detailed application notes and experimental protocols for the synthesis of polymers incorporating 3,5-dihydroxyadamantan-1-yl methacrylate and their formulation into drug delivery systems.

Key Applications in Drug Delivery

Polymers derived from 3,5-dihydroxyadamantan-1-yl methacrylate are being investigated for several drug delivery applications:

• Controlled Release Formulations: The rigid structure of the adamantane unit can modulate the degradation and diffusion characteristics of the polymer matrix, allowing for sustained release of encapsulated therapeutic agents.[1]

• Stimuli-Responsive Systems: The hydroxyl groups can be functionalized to create polymers that respond to specific physiological triggers, such as the low pH environment of tumors, enabling targeted drug release.

• Enhanced Drug Loading: The hydrophobic, cage-like structure of adamantane provides a favorable environment for encapsulating hydrophobic drug molecules, potentially leading to higher drug loading capacities compared to other polymer systems.[2]

• Hydrogel Formation: The hydrophilic diol functionality allows for the formation of hydrogel networks suitable for encapsulating and delivering a wide range of therapeutic molecules.[1]

Data Presentation: Performance of Adamantane-Containing Polymeric Micelles

While specific data for polymers exclusively derived from 3,5-dihydroxyadamantan-1-yl methacrylate is emerging, the following table summarizes representative quantitative data from studies on adamantane-cored star-shaped polymers, which demonstrate the potential of incorporating the adamantane moiety into drug delivery systems. The data is based on a study of four-arm star-shaped (S-PLGA-D-P) and linear (L-PLGA-D-P) adamantane-containing polymers for the delivery of doxorubicin (B1662922) (DOX).[2]

Parameter	Star-Shaped Polymer (S-PLGA-D-P)	Linear Polymer (L-PLGA-D-P)	Reference
Drug Loading Capacity (LC, %) for DOX	21.6%	22.9%	[2]
Critical Micelle Concentration (CMC, mg/mL)	0.0034 mg/mL	0.0070 mg/mL	[2]
DOX Release at pH 7.4 (80 h)	~19.0%	~18.5%	[2]
DOX Release at pH 5.0 (80 h)	~78.8%	~77.6%	[2]

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate

This protocol describes the synthesis of the monomer via acid-catalyzed dehydration-condensation.[1]

Materials:

• 3,5-dihydroxyadamantane (DHA)

• Methacrylic acid (MAA)

• p-Toluenesulfonic acid (PTSA) or Sulfuric acid (H₂SO₄)

• Hydroquinone (B1673460)

• Toluene or Dichloromethane (DCM)

• 5% Aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve 3,5-dihydroxyadamantane in toluene.

• Add an equimolar amount of methacrylic acid to the solution.

• Add a catalytic amount of p-toluenesulfonic acid (0.5–2 mol%) and a small amount of hydroquinone (0.1–0.5 wt%) as a polymerization inhibitor.

• Heat the mixture to reflux (approximately 80–110°C) and monitor the reaction by Thin-Layer Chromatography (TLC). The reaction is typically complete within 6-24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction mixture by washing with a 5% aqueous sodium bicarbonate solution in a separatory funnel until the effervescence ceases.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 3,5-dihydroxyadamantan-1-yl methacrylate.

Expected Yield: 60-75%[1]

Caption: Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate.

Protocol 2: Synthesis of an Adamantane-Containing Copolymer via RAFT Polymerization

This protocol outlines the synthesis of a copolymer using 3,5-dihydroxyadamantan-1-yl methacrylate and a hydrophilic comonomer, such as oligo(ethylene glycol) methyl ether methacrylate (OEGMA), via Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization to create an amphiphilic block copolymer suitable for self-assembly.

Materials:

• 3,5-Dihydroxyadamantan-1-yl methacrylate

• Oligo(ethylene glycol) methyl ether methacrylate (OEGMA)

• Azobisisobutyronitrile (AIBN) as initiator

• 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB) as RAFT agent

• 1,4-Dioxane (anhydrous)

Procedure:

• In a Schlenk flask, dissolve 3,5-dihydroxyadamantan-1-yl methacrylate, OEGMA, CPADB, and AIBN in anhydrous 1,4-dioxane. The molar ratio of monomer:RAFT agent:initiator should be carefully controlled to target a specific molecular weight and low polydispersity.

• Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Backfill the flask with nitrogen or argon and place it in a preheated oil bath at 70°C.

• Allow the polymerization to proceed for the desired time (e.g., 12-24 hours).

• Stop the reaction by quenching the flask in an ice bath and exposing the solution to air.

• Precipitate the polymer by adding the reaction mixture dropwise into a large volume of cold diethyl ether or hexane.

• Collect the precipitated polymer by filtration or centrifugation.

• Redissolve the polymer in a small amount of a suitable solvent (e.g., THF) and re-precipitate to remove unreacted monomers and initiator fragments.

• Dry the final polymer product under vacuum at room temperature.

Protocol 3: Formulation of Drug-Loaded Polymeric Nanoparticles

This protocol describes the preparation of drug-loaded nanoparticles from the adamantane-containing amphiphilic copolymer using a nanoprecipitation method. Doxorubicin (DOX) is used as a model hydrophobic drug.

Materials:

• Adamantane-containing amphiphilic copolymer

• Doxorubicin hydrochloride (DOX·HCl)

• Triethylamine (TEA)

• Dimethylformamide (DMF)

• Deionized water

Procedure:

• To prepare the free base form of doxorubicin, dissolve DOX·HCl in DMF and add a threefold molar excess of TEA. Stir the solution for at least 2 hours in the dark.

• Dissolve the adamantane-containing copolymer in DMF.

• Add the DOX solution in DMF to the polymer solution and stir for 30 minutes.

• Add this organic solution dropwise into deionized water while stirring vigorously.

• The nanoparticles will self-assemble and encapsulate the drug.

• Stir the resulting nanoparticle suspension overnight in the dark to allow the organic solvent to evaporate.

• Dialyze the nanoparticle suspension against deionized water for 24-48 hours using a dialysis membrane (e.g., MWCO 3.5 kDa) to remove the free drug and residual solvent.

• The purified drug-loaded nanoparticle suspension can be stored at 4°C or lyophilized for long-term storage.

Caption: Formulation of Drug-Loaded Nanoparticles.

Signaling Pathway: Doxorubicin-Induced Apoptosis

Doxorubicin, a common chemotherapeutic agent delivered by adamantane-based systems, primarily induces apoptosis (programmed cell death) in cancer cells by intercalating into DNA and inhibiting topoisomerase II. This leads to DNA damage and the activation of the intrinsic apoptotic pathway.

Caption: Doxorubicin-Induced Apoptotic Pathway.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. Acid-Responsive Adamantane-Cored Amphiphilic Block Polymers as Platforms for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for Photoresists Formulated with 3,5-Dihydroxyadamantan-1-yl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation and processing of advanced photoresists incorporating 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) (DHAMA). DHAMA is a key functional monomer utilized in the formulation of chemically amplified photoresists, particularly for 193 nm deep ultraviolet (DUV) lithography. Its rigid, bulky adamantane (B196018) cage structure and polar hydroxyl groups contribute significantly to the performance of the photoresist.

Introduction

The adamantane moiety in 3,5-Dihydroxyadamantan-1-yl methacrylate provides excellent plasma etch resistance, a critical requirement for transferring the patterned resist image to the underlying substrate.[1][2] The hydroxyl groups enhance the solubility of the polymer in aqueous alkaline developers after the deprotection reaction and improve adhesion to the substrate.[3] This combination of properties makes DHAMA an attractive building block for high-resolution photolithography.

Chemically amplified photoresists function on the principle of an acid-catalyzed deprotection reaction. Upon exposure to DUV radiation, a photoacid generator (PAG) releases a strong acid. During the subsequent post-exposure bake (PEB), this acid diffuses through the polymer matrix and catalyzes the cleavage of acid-labile protecting groups on the polymer, rendering the exposed regions soluble in the developer.

Key Properties and Advantages of DHAMA-based Photoresists

• High Etch Resistance: The high carbon-to-hydrogen ratio of the adamantane structure provides superior resistance to plasma etching processes.[1][2]

• Improved Resolution: The rigidity of the adamantane group helps to minimize polymer swelling during development, leading to higher resolution patterning.

• Good Adhesion: The polar hydroxyl groups promote adhesion to silicon wafers and other substrates.[3]

• Tunable Dissolution Characteristics: The incorporation of DHAMA into copolymers allows for the fine-tuning of the dissolution behavior of the photoresist in the developer.

Data Presentation

The following table summarizes typical lithographic performance data for a 193 nm photoresist formulated with a copolymer containing 3,5-Dihydroxyadamantan-1-yl methacrylate. The data is representative of performance achievable with optimized formulations and processing conditions.

Parameter	Value	Units
Sensitivity (E_size)	10 - 30	mJ/cm²
Resolution	50 - 90	nm
Line Edge Roughness (LER) (3σ)	< 5	nm
Film Thickness	100 - 200	nm
Post-Application Bake (PAB)	100 - 130	°C
Post-Exposure Bake (PEB)	110 - 140	°C
Developer	0.26 N TMAH
Development Time	30 - 60	s

Experimental Protocols

Synthesis of a DHAMA-containing Copolymer

This protocol describes the free-radical copolymerization of 3,5-Dihydroxyadamantan-1-yl methacrylate with another functional monomer, such as γ-butyrolactone methacrylate (GBLMA), to create a polymer suitable for 193 nm photoresist formulations.

Materials:

• 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA)

• γ-Butyrolactone methacrylate (GBLMA)

• Azobisisobutyronitrile (AIBN) (initiator)

• Propylene glycol monomethyl ether acetate (B1210297) (PGMEA) (solvent)

• Methanol (B129727) (non-solvent for precipitation)

• Nitrogen gas

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve DHAMA (e.g., 5.0 g) and GBLMA (e.g., 5.0 g) in PGMEA (e.g., 40 mL).

• Add AIBN (e.g., 0.3 g) to the monomer solution.

• Purge the solution with nitrogen gas for 30 minutes to remove dissolved oxygen.

• Heat the reaction mixture to 70-80 °C under a nitrogen atmosphere with constant stirring.

• Allow the polymerization to proceed for 8-12 hours.

• After cooling to room temperature, precipitate the polymer by slowly adding the reaction mixture to a large excess of methanol (e.g., 400 mL) with vigorous stirring.

• Filter the precipitated polymer and wash it with fresh methanol.

• Dry the polymer in a vacuum oven at 40-50 °C for 24 hours.

• Characterize the resulting copolymer for its molecular weight, polydispersity, and composition using techniques such as Gel Permeation Chromatography (GPC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Photoresist Formulation

This protocol outlines the preparation of a positive-tone chemically amplified photoresist using the synthesized DHAMA-containing copolymer.

Materials:

• DHAMA-GBLMA copolymer (synthesized as described above)

• Photoacid Generator (PAG) (e.g., Triphenylsulfonium triflate)

• Quencher (Base) (e.g., Tri-n-octylamine)

• Surfactant (e.g., a fluorinated surfactant)

• Propylene glycol monomethyl ether acetate (PGMEA) (solvent)

• Amber glass bottle

• Magnetic stirrer

• 0.2 µm PTFE filter

Procedure:

• In an amber glass bottle, dissolve the DHAMA-GBLMA copolymer (e.g., 10 g) in PGMEA (e.g., 90 g).

• Add the PAG (e.g., 0.3 g, 3 wt% relative to the polymer).

• Add the quencher (e.g., 0.03 g, 0.3 wt% relative to the polymer). The quencher helps to control acid diffusion and improve resolution.

• Add a small amount of surfactant (e.g., 1-2 drops) to improve coating uniformity.

• Stir the mixture at room temperature until all components are fully dissolved.

• Filter the photoresist solution through a 0.2 µm PTFE filter to remove any particulate matter.

• Store the formulated photoresist in a cool, dark place.

Lithographic Processing

This protocol describes the steps for patterning a silicon wafer using the formulated DHAMA-based photoresist.

Materials and Equipment:

• Silicon wafer

• HMDS (adhesion promoter)

• Formulated DHAMA-based photoresist

• Spin coater

• Hot plate

• 193 nm exposure tool (e.g., ArF excimer laser stepper or scanner)

• Photomask

• 0.26 N Tetramethylammonium hydroxide (B78521) (TMAH) developer

• Deionized (DI) water

• Scanning Electron Microscope (SEM)

Procedure:

• Substrate Preparation:

  • Clean a silicon wafer using a standard cleaning procedure.

  • Apply HMDS to the wafer to promote adhesion of the photoresist. This can be done in a vapor prime oven or by spin-coating.

• Spin Coating:

  • Dispense the formulated photoresist onto the center of the wafer.

  • Spin coat the wafer at a speed of 1500-3000 rpm for 30-60 seconds to achieve the desired film thickness (e.g., 150 nm).

• Post-Application Bake (PAB):

  • Bake the coated wafer on a hot plate at 110 °C for 60 seconds to remove the solvent from the photoresist film.

• Exposure:

  • Expose the photoresist-coated wafer using a 193 nm exposure tool through a photomask with the desired pattern. The exposure dose will typically be in the range of 10-30 mJ/cm².

• Post-Exposure Bake (PEB):

  • Bake the exposed wafer on a hot plate at 120 °C for 60 seconds. This step drives the acid-catalyzed deprotection reaction in the exposed areas.

• Development:

  • Immerse the wafer in a 0.26 N TMAH developer solution for 60 seconds with gentle agitation. The exposed regions of the photoresist will dissolve.

  • Rinse the wafer thoroughly with DI water.

  • Dry the wafer with a stream of nitrogen.

• Pattern Inspection:

  • Inspect the resulting photoresist pattern on the wafer using a Scanning Electron Microscope (SEM) to evaluate resolution, line edge roughness, and pattern fidelity.

Visualizations

Components of a DHAMA-based photoresist.

Experimental workflow for lithographic processing.

References

• 1. researchgate.net [researchgate.net]
• 2. What causes line edge roughness (LER) in photoresists, and how to reduce it? [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Polymerization of Adamantane Methacrylates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the polymerization of adamantane (B196018) methacrylates, a class of monomers known for imparting unique properties such as high glass transition temperature (Tg), thermal stability, and etch resistance to polymers. The bulky adamantyl group makes these polymers suitable for a range of applications, including photoresists, advanced coatings, and drug delivery systems. This document outlines methodologies for free-radical, anionic, Atom Transfer Radical Polymerization (ATRP), and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization of 1-adamantyl methacrylate (B99206) (AdMA).

Data Summary

The following tables summarize quantitative data from various polymerization methods for adamantane methacrylates, providing a comparative overview of the achievable molecular weights (Mn) and polydispersity indices (PDI).

Table 1: Anionic Polymerization of 1-Adamantyl Methacrylate (AdMA)

Initiator System	Solvent	Temperature (°C)	Mn ( g/mol )	PDI (Mw/Mn)	Reference
[1,1-bis(4'-trimethylsilylphenyl)-3-methylpentyl]lithium / LiCl	THF	-78 to -50	Predicted based on monomer/initiator ratio	1.05 - 1.18	[1]
Diphenylmethylpotassium	THF	-78 to -50	Predicted based on monomer/initiator ratio	1.05 - 1.18	[1]
sec-BuLi/DPE/LiCl	THF	-78	-	~1.10	[2]
DPMK/Et2Zn	THF	-78	4,300 - 71,800	~1.10	[2]
Na-Naph/DPE/Et2Zn	THF	-78	-	~1.10	[2]

Table 2: Controlled Radical Polymerization of Adamantane Methacrylates

Polymerization Method	Monomer	Initiator	RAFT Agent/Catalyst	Solvent	Temperature (°C)	Mn ( g/mol )	PDI (Mw/Mn)	Reference
ATRP	Amino-adamantyl functionalized acrylate	-	Cu(I)Br/ligand	-	-	Well-defined	-	[3]
RAFT	1-Adamantyl acrylate	AIBN	Trithiocarbonate (B1256668)	Benzene	60	15,000	1.5	[4]

Table 3: Free-Radical Polymerization of Adamantane Methacrylates

Initiator	Solvent	Temperature (°C)	Polymer Properties	Reference
AIBN or BPO	Benzene or Toluene (B28343)	60	High thermal stability	[5][6]

Experimental Protocols

Detailed methodologies for the key polymerization techniques are provided below.

Protocol 1: Free-Radical Polymerization of 1-Adamantyl Methacrylate (AdMA)

This protocol describes a conventional free-radical polymerization of AdMA using a thermal initiator.

Materials:

• 1-Adamantyl methacrylate (AdMA), purified

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO), recrystallized

• Anhydrous toluene or benzene

• Methanol

• Schlenk flask or reaction tube with a magnetic stir bar

• Nitrogen or Argon source

• Oil bath

Procedure:

• Monomer and Initiator Preparation: In a Schlenk flask, dissolve the desired amount of AdMA and AIBN (or BPO) in anhydrous toluene. A typical monomer concentration is 1-2 M, and the initiator concentration is typically 0.1-1 mol% relative to the monomer.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.[7]

• Polymerization: Place the sealed flask in a preheated oil bath at 60-80 °C and stir the reaction mixture. The polymerization time can range from a few hours to 24 hours, depending on the desired conversion.

• Termination and Precipitation: Cool the reaction mixture to room temperature. Precipitate the polymer by slowly adding the viscous solution to a large excess of a non-solvent, such as methanol, while stirring.

• Purification: Collect the precipitated polymer by filtration, wash it with fresh methanol, and dry it under vacuum at 40-60 °C until a constant weight is achieved.

Protocol 2: Anionic Polymerization of 1-Adamantyl Methacrylate (AdMA)

This protocol outlines the living anionic polymerization of AdMA to synthesize polymers with well-defined molecular weights and narrow polydispersity.[1][2] This procedure requires stringent anhydrous and anaerobic conditions.

Materials:

• 1-Adamantyl methacrylate (AdMA), rigorously purified and dried

• Anhydrous tetrahydrofuran (B95107) (THF)

• Initiator: sec-Butyllithium (sec-BuLi) or diphenylmethylpotassium (DPMK)

• Additives (if required): Lithium chloride (LiCl) or diethylzinc (B1219324) (Et2Zn)

• Methanol (for termination)

• High-vacuum line and glassware suitable for anionic polymerization (e.g., Schlenk line, ampules with break-seals)

Procedure:

• Solvent and Monomer Purification: Purify THF by distillation over sodium-benzophenone ketyl under an inert atmosphere. Purify AdMA by distillation under reduced pressure and store it over molecular sieves.

• Reaction Setup: Assemble the reaction glassware under high vacuum and flame-dry it to remove any moisture.

• Initiation: Cool the reaction flask to -78 °C in a dry ice/acetone bath. Introduce the purified THF via cannula transfer. Add the initiator solution (e.g., sec-BuLi) dropwise to the stirred THF. If using additives like LiCl, they should be added to the reactor and dried under vacuum before adding the solvent.

• Polymerization: Slowly add the purified AdMA monomer to the initiator solution via a pre-calibrated syringe or cannula. The reaction is typically very fast. Allow the polymerization to proceed for the desired time (e.g., 1-2 hours).

• Termination: Quench the living polymer chains by adding a small amount of degassed methanol.

• Purification: Precipitate the polymer in a non-solvent like methanol, filter, and dry under vacuum.

Protocol 3: Atom Transfer Radical Polymerization (ATRP) of Adamantane Methacrylates

ATRP allows for the synthesis of well-defined adamantane methacrylate polymers with controlled molecular weight and low PDI.[8][9]

Materials:

• Adamantyl methacrylate monomer, purified

• Initiator: Ethyl α-bromoisobutyrate (EBiB) or a functionalized initiator[10]

• Catalyst: Copper(I) bromide (CuBr), purified

• Ligand: N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) or other suitable ligand

• Anhydrous solvent (e.g., toluene, anisole)

• Methanol

• Schlenk flask with a magnetic stir bar

• Nitrogen or Argon source

• Oil bath

Procedure:

• Catalyst and Ligand Preparation: To a dry Schlenk flask, add CuBr and a magnetic stir bar. Seal the flask and deoxygenate by several cycles of vacuum and backfilling with an inert gas.

• Reaction Mixture Preparation: In a separate flask, prepare a solution of the adamantyl methacrylate monomer, the initiator (EBiB), and the solvent. Degas this solution by bubbling with an inert gas or through freeze-pump-thaw cycles.

• Polymerization: Transfer the degassed monomer/initiator solution to the Schlenk flask containing the CuBr catalyst via a cannula. Then, add the degassed ligand (PMDETA) via syringe. Place the sealed flask in a preheated oil bath (typically 60-90 °C) and stir.

• Monitoring and Termination: Monitor the progress of the polymerization by taking samples periodically and analyzing them by NMR (for conversion) and GPC (for molecular weight and PDI). To terminate the polymerization, cool the flask to room temperature and expose the reaction mixture to air to oxidize the copper catalyst.

• Purification: Dilute the reaction mixture with a suitable solvent (e.g., THF) and pass it through a short column of neutral alumina (B75360) to remove the copper catalyst. Precipitate the polymer in methanol, filter, and dry under vacuum.

Protocol 4: Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization of Adamantane Methacrylates

RAFT polymerization is a versatile method for preparing adamantane methacrylate polymers with controlled architecture.[4][7][11]

Materials:

• Adamantyl methacrylate monomer, purified

• RAFT agent (e.g., a trithiocarbonate or dithiobenzoate)

• Thermal initiator: AIBN

• Anhydrous solvent (e.g., benzene, toluene, or 1,4-dioxane)

• Methanol

• Reaction vial or Schlenk flask with a magnetic stir bar

• Nitrogen or Argon source

• Oil bath

Procedure:

• Reaction Mixture Preparation: In a reaction vial, combine the adamantyl methacrylate monomer, the RAFT agent, AIBN, and the solvent. The molar ratio of monomer:RAFT agent:initiator is crucial for controlling the molecular weight and should be carefully calculated based on the target degree of polymerization.

• Degassing: Seal the vial with a rubber septum and degas the solution by purging with an inert gas for 20-30 minutes or by performing freeze-pump-thaw cycles.[11]

• Polymerization: Place the sealed vial in a preheated oil bath (typically 60-80 °C) and stir. The reaction time will depend on the specific conditions and desired conversion.

• Termination and Analysis: To stop the polymerization, cool the vial to room temperature and expose the contents to air. The polymerization can be monitored by taking aliquots for NMR and GPC analysis.

• Purification: Precipitate the polymer by adding the reaction mixture to an excess of a non-solvent like methanol. Collect the polymer by filtration and dry it under vacuum. The characteristic color of the RAFT agent may be present in the final polymer.

Visualized Workflows

The following diagrams illustrate the general experimental workflows for the described polymerization protocols.

Caption: Workflow for Free-Radical Polymerization.

Caption: Workflow for Anionic Polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. RAFT Polymerization Procedures [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. What is free radical polymerization? types, characteristics, reaction mechanism, and typical methods with examples ｜ Information ｜ FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]
• 7. m.youtube.com [m.youtube.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. How to Conduct an ATRP - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 10. Atom Transfer Radical Polymerization (ATRP) of Methyl Methacrylate using a Functional Initiator Bearing an Amino‐Adamantane | Semantic Scholar [semanticscholar.org]
• 11. youtube.com [youtube.com]

Emerging Applications of Dihydroxyadamantane Monomers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the emerging applications of dihydroxyadamantane monomers. These unique cycloaliphatic diols offer a rigid, bulky, and thermally stable core, making them attractive building blocks for advanced polymers and functional materials. Their incorporation into polymer chains can significantly enhance material properties, leading to innovations in fields ranging from microelectronics to targeted drug delivery and antiviral therapeutics.

Application 1: High-Resolution Photoresists for Microfabrication

Dihydroxyadamantane monomers, particularly 3,5-dihydroxyadamantan-1-yl methacrylate, are increasingly used in the formulation of photoresists for advanced lithography, such as 193 nm immersion lithography. The adamantane (B196018) moiety enhances the etch resistance and thermal stability of the polymer, while the hydroxyl groups can improve adhesion to substrates and influence the dissolution properties of the photoresist in developer solutions. These characteristics are critical for fabricating high-resolution, high-aspect-ratio patterns in semiconductor manufacturing.[1]

Table 1: Composition of a Dihydroxyadamantane-Based Photoresist Formulation

Component	Role	Concentration (wt%)
Poly(2-methyladamantyl methacrylate-co-3-hydroxy-1-adamantyl methacrylate-co-beta-butyrolactone methacrylate)	Polymer Binder	~3.7
Poly(2-methyladamantyl methacrylate-co-beta-butyrolactone methacrylate)	Co-polymer Binder	~3.7
Triphenylsulfonium nonafluorobutanesulfonate	Photoacid Generator	~0.16
Diethanolamine	Quencher	~0.005
Fluoroaliphatic polymeric ester	Surfactant	~0.013
Ethyl lactate	Solvent	~92.4

Source: Adapted from a representative photoresist formulation for 193 nm lithography.[2]

Experimental Protocol: Photolithography using a Dihydroxyadamantane-Based Photoresist

This protocol outlines the steps for patterning a silicon wafer using a photoresist containing a dihydroxyadamantane-based polymer.

1. Substrate Preparation: a. Start with a clean silicon wafer. b. Apply a bottom anti-reflective coating (B.A.R.C.) by spin coating. c. Bake the wafer at 175°C for 60 seconds to achieve a film thickness of approximately 39 nm.[2]

2. Photoresist Coating: a. Dispense the dihydroxyadamantane-based photoresist solution onto the B.A.R.C-coated wafer. b. Spin coat the wafer to achieve a uniform photoresist film thickness of 220 nm.[2] c. Soft bake the coated wafer at 115°C for 60 seconds to remove excess solvent.[2]

3. Exposure: a. Expose the resist-coated wafer using a 193 nm scanner with a numerical aperture of 0.78 and a coherence of 0.9.[2] b. Utilize a 6% attenuated phase-shift mask to create the desired pattern.[2] c. The required exposure dose (sensitivity) is approximately 31.5 mJ/cm².[2]

4. Post-Exposure Bake (PEB): a. Immediately after exposure, bake the wafer at 110°C for 60 seconds.[2] This step is crucial for the acid-catalyzed deprotection reaction in chemically amplified resists.

5. Development: a. Develop the pattern by immersing the wafer in a 2.38 wt% aqueous solution of tetramethylammonium (B1211777) hydroxide (B78521) (TMAH) for 60 seconds.[2] b. Rinse the wafer with deionized water and dry with nitrogen.

6. Pattern Inspection: a. Observe the resulting contact holes or other features using a scanning electron microscope (SEM) to verify resolution and pattern fidelity. The described process is capable of resolving 0.1 µm contact holes.[2]

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. US20060088788A1 - Composition for coating over a photoresist pattern - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206).

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3,5-Dihydroxyadamantan-1-yl methacrylate?

A1: The two most common and effective methods for the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate are:

• Acid-Catalyzed Dehydration-Condensation: This method involves the direct reaction of 3,5-dihydroxyadamantane with methacrylic acid in the presence of an acid catalyst.[1]

• Carbodiimide-Mediated Esterification: This approach utilizes a coupling agent, such as dicyclohexylcarbodiimide (B1669883) (DCC), to facilitate the esterification of 3,5-dihydroxyadamantane with methacrylic acid under milder conditions.[1]

Q2: What are the key challenges in the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate?

A2: Researchers may encounter several challenges during the synthesis, including:

• Side Reactions: Formation of byproducts such as di- and tri-methacrylates, dimerization of methacrylic acid, and dehydration of the adamantane (B196018) diol.

• Polymerization: The methacrylate group is susceptible to premature polymerization, especially at elevated temperatures.[1]

• Purification: Separation of the desired product from unreacted starting materials, byproducts, and catalyst residues can be challenging.

Q3: How can I prevent premature polymerization of the methacrylate product?

A3: To prevent premature polymerization, it is crucial to incorporate a polymerization inhibitor into the reaction mixture. Common inhibitors for methacrylate synthesis include hydroquinone (B1673460) and p-methoxyphenol. These are typically added in small amounts (0.1-0.5 wt%). It is also advisable to avoid excessive heat and prolonged reaction times.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction progress.[1] By spotting the reaction mixture alongside the starting materials on a TLC plate, you can observe the consumption of reactants and the formation of the product.

Troubleshooting Guides

Acid-Catalyzed Dehydration-Condensation

Issue 1: Low Yield of the Desired Product

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Ensure the reaction is heated to the appropriate reflux temperature (typically 80-110°C in toluene).- Extend the reaction time, monitoring progress by TLC.- Use a Dean-Stark apparatus to effectively remove water, driving the equilibrium towards product formation.
Catalyst Inactivation	- Use a fresh, anhydrous acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid).- Ensure all glassware and solvents are thoroughly dried before use.
Side Reactions	- Use a slight excess of the diol to minimize the formation of di- and tri-methacrylates.- Control the reaction temperature to prevent dehydration of the adamantane diol.

Issue 2: Product Contamination with Byproducts

Possible Cause	Troubleshooting Steps
Formation of Di- and Tri-methacrylates	- Adjust the stoichiometry to use a molar excess of 3,5-dihydroxyadamantane relative to methacrylic acid.- Purify the crude product using column chromatography with a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).
Unreacted Starting Materials	- Ensure the reaction goes to completion by monitoring with TLC.- Purify the product using column chromatography.

Carbodiimide-Mediated Esterification

Issue 1: Low Yield of the Desired Product

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Ensure all reagents, especially the carbodiimide (B86325) (DCC), are fresh and of high purity.- Carry out the reaction under anhydrous conditions, as moisture can quench the carbodiimide.- Allow for sufficient reaction time (can be up to 48 hours).
Side Product Formation (N-acylurea)	- Add the carbodiimide slowly to the reaction mixture at a low temperature (0°C) to minimize the formation of N-acylurea byproduct.

Issue 2: Difficulty in Removing Dicyclohexylurea (DCU) Byproduct

Possible Cause	Troubleshooting Steps
Co-precipitation of Product and DCU	- After the reaction, dilute the mixture with a solvent in which the product is soluble but DCU has low solubility (e.g., dichloromethane (B109758) or diethyl ether).- Cool the mixture to further decrease the solubility of DCU and filter it off. Repeat this process if necessary.
DCU Co-elutes with Product during Chromatography	- Filter the crude reaction mixture to remove the bulk of the DCU before purification.- If DCU persists, consider washing the organic layer with a dilute acid solution (if the product is stable) to protonate any remaining DCC and facilitate its removal in the aqueous phase.

Experimental Protocols

Protocol 1: Acid-Catalyzed Dehydration-Condensation

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 3,5-dihydroxyadamantane (1.0 eq), methacrylic acid (1.2 eq), a catalytic amount of p-toluenesulfonic acid (0.05 eq), and a polymerization inhibitor (e.g., hydroquinone, ~0.1 wt%). Add toluene (B28343) as the solvent.

• Reaction: Heat the mixture to reflux and monitor the collection of water in the Dean-Stark trap. Continue the reaction until no more water is collected and TLC analysis indicates the consumption of the starting diol.

• Work-up: Cool the reaction mixture to room temperature. Wash the organic layer with saturated aqueous sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a gradient of ethyl acetate in hexanes.

Protocol 2: Carbodiimide-Mediated Esterification

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,5-dihydroxyadamantane (1.0 eq), methacrylic acid (1.1 eq), and 4-(dimethylamino)pyridine (DMAP) (0.1 eq) in anhydrous dichloromethane.

• Reaction: Cool the mixture to 0°C in an ice bath. Slowly add a solution of dicyclohexylcarbodiimide (DCC) (1.1 eq) in anhydrous dichloromethane. Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, filter the mixture to remove the precipitated dicyclohexylurea (DCU). Wash the filtrate with dilute hydrochloric acid to remove excess DMAP, followed by saturated aqueous sodium bicarbonate and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. If DCU is still present, it can be further removed by precipitation from a minimal amount of a suitable solvent. The product can be further purified by column chromatography.

Analytical Data for Troubleshooting

Thin-Layer Chromatography (TLC):

• Stationary Phase: Silica gel 60 F254

• Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) can be a good starting point. The polarity can be adjusted to achieve good separation.

• Visualization:

  • UV Light (254 nm): The methacrylate product and methacrylic acid are UV active.

  • Potassium Permanganate Stain: The diol starting material and the hydroxyl groups of the product will show up as yellow spots on a purple background.

  • Iodine Vapor: Most organic compounds will appear as brown spots.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Accurate identification of the product and impurities is critical. The following are expected chemical shifts.

Table 1: Expected ¹H and ¹³C NMR Chemical Shifts

Compound	Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
3,5-Dihydroxyadamantan-1-yl Methacrylate (Product)	Vinylic protons (=CH₂)	~6.1 (s, 1H), ~5.6 (s, 1H)	~125
Methacrylate methyl (-CH₃)	~1.9 (s, 3H)	~18
Adamantane protons	1.5 - 2.5 (m)	30 - 75
Adamantane -OH	Variable	-
3,5-Dihydroxyadamantane (Starting Material)	Adamantane protons	1.4 - 2.2 (m)	30 - 70
Adamantane -OH	Variable	-
Methacrylic Acid (Starting Material)	Vinylic protons (=CH₂)	~6.3 (s, 1H), ~5.7 (s, 1H)	~130
Methyl (-CH₃)	~2.0 (s, 3H)	~18
Carboxylic acid (-COOH)	>10 (broad s)	~171
Dicyclohexylurea (Byproduct from DCC)	Cyclohexyl protons	1.0 - 2.0 (m)	25 - 50

Visualizations

Caption: General workflow for the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate.

Caption: Decision tree for troubleshooting low product yield.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]

Technical Support Center: Synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206).

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 3,5-Dihydroxyadamantan-1-yl methacrylate?

A1: The two most widely reported methods are:

• Acid-Catalyzed Dehydration-Condensation: This method involves the reaction of 3,5-dihydroxyadamantane or 1,3,5-adamantanetriol (B1366330) with methacrylic acid in the presence of an acid catalyst like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA).[1]

• Carbodiimide-Mediated Esterification: This approach uses a coupling agent such as dicyclohexylcarbodiimide (B1669883) (DCC) in combination with a catalyst like 4-dimethylaminopyridine (B28879) (DMAP) to facilitate the esterification of 3,5-dihydroxyadamantane with methacrylic acid under milder conditions.[1]

Q2: What is the starting material for the synthesis?

A2: The primary starting material is typically 1,3,5-adamantanetriol or 3,5-dihydroxyadamantane.[2]

Q3: Why is a polymerization inhibitor necessary during the synthesis?

A3: The methacrylate group in the product is susceptible to free-radical polymerization, especially at elevated temperatures used in some synthesis methods.[1][3] An inhibitor, such as hydroquinone (B1673460) (HQ) or p-methoxyphenol, is added to prevent premature polymerization of the monomer, which would otherwise lead to a low yield of the desired product and the formation of polymeric byproducts.[1][2]

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a common and effective method to monitor the reaction's progress. By spotting the reaction mixture alongside the starting materials, you can observe the consumption of the reactants and the formation of the product.[1]

Troubleshooting Guide

Issue 1: Low Yield

Q: My reaction is resulting in a low yield of 3,5-Dihydroxyadamantan-1-yl methacrylate. What are the potential causes and how can I improve it?

A: Low yields can stem from several factors. Here’s a breakdown of potential causes and solutions:

Potential Cause	Troubleshooting Steps
Incomplete Reaction	Extend Reaction Time: Monitor the reaction by TLC until the starting material is consumed. Adamantane derivatives can be sterically hindered, requiring longer reaction times.[4] Increase Temperature: For the acid-catalyzed method, ensure the reaction is at a sufficient reflux temperature (e.g., in toluene) to drive the reaction forward. Be cautious of potential side reactions or polymerization at excessively high temperatures. Optimize Catalyst Loading: For the acid-catalyzed method, ensure the catalyst concentration is within the optimal range (e.g., 0.5–2 mol% for PTSA or H₂SO₄).[1] For the DCC/DMAP method, ensure catalytic amounts of DMAP are used, as it is a potent nucleophilic catalyst.[5]
Equilibrium Limitation (Acid-Catalyzed Method)	Remove Water: The formation of water as a byproduct can shift the equilibrium back to the reactants. Use a Dean-Stark apparatus to azeotropically remove water during the reaction, especially when using solvents like toluene (B28343).[2] Use Excess Methacrylic Acid: Employing an excess of methacrylic acid can help drive the equilibrium towards the product side.[2]
Side Reactions	Control Temperature: Overheating can lead to side reactions. Maintain the recommended temperature for the chosen method. Anhydrous Conditions (DCC/DMAP Method): Ensure all reagents and solvents are dry, as water can react with DCC and reduce its effectiveness.
Product Loss During Workup and Purification	Optimize Extraction: After neutralization, ensure efficient extraction of the product from the aqueous phase using a suitable organic solvent like ethyl acetate (B1210297).[2] Careful Chromatography: During column chromatography, choose an appropriate solvent system to ensure good separation without significant product loss on the column. Monitor fractions carefully using TLC. Recrystallization Solvent: If using recrystallization for purification, select a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature to maximize recovery. A mixture of a polar and a non-polar solvent (e.g., ethyl acetate/hexane) can be effective.
Premature Polymerization	Use an Effective Polymerization Inhibitor: Ensure an adequate amount of a suitable inhibitor (e.g., hydroquinone, p-methoxyphenol) is added to the reaction mixture.[1][2] Introduce Air/Oxygen: For some inhibitors like hydroquinone, the presence of oxygen is necessary for them to function effectively.[6] A gentle stream of air into the reaction mixture can be beneficial.[2] Avoid Overheating: High temperatures can promote polymerization. Maintain the lowest effective temperature for the reaction.

Issue 2: Product Purity Issues

Q: My final product is impure. What are the likely impurities and how can I remove them?

A: Common impurities can include unreacted starting materials, byproducts from side reactions, and polymeric material.

Impurity	Identification	Removal Strategy
Unreacted 1,3,5-Adamantanetriol	Higher polarity spot on TLC compared to the product.	Column chromatography on silica (B1680970) gel.
Unreacted Methacrylic Acid	Acidic residue.	Neutralize the reaction mixture with an aqueous solution of a weak base like sodium bicarbonate.[1] Subsequent aqueous washes will remove the resulting salt.
Dicyclohexylurea (DCU) (from DCC/DMAP method)	A white solid that is often insoluble in the reaction solvent.	DCU can be removed by filtration from the reaction mixture.[1]
Polymeric Byproducts	A baseline streak or very low Rf spots on TLC. The product may appear viscous or gummy.	Purification by column chromatography can separate the monomer from the polymer. In some cases, precipitation of the polymer from a suitable solvent can be effective.[7]

Quantitative Data Summary

The following table summarizes the reaction conditions and yield for the synthesis of 3,5-dihydroxy-1-adamantyl methacrylate as described in a patent, starting from 1,3,5-adamantanetriol.

Parameter	Value
Starting Material	1,3,5-Adamantanetriol
Reagent	Methacrylic Acid
Catalyst	Concentrated Sulfuric Acid
Inhibitor	p-Methoxyphenol
Solvent	Toluene
Temperature	Reflux
Reaction Time	6 hours
Yield	Not explicitly stated in the abstract, but the process is described as efficient for obtaining a high-purity product.

Experimental Protocols

Method 1: Acid-Catalyzed Dehydration-Condensation

This protocol is based on a method described for the synthesis of 3,5-dihydroxy-1-adamantyl acrylates.[2]

Materials:

• 1,3,5-Adamantanetriol

• Methacrylic acid

• Concentrated sulfuric acid (or p-toluenesulfonic acid)

• p-Methoxyphenol (or hydroquinone)

• Toluene

• 5 wt% aqueous sodium hydroxide (B78521) solution

• Ethyl acetate

• n-Hexane

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a five-necked flask equipped with a stirrer, thermometer, Dean-Stark water separator, condenser, and an air inlet tube, add 1,3,5-adamantanetriol (0.5 mol), methacrylic acid (3.0 mol), p-methoxyphenol (6.1 mmol), and toluene (500 ml).[2]

• Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (13 mmol).[2]

• Reaction: Begin bubbling a gentle stream of air through the mixture. Heat the solution to reflux and continue the reaction for 6 hours, collecting the by-produced water in the Dean-Stark trap.[2]

• Cooling and Neutralization: After the reaction is complete, cool the mixture to room temperature. While stirring, add a 5 wt% aqueous sodium hydroxide solution to neutralize the remaining methacrylic acid and sulfuric acid. Maintain the temperature below 35 °C during neutralization.[2]

• Extraction: Separate the aqueous phase. The product may be present in both the organic and aqueous phases. Extract the aqueous phase with an organic solvent like ethyl acetate.[2]

• Washing: Combine the organic phases and wash with water to remove any remaining salts and base.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to remove the solvent.

• Purification: The crude product can be further purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane, or by recrystallization from a suitable solvent like n-hexane or toluene.[2]

Method 2: Carbodiimide-Mediated Esterification

This is a general procedure for DCC/DMAP esterification.

Materials:

• 3,5-Dihydroxyadamantane

• Methacrylic acid

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (B109758) (DCM) or dimethylformamide (DMF)

• 0.5 M HCl solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,5-dihydroxyadamantane and a catalytic amount of DMAP in anhydrous DCM.

• Reagent Addition: Add methacrylic acid to the solution. Cool the flask to 0 °C in an ice bath.

• DCC Addition: In a separate flask, dissolve DCC in anhydrous DCM. Add the DCC solution dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Workup: A white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash the solid with a small amount of cold DCM.

• Washing: Transfer the filtrate to a separatory funnel. Wash the organic layer successively with 0.5 M HCl solution, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

Visualizations

Caption: Synthesis pathways for 3,5-Dihydroxyadamantan-1-yl methacrylate.

Caption: Troubleshooting workflow for low yield of 3,5-Dihydroxyadamantan-1-yl methacrylate.

References

• 1. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JP2007015962A - Method for producing 3,5-dihydroxy-1-adamantyl acrylates - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Overcoming the low reactivity of biobased, secondary diols in polyester synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. chempoint.com [chempoint.com]
• 7. US2618652A - Process for the purification of acrylate and methacrylate esters - Google Patents [patents.google.com]

Technical Support Center: Dihydroxyadamantyl Methacrylate (DAMA) Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dihydroxyadamantyl methacrylate (B99206) (DAMA). The following information addresses common challenges encountered during the purification of this bulky, polar monomer.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude dihydroxyadamantyl methacrylate?

A1: Common impurities in DAMA synthesized via esterification of 1,3,5-adamantanetriol (B1366330) with (meth)acrylic acid can include unreacted starting materials (1,3,5-adamantanetriol and methacrylic acid), byproducts from side reactions, and residual polymerization inhibitors (like hydroquinone (B1673460) or MEHQ). Impurities with similar solubility to DAMA, particularly those derived from acrylic acids, can be challenging to remove.[1]

Q2: Why is the purification of DAMA more challenging than that of simpler methacrylates?

A2: The purification of DAMA is complicated by its bulky adamantyl cage and the presence of two polar hydroxyl groups. These features can lead to high viscosity, and a tendency for the molecule to have solubility characteristics similar to some impurities, making separation by standard techniques like simple distillation or recrystallization difficult.[1] The hydroxyl groups can also influence the monomer's interaction with chromatographic stationary phases.

Q3: What analytical techniques are recommended for assessing the purity of DAMA?

A3: Several analytical techniques can be used to determine the purity of DAMA. Gas Chromatography (GC) with a Flame Ionization Detector (FID) is a robust method for quantifying volatile impurities.[2][3] High-Performance Liquid Chromatography (HPLC) is also suitable, particularly for analyzing less volatile impurities.[4][5] Spectroscopic methods like Fourier-Transform Infrared Spectroscopy (FTIR) can confirm the presence of characteristic functional groups, while Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information and can be used for quantitative purity assessment (qNMR).

Troubleshooting Guides

Issue 1: Low Purity After Initial Purification Attempts

• Possible Cause: Inefficient removal of acrylic acid-derived impurities due to similar solubility.[1]

• Troubleshooting Steps:

  • Alkaline Wash: Neutralize the crude product with an alkaline aqueous solution (e.g., sodium carbonate solution) to convert acidic impurities into their more water-soluble salts.[1]

  • Solvent Extraction: After neutralization, extract the DAMA into an organic solvent like ethyl acetate.[1]

  • Acidic Wash: Wash the organic phase with a dilute inorganic acid solution (e.g., hydrochloric or sulfuric acid) to remove any remaining basic impurities.[1]

  • Water Wash: Follow the acidic wash with a water wash to remove residual acid.[1]

  • Recrystallization: Concentrate the organic solution and induce crystallization by adding a poor solvent such as n-hexane or toluene.[1]

Issue 2: Difficulty with Column Chromatography Separation

• Possible Cause: Poor separation on standard silica (B1680970) gel due to the polarity of the dihydroxy groups.

• Troubleshooting Steps:

  • Solvent System Optimization: Experiment with different solvent systems for elution. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is often effective.

  • Modified Silica Gel: Consider using a modified silica gel, such as one impregnated with sulfuric acid, which has been shown to be effective for preparative-scale purification of polar methacrylates.[6]

  • Alternative Chromatography: For highly polar impurities, Hydrophilic Interaction Chromatography (HILIC) could be a viable alternative.[7]

Issue 3: Premature Polymerization During Purification

• Possible Cause: Exposure to heat, light, or removal of polymerization inhibitors.

• Troubleshooting Steps:

  • Maintain Inhibitor Presence: Ensure a polymerization inhibitor (e.g., MEHQ) is present throughout the purification process, especially if heating is involved.

  • Low-Temperature Techniques: Whenever possible, use purification methods that do not require high temperatures. If distillation is necessary, perform it under high vacuum to lower the boiling point.

  • Control Air Exposure: While counterintuitive for some monomers, for certain adamantyl (meth)acrylates, supplying a gas containing oxygen in the presence of a phenolic or quinone-based inhibitor during purification can help prevent polymerization.

Data Presentation

Table 1: Comparison of Analytical Techniques for DAMA Purity Assessment

Analytical Technique	Information Provided	Advantages	Disadvantages
Gas Chromatography (GC)	Quantitative purity, detection of volatile impurities.[2]	High resolution, high sensitivity, well-established for methacrylates.[2]	Not suitable for non-volatile impurities.
High-Performance Liquid Chromatography (HPLC)	Quantitative purity, detection of a wide range of impurities.[4]	Versatile, can be used for non-volatile compounds.	Can be more complex to develop a method compared to GC.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation, identification of impurities, quantitative analysis (qNMR).	Provides detailed molecular structure information.	Requires more expensive equipment and can be less sensitive to trace impurities.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Fast, simple sample preparation.	Primarily for qualitative analysis, not ideal for quantification of purity.

Experimental Protocols

Protocol 1: General Purification of Dihydroxyadamantyl Methacrylate

This protocol is based on the principles outlined for the purification of 3,5-dihydroxy-1-adamantyl acrylates.[1]

• Neutralization: Dissolve the crude DAMA in a suitable organic solvent (e.g., toluene). Wash the organic solution with an aqueous sodium carbonate solution to neutralize acidic impurities.

• Extraction: Separate the organic layer. The DAMA may partition into the aqueous phase. If so, extract the aqueous phase with ethyl acetate.[1]

• Acid Wash: Wash the organic phase containing the DAMA with a dilute inorganic acid solution (e.g., 1M HCl).[1]

• Water Wash: Wash the organic phase with deionized water until the aqueous layer is neutral.

• Drying and Concentration: Dry the organic phase over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate the solution under reduced pressure.

• Crystallization: Add a poor solvent (e.g., n-hexane or toluene) to the concentrated solution to induce crystallization of the purified DAMA.[1]

• Isolation: Collect the purified crystals by filtration and dry under vacuum.

Protocol 2: Purity Assessment by Gas Chromatography (GC-FID)

This is a general protocol for the purity analysis of methacrylate monomers.[2]

• Sample Preparation: Accurately weigh approximately 100 mg of the purified DAMA into a 10 mL volumetric flask. Dissolve in a suitable solvent (e.g., high-purity acetone (B3395972) or ethyl acetate) and dilute to the mark.

• Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID) and a non-polar capillary column (e.g., DB-1 or HP-5ms).

• GC Conditions:

  • Injector Temperature: 280 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 1 minute.

    • Ramp: Increase at 10 °C/min to 280 °C.

    • Hold: Maintain at 280 °C for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Injection Volume: 1 µL.

• Data Analysis: Determine the purity by the area percent normalization method: Purity (%) = (Area of DAMA Peak / Total Area of All Peaks) x 100.[2]

Visualizations

Caption: A typical workflow for the purification and analysis of DAMA.

Caption: A troubleshooting decision tree for low purity DAMA.

References

• 1. JP2007015962A - Method for producing 3,5-dihydroxy-1-adamantyl acrylates - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. shimadzu.com [shimadzu.com]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. Analysis and purification of 2-hydroxyethyl methacrylate by means of thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 3,5-dihydroxyadamantan-1-yl Methacrylate

Welcome to the technical support center for the synthesis of 3,5-dihydroxyadamantan-1-yl methacrylate (B99206). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during the synthesis of this important monomer.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3,5-dihydroxyadamantan-1-yl methacrylate?

A1: The two most widely reported methods are:

• Dehydration-Condensation with Methacrylic Acid: This method involves the reaction of 3,5-dihydroxyadamantane with methacrylic acid in the presence of an acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA).[1] The reaction is typically carried out in a solvent like toluene (B28343) or dichloromethane (B109758) under reflux conditions.

• Carbodiimide-Mediated Esterification: This approach uses a coupling agent, such as dicyclohexylcarbodiimide (B1669883) (DCC), in the presence of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP), to facilitate the esterification of 3,5-dihydroxyadamantane with methacrylic acid.[1] This method is performed under milder, anhydrous conditions.

Q2: What are the major side reactions I should be aware of during the synthesis?

A2: The primary side reactions include:

• Polymerization: The methacrylate group of the product is susceptible to radical polymerization, especially at elevated temperatures used in the dehydration-condensation method.[1]

• Di-ester Formation: Reaction of both hydroxyl groups of 3,5-dihydroxyadamantane with methacrylic acid results in the formation of the diester byproduct, adamantane-1,3-diyl bis(methacrylate).

• Dehydration of Dihydroxyadamantane: Under strong acidic conditions and high temperatures, the diol starting material can undergo dehydration.[2]

• Dimerization of Methacrylic Acid: Methacrylic acid can dimerize, particularly in the presence of acid catalysts.

Q3: How can I minimize the formation of the di-ester byproduct?

A3: To favor the formation of the desired mono-ester, it is recommended to use a molar excess of the 3,5-dihydroxyadamantane relative to methacrylic acid. A molar ratio of 1.2:1 (diol:acid) has been suggested to mitigate this side reaction.[1] Careful monitoring of the reaction progress using techniques like Thin Layer Chromatography (TLC) can also help in stopping the reaction before significant di-ester formation occurs.

Q4: What is the best way to prevent polymerization during the reaction and storage?

A4: The addition of a polymerization inhibitor is crucial. Common inhibitors for methacrylate synthesis include:

• Hydroquinone (B1673460) (HQ): Typically used in concentrations of 0.1–0.5 wt%.[1]

• Butylated Hydroxytoluene (BHT): Often used at a concentration of around 0.01% by weight.

• Phenothiazine (PTZ): Another effective inhibitor.

For storage, it is recommended to keep the purified monomer at 2–8°C in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) and in the presence of an inhibitor.[1]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiment.

Problem 1: Low Yield of the Desired Mono-ester Product

Symptom	Possible Cause	Troubleshooting Steps
Low conversion of starting material (observed by TLC or NMR)	1. Insufficient reaction time or temperature. 2. Inactive catalyst. 3. Presence of water in the reaction mixture (for carbodiimide (B86325) method).	1. Increase reaction time and/or temperature, monitoring progress by TLC. 2. Use a fresh batch of catalyst. 3. Ensure all reactants and solvents are anhydrous for the DCC/DMAP method.
Significant amount of di-ester byproduct	Molar ratio of methacrylic acid to diol is too high.	Use an excess of 3,5-dihydroxyadamantane (e.g., 1.2 to 1.5 molar equivalents).
Product loss during workup and purification	1. Incomplete extraction from the aqueous phase. 2. Co-elution with byproducts during column chromatography.	1. Perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate). 2. Optimize the solvent system for column chromatography to improve separation of the mono- and di-esters. A gradient elution from a non-polar to a more polar solvent system (e.g., hexane (B92381) to ethyl acetate) is often effective.

Problem 2: Product is a Viscous Oil or Solidifies, Indicating Polymerization

Symptom	Possible Cause	Troubleshooting Steps
Reaction mixture becomes viscous or solidifies during the reaction.	1. Insufficient amount or absence of a polymerization inhibitor. 2. Reaction temperature is too high for an extended period.	1. Add an appropriate amount of inhibitor (e.g., hydroquinone at 0.1-0.5 wt%) at the beginning of the reaction.[1] 2. For the acid-catalyzed method, maintain the lowest effective reflux temperature. For the carbodiimide method, maintain the recommended low temperature (0–20°C).[1]
Purified product polymerizes upon storage.	1. Inhibitor was removed during purification. 2. Improper storage conditions (exposure to light, heat, or oxygen).	1. Add a small amount of inhibitor to the purified product before storage. 2. Store the product at 2–8°C in a dark, tightly sealed container under an inert atmosphere.[1]

Experimental Protocols

Method 1: Dehydration-Condensation with Methacrylic Acid

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3,5-dihydroxyadamantane, toluene (or dichloromethane), and a polymerization inhibitor (e.g., hydroquinone, 0.1-0.5 wt%).

• Addition of Reactants: Add methacrylic acid (a slight molar deficit relative to the diol is recommended to minimize di-ester formation) and the acid catalyst (e.g., p-toluenesulfonic acid, 0.5–2 mol%).

• Reaction: Heat the mixture to reflux (80–110°C) and stir for 6–24 hours. Monitor the reaction progress by TLC.

• Workup: Cool the reaction mixture to room temperature. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by washing with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient.

Method 2: Carbodiimide-Mediated Esterification

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve 3,5-dihydroxyadamantane, methacrylic acid, and a catalytic amount of DMAP in anhydrous dimethylformamide (DMF).

• Addition of Coupling Agent: Cool the solution to 0°C in an ice bath and add a solution of DCC in anhydrous DMF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12–48 hours. Monitor the reaction progress by TLC.

• Workup: A white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash it with a small amount of cold DMF or ethyl acetate.

• Purification: Dilute the filtrate with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. How does temperature affect the stability of adamantane (CAS 281 - 23 - 2)? - Blog [rongyaobio.com]

preventing polymerization during adamantane methacrylate synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing premature polymerization during the synthesis of adamantane (B196018) methacrylate (B99206).

Troubleshooting Guide: Unwanted Polymerization

Unwanted polymerization is a common issue during the synthesis of adamantane methacrylate. This guide provides a systematic approach to troubleshoot and prevent this problem.

Observation	Potential Cause	Recommended Solution
Reaction mixture becomes viscous or solidifies during synthesis.	1. Inadequate Inhibition: The concentration or type of polymerization inhibitor is insufficient for the reaction conditions.	- Increase Inhibitor Concentration: Titrate the amount of inhibitor (e.g., MEHQ, BHT) within the recommended range (see Table 1). - Use a More Effective Inhibitor: Consider inhibitors with higher efficacy at elevated temperatures, such as phenothiazine (B1677639) or specialized commercial inhibitors.
2. High Reaction Temperature: The reaction temperature is too high, leading to thermal initiation of polymerization.[1][2]	- Optimize Temperature: Maintain the reaction temperature within the optimal range for the specific synthesis method (typically between 25°C and 60°C for acylation with methacryloyl chloride).[3] - Ensure Uniform Heating: Use a well-controlled oil bath or heating mantle to prevent localized hot spots.
3. Presence of Contaminants: Impurities in reagents or solvents (e.g., peroxides, metal ions) can act as polymerization initiators.[1]	- Use High-Purity Reagents: Employ freshly purified reagents and anhydrous solvents. - Check for Peroxides: Test solvents like THF for peroxides before use and purify if necessary.
4. Exposure to UV Light: UV radiation from sunlight or laboratory lighting can initiate polymerization.[1]	- Protect from Light: Conduct the reaction in a fume hood with the sash down and, if possible, shield the reaction vessel with aluminum foil.
Polymer formation during purification (distillation or chromatography).	1. Depletion of Inhibitor: The inhibitor is removed during the initial purification steps.	- Add Inhibitor Before Purification: Introduce a small amount of a non-volatile inhibitor (e.g., phenothiazine) before distillation. - Use Inhibitor-Treated Adsorbents: For chromatography, consider using alumina (B75360) pre-treated with an inhibitor.
2. High Temperatures During Distillation: Excessive heat can trigger polymerization of the purified monomer.	- Use Vacuum Distillation: Purify adamantane methacrylate under reduced pressure to lower the boiling point. - Monitor Temperature Closely: Ensure the distillation temperature does not exceed the recommended limit for the monomer.
Product solidifies during storage.	1. Insufficient Inhibitor for Storage: The inhibitor added during synthesis is not sufficient for long-term stability.	- Add a Storage Inhibitor: Add an appropriate storage inhibitor, such as MEHQ or BHT, to the purified product.[4][5] - Ensure Proper Mixing: Gently agitate the mixture to ensure the inhibitor is evenly distributed.
2. Improper Storage Conditions: Exposure to heat, light, or oxygen can lead to polymerization over time.[6]	- Store in a Cool, Dark Place: Keep the purified adamantane methacrylate in a refrigerator or freezer.[7] - Store Under an Inert Atmosphere: For long-term storage, consider storing the monomer under nitrogen or argon.

Frequently Asked Questions (FAQs)

Q1: What are the most effective polymerization inhibitors for adamantane methacrylate synthesis?

A1: Phenolic inhibitors are commonly used and effective for the synthesis of acrylate (B77674) and methacrylate monomers.[2] These include:

• MEHQ (Hydroquinone monomethyl ether): A widely used storage inhibitor that is effective in the presence of oxygen.[4]

• BHT (Butylated hydroxytoluene): Another common storage inhibitor.[6]

• Hydroquinone (HQ): Effective, but can be more prone to sublimation during distillation.

• Phenothiazine (PTZ): Often used as a process inhibitor due to its high-temperature stability.[2]

The choice of inhibitor depends on the reaction conditions and the subsequent purification method.

Q2: What is the recommended concentration of inhibitors to use?

A2: The optimal inhibitor concentration can vary depending on the specific reaction conditions. However, a general guideline for phenolic inhibitors is in the range of 50-1000 ppm.[8][9] It is crucial to start with a concentration within this range and optimize based on your experimental observations.

Q3: Can I perform the synthesis without an inhibitor and add it later?

A3: It is strongly discouraged to perform the synthesis without an inhibitor. Adamantane methacrylate is a reactive monomer that can polymerize spontaneously, especially at the elevated temperatures often required for synthesis.[5] The inhibitor should be present in the reaction mixture from the beginning to prevent premature polymerization.

Q4: How do I remove the inhibitor from the final product?

A4: The method of inhibitor removal depends on the type of inhibitor used.

• Phenolic inhibitors (MEHQ, HQ, BHT): Can be removed by washing the organic solution with an aqueous base (e.g., 5% NaOH solution), followed by washing with brine and drying over an anhydrous salt like MgSO₄.[10] Alternatively, passing the monomer through a column of activated basic alumina is a common and effective method.[7][10][11]

• Phenothiazine: Can be more challenging to remove and may require column chromatography or vacuum distillation.

Q5: My purified adamantane methacrylate polymerized after a few days. What went wrong?

A5: Purified adamantane methacrylate is highly susceptible to polymerization because it lacks inhibitors.[7] For storage, it is essential to add a storage inhibitor like MEHQ or BHT at a concentration of 50-200 ppm. The product should be stored in a tightly sealed container in a cool, dark place, preferably in a refrigerator or freezer.[6][7] For extended storage, blanketing the container with an inert gas like nitrogen or argon is recommended.

Quantitative Data Summary

The following table provides a summary of typical concentrations for commonly used polymerization inhibitors for methacrylate monomers.

Table 1: Recommended Inhibitor Concentrations

Inhibitor	Abbreviation	Type	Typical Concentration Range (ppm)	Notes
Hydroquinone monomethyl ether	MEHQ	Storage	50 - 200	Requires oxygen to be effective.[4]
Butylated hydroxytoluene	BHT	Storage	100 - 1000
Hydroquinone	HQ	Process/Storage	200 - 1000
Phenothiazine	PTZ	Process	10 - 500	Effective at higher temperatures.[2]

Experimental Protocol: Synthesis of 1-Adamantyl Methacrylate

This protocol describes the synthesis of 1-adamantyl methacrylate from 1-adamantanol (B105290) and methacryloyl chloride, with specific steps to prevent polymerization.

Materials:

• 1-Adamantanol

• Methacryloyl chloride

• Triethylamine (B128534) (TEA)

• Anhydrous Tetrahydrofuran (THF)

• MEHQ (4-Methoxyphenol)

• 5% Sodium Hydroxide (NaOH) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Activated Basic Alumina

Procedure:

• Reaction Setup:

  • In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1-adamantanol in anhydrous THF.

  • Add a catalytic amount of MEHQ (approximately 100 ppm) to the solution.

  • Cool the flask to 0°C in an ice bath.

• Addition of Reagents:

  • Add triethylamine to the cooled solution.

  • Slowly add methacryloyl chloride dropwise from the dropping funnel over 30 minutes, maintaining the temperature at 0°C.

• Reaction:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours under a nitrogen atmosphere.

• Work-up and Purification:

  • Filter the reaction mixture to remove the triethylamine hydrochloride salt.

  • Wash the filtrate with 5% NaOH solution to remove unreacted methacryloyl chloride and the MEHQ inhibitor.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Inhibitor Removal (Optional - if residual inhibitor is a concern):

  • For highly pure, inhibitor-free monomer, pass the concentrated product through a short column of activated basic alumina.

• Storage:

  • For immediate use, the purified monomer can be used directly.

  • For storage, add MEHQ (50-200 ppm) to the purified 1-adamantyl methacrylate. Store in a tightly sealed, amber glass bottle at 2-8°C.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting unwanted polymerization during adamantane methacrylate synthesis.

Caption: Troubleshooting workflow for unwanted polymerization.

References

• 1. benchchem.com [benchchem.com]
• 2. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ingentaconnect.com [ingentaconnect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. gantrade.com [gantrade.com]
• 6. katiebarnesacademy.com [katiebarnesacademy.com]
• 7. benchchem.com [benchchem.com]
• 8. What is high performance polymerization inhibitor?|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 9. Are polymerisation inhibitors causing product failure? | Makevale [blog.makevale.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. rsc.org [rsc.org]

Technical Support Center: 3,5-Dihydroxyadamantan-1-yl Methacrylate (DHAMA)

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming solubility challenges encountered during experiments with 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) (DHAMA).

Troubleshooting Guide

This guide provides solutions to common solubility issues you may encounter when working with DHAMA.

Issue	Potential Cause	Recommended Solution
Compound is not dissolving or is dissolving very slowly.	1. Inappropriate solvent selection.2. Insufficient solvent volume.3. Low temperature.	1. Solvent Selection: Based on the principle of "like dissolves like," start with polar aprotic or moderately polar solvents. Refer to the Solvent Selection Table for guidance.2. Increase Solvent: Gradually add more solvent until the compound dissolves.3. Gentle Heating: Warm the mixture gently (e.g., to 40-50°C) to increase the dissolution rate. Be cautious to avoid potential polymerization of the methacrylate group at higher temperatures.[1]4. Agitation: Use a magnetic stirrer or vortex mixer to enhance solvation.5. Sonication: Utilize an ultrasonic bath to break down particle agglomerates and improve dissolution.
A cloudy solution or suspension is formed.	The compound has reached its solubility limit in the chosen solvent at the current temperature.	1. Increase Temperature: Gently warm the solution while stirring.2. Add a Co-solvent: Introduce a small amount of a better solvent for DHAMA to the mixture. For instance, if you are using a less polar solvent, adding a small amount of THF or ethyl acetate (B1210297) might improve solubility.3. Filter the Solution: If undissolved particles remain after attempting other methods, filter the solution through a 0.45 µm or 0.22 µm syringe filter to obtain a clear saturated solution. Note that this will result in a lower concentration than initially intended.
The compound precipitates out of solution over time.	1. The solution was supersaturated.2. The temperature of the solution has decreased.3. Solvent evaporation has occurred.	1. Prepare Fresh Solutions: It is best practice to prepare solutions fresh before use.2. Maintain Temperature: Store the solution at the temperature it was prepared at, if possible.3. Proper Storage: Keep the solution in a tightly sealed container to prevent solvent evaporation.
Inconsistent experimental results.	Incomplete dissolution of the compound leading to inaccurate concentrations.	1. Visual Inspection: Always visually inspect your solution to ensure there are no undissolved particles before use.2. Use a Standardized Protocol: Follow a consistent dissolution protocol for all experiments to ensure reproducibility. Refer to the detailed experimental protocol below.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA)?

A1: Due to the presence of two hydroxyl groups, DHAMA is expected to be more polar than adamantane (B196018) itself. The bulky adamantane cage, however, imparts significant non-polar character. Therefore, DHAMA is poorly soluble in water and non-polar hydrocarbon solvents like hexane. It exhibits good solubility in a range of polar aprotic and moderately polar organic solvents.

Q2: Which solvents are recommended for dissolving DHAMA?

A2: Based on available data for similar adamantane derivatives and general principles of solubility, the following solvents are recommended for initial testing:

• High Solubility Expected:

  • Esters: Ethyl acetate, Propyl acetate, Butyl acetate

  • Ketones: Acetone, 2-Butanone, 2-Heptanone, 3-Heptanone

  • Ethers: Tetrahydrofuran (THF), Diethyl ether, Dibutyl ether, Ethylene glycol dimethyl ether

  • Halogenated Hydrocarbons: Dichloromethane (DCM), Chloroform

• Moderate to Good Solubility Expected:

  • Alcohols: Methanol, Ethanol

  • Aprotic Polar Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO)

Q3: How does the structure of DHAMA influence its solubility?

A3: The solubility of DHAMA is a balance between its different structural components:

• Adamantane Cage: This bulky, non-polar hydrocarbon structure decreases solubility in polar solvents like water and increases solubility in organic solvents.

• Two Hydroxyl (-OH) Groups: These groups are polar and capable of hydrogen bonding, which increases the compound's polarity and its potential to dissolve in more polar solvents compared to unsubstituted adamantane.

• Methacrylate Group: This ester group adds to the overall polarity of the molecule.

Q4: Can I heat the solvent to dissolve DHAMA?

A4: Yes, gentle heating can significantly improve the solubility and dissolution rate of DHAMA. However, it is crucial to be cautious as methacrylate monomers can undergo polymerization at elevated temperatures.[1] It is recommended to keep the temperature below 60°C and to use a polymerization inhibitor if heating for extended periods or at higher temperatures is necessary.

Q5: My DHAMA seems to be an oil rather than a solid. How does this affect solubility?

A5: If your DHAMA is an oil or a low-melting solid, this can sometimes make dissolution appear more challenging as it may "oil out" before fully dissolving. In such cases, vigorous stirring or sonication at a slightly elevated temperature can be particularly effective in achieving a homogeneous solution.

Quantitative Solubility Data

Solvent	Predicted Solubility	Notes
Water	Poor	The non-polar adamantane backbone limits aqueous solubility.
Hexane	Poor	DHAMA is too polar to dissolve well in non-polar alkanes.
Toluene	Low to Moderate	May show some solubility, especially with heating.
Dichloromethane (DCM)	Good to High	A good starting solvent for many organic compounds.
Chloroform	Good to High	Similar to DCM in its solvating properties for this type of molecule.
Diethyl Ether	Moderate to Good	A common solvent for adamantane derivatives.
Tetrahydrofuran (THF)	High	Generally a very good solvent for a wide range of organic molecules.
Ethyl Acetate	High	The ester functionality should interact well with the methacrylate group.
Acetone	High	A polar aprotic solvent that should effectively dissolve DHAMA.
Methanol	Moderate to Good	The hydroxyl groups on DHAMA will interact favorably with alcohols.
Ethanol	Moderate to Good	Similar to methanol.
Dimethylformamide (DMF)	High	A powerful polar aprotic solvent, often used for poorly soluble compounds.
Dimethyl Sulfoxide (DMSO)	High	Another powerful polar aprotic solvent.

Experimental Protocols

Protocol for Determining the Solubility of 3,5-Dihydroxyadamantan-1-yl Methacrylate

This protocol describes a standard laboratory procedure for determining the solubility of DHAMA in a specific solvent at a given temperature, based on the shake-flask method.

Materials:

• 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA)

• Selected solvent (high purity)

• Analytical balance

• Vials with screw caps

• Orbital shaker or vortex mixer

• Temperature-controlled environment (e.g., incubator, water bath)

• Syringes and syringe filters (0.22 µm or 0.45 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument for quantification

Procedure:

• Preparation: a. Add an excess amount of DHAMA to a clean, tared vial. The exact amount should be enough to ensure that undissolved solid remains after equilibrium is reached. b. Record the exact weight of the added DHAMA. c. Add a known volume of the selected solvent to the vial.

• Equilibration: a. Tightly cap the vial to prevent solvent evaporation. b. Place the vial in an orbital shaker or use a magnetic stirrer in a temperature-controlled environment (e.g., 25°C). c. Agitate the mixture for a sufficient time to reach equilibrium (typically 24-48 hours).

• Sample Collection and Preparation: a. After the equilibration period, allow the vial to stand undisturbed for at least 2 hours to allow the excess solid to settle. b. Carefully draw the supernatant (the clear, saturated solution) into a syringe. c. Attach a syringe filter to the syringe and filter the solution into a clean vial. This step is crucial to remove any undissolved microparticles.

• Quantification: a. Prepare a series of standard solutions of DHAMA of known concentrations in the same solvent. b. Analyze the filtered saturated solution and the standard solutions using a suitable analytical method (e.g., HPLC). c. Construct a calibration curve from the standard solutions. d. Determine the concentration of DHAMA in the filtered saturated solution using the calibration curve.

• Reporting: a. Report the solubility in appropriate units, such as mg/mL or g/L, at the specified temperature.

Visualizations

Caption: Workflow for experimental solubility determination.

Caption: Troubleshooting decision tree for DHAMA dissolution.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Adhesion of Adamantane-Based Photoresists

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the adhesion of adamantane-based photoresists during experiments.

Frequently Asked Questions (FAQs)

Q1: What are adamantane-based photoresists and why is adhesion critical?

Adamantane-based photoresists are advanced lithographic materials that incorporate adamantane (B196018) molecules into the polymer backbone. This addition enhances properties like plasma etch resistance and thermal stability, which are crucial for high-resolution patterning.[1][2] Proper adhesion is critical to prevent issues like pattern collapse, undercutting, and resist lift-off, especially for high-aspect-ratio nanostructures.[3][4]

Q2: What are the primary factors influencing the adhesion of adamantane-based photoresists?

The adhesion of adamantane-based photoresists is primarily influenced by three factors:

• Substrate Surface Condition: A clean, dry, and chemically compatible surface is essential for good adhesion.[5]

• Application of Adhesion Promoters: The use of adhesion promoters like Hexamethyldisilazane (HMDS) can significantly enhance the bond between the photoresist and the substrate.[6]

• Photoresist Processing Parameters: Proper baking steps, including dehydration bake, soft bake, and post-exposure bake, play a vital role in ensuring optimal adhesion.[7]

Q3: How does the hydrophobic nature of adamantane affect photoresist adhesion?

The adamantyl groups in the photoresist polymer are hydrophobic.[8] This characteristic can be leveraged to improve adhesion by treating the substrate to also be hydrophobic, creating a more favorable interface for the photoresist to bind to. Adhesion promoters like HMDS are effective because they create a hydrophobic surface on the substrate.[6]

Q4: On which substrates is adhesion of adamantane-based photoresists typically challenging?

Adhesion can be challenging on substrates with hydrophilic surfaces or those that readily form native oxides. These include:

• Silicon dioxide (SiO₂)

• Glass

• Noble metals like gold (Au) and silver (Ag)

• Gallium arsenide (GaAs)[9]

Good adhesion is generally observed on silicon (Si), silicon nitride (SiN), and base metals like aluminum (Al) and copper (Cu).[9]

Troubleshooting Guide

This guide addresses common issues encountered during the use of adamantane-based photoresists, with a focus on adhesion-related problems.

Issue 1: Photoresist peeling or lift-off during development.

Possible Cause	Recommended Solution
Inadequate Substrate Cleaning	Ensure a pristine substrate surface by performing a thorough cleaning procedure. For pre-used or contaminated wafers, a multi-step cleaning process with acetone (B3395972) followed by isopropanol (B130326) or ethanol (B145695) is recommended.[5]
Moisture on Substrate Surface	Perform a dehydration bake at a temperature of at least 120°C for several minutes to remove adsorbed water from the substrate surface.[7]
Lack of Adhesion Promoter	For substrates with inherently poor adhesion (e.g., SiO₂, glass, noble metals), the use of an adhesion promoter like HMDS is essential.[9]
Improper Soft Bake	An insufficient soft bake (too low temperature or too short time) can leave excess solvent in the resist film, compromising adhesion. A typical soft bake is performed at 90-100°C.[10]

Issue 2: Pattern collapse of high-aspect-ratio features.

Possible Cause	Recommended Solution
Capillary Forces During Rinsing and Drying	The surface tension of the rinse liquid can pull fine structures together.[3] Consider using a rinse material with a lower surface tension or a surfactant in the rinse water.
Poor Adhesion at the Resist-Substrate Interface	Weak adhesion makes the patterns more susceptible to capillary forces. Optimize surface preparation and the use of adhesion promoters to strengthen the interface.
Mechanical Properties of the Resist	The inherent mechanical strength of the photoresist can influence its resistance to collapse. Ensure that the post-apply and post-exposure bake parameters are optimized to enhance the mechanical stability of the resist.

Issue 3: Undercutting of photoresist features during etching.

Possible Cause	Recommended Solution
Poor Adhesion Allowing Etchant Penetration	If the photoresist is not well-adhered, the etchant can penetrate the interface and etch underneath the patterned feature. Ensure a hydrophobic substrate surface through proper HMDS treatment to prevent etchant undercutting.[11]
Aggressive Etching Chemistry	The etchant may be too aggressive for the photoresist. Consider adjusting the etchant concentration, temperature, or etching time.
Insufficient Post-Development Hard Bake	A hard bake after development can improve the chemical resistance of the photoresist.[7]

Quantitative Data Summary

The effectiveness of surface treatments to improve photoresist adhesion can be quantified by measuring the water contact angle on the substrate surface. A higher contact angle indicates a more hydrophobic surface, which is generally better for the adhesion of non-polar photoresists.

Surface Treatment	Typical Water Contact Angle	Implication for Adhesion
Untreated Silicon Wafer	~40°	Hydrophilic surface, poor adhesion.
After Dehydration Bake	-	Removes water, but the surface remains hydrophilic.
After HMDS Vapor Priming	65° - 80°	Hydrophobic surface, significantly improved adhesion.

Experimental Protocols

Protocol 1: Standard Substrate Cleaning

• Place the substrate in a beaker.

• Submerge the substrate in acetone and sonicate for 5 minutes.

• Transfer the substrate to a beaker with isopropanol and sonicate for 5 minutes.

• Rinse the substrate thoroughly with deionized (DI) water.

• Dry the substrate with a nitrogen gun.

Protocol 2: Dehydration Bake and HMDS Vapor Priming

• Place the cleaned and dried substrate on a hotplate set to 150°C for 5 minutes to perform a dehydration bake.

• Transfer the hot substrate to an HMDS vapor priming chamber.

• Expose the substrate to HMDS vapor for 2 minutes.

• Remove the substrate and allow it to cool to room temperature before photoresist coating.

Protocol 3: Post-Apply Bake (Soft Bake)

• After spin-coating the adamantane-based photoresist, place the substrate on a hotplate.

• Bake at the temperature and time recommended by the photoresist manufacturer (typically 90-110°C for 60-90 seconds). This step removes residual solvent and improves adhesion.[10]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. semiconductor-digest.com [semiconductor-digest.com]
• 4. researchgate.net [researchgate.net]
• 5. 4.What is the optimal pre-treatment of substrates for photoresists? - Allresist EN [allresist.com]
• 6. Chemistry of photolithography - Wikipedia [en.wikipedia.org]
• 7. research.engineering.ucdavis.edu [research.engineering.ucdavis.edu]
• 8. mdpi.com [mdpi.com]
• 9. 5. What are the adhesion features of photoresists on different wafers? - Allresist EN [allresist.com]
• 10. 8. What is the function of the softbake of photoresist films after the coating? - Allresist EN [allresist.com]
• 11. Adhesion Promoters - Shin-Etsu MicroSi [microsi.com]

Technical Support Center: Enhancing Etch Resistance of Adamantane Polymers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for enhancing the etch resistance of adamantane-based polymers in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using adamantane-containing polymers in our processes?

A1: Adamantane-containing polymers are highly valued for their exceptional thermal stability, high chemical resistance, and, most importantly, their enhanced resistance to plasma etching.[1][2] The rigid, bulky, cage-like structure of the adamantane (B196018) moiety contributes to the polymer's durability during pattern transfer processes in microfabrication.[3]

Q2: How does incorporating adamantane into a polymer improve its etch resistance?

A2: The improvement in etch resistance is largely attributed to the high carbon-to-hydrogen ratio within the adamantane structure. During plasma etching, a higher carbon content generally leads to the formation of a more stable, graphite-like surface layer that slows down the etching process.[4][5] This relationship can be quantified using empirical parameters like the Ohnishi and Ring parameters.[5][6]

Q3: What are the Ohnishi and Ring Parameters, and how do they relate to etch resistance?

A3: The Ohnishi and Ring Parameters are empirical predictors of a polymer's dry etch resistance.

• Ohnishi Parameter (O): This is calculated as the ratio of the total number of atoms in the polymer's repeating unit to the number of carbon and oxygen atoms (O = N_total / (N_carbon - N_oxygen)). A lower Ohnishi number generally indicates better etch resistance.[5][6]

• Ring Parameter (R): This is the ratio of the mass of carbon atoms within a ring structure to the total mass of the polymer (R = Mass_ring_carbon / Mass_total). A higher Ring Parameter, closer to 1, signifies greater etch resistance.[5][6]

Adamantane's structure, being a dense cage of carbon atoms, results in favorable Ohnishi and Ring parameters, thus enhancing the etch resistance of the host polymer.[5][6]

Q4: Can the etch resistance of my current adamantane polymer formulation be further improved?

A4: Yes, several strategies can be employed. One common method is the incorporation of polycarbocyclic additives, such as anthracene (B1667546) or steroid derivatives, into the polymer matrix.[5][6] These additives can work synergistically with the adamantane units to further increase the overall carbon density and ring content of the material, thereby reducing the etch rate.[5][6] Additionally, using higher homologs of adamantane, like diamantane, is expected to provide even greater etch stability.

Q5: What are some common issues encountered when trying to enhance the etch resistance of adamantane polymers?

A5: Common challenges include:

• Poor solubility or dispersion of additives: The additives used to enhance etch resistance may not be fully soluble in the polymer solution, leading to non-uniform films and inconsistent etch performance.[6]

• Negative impact on lithographic properties: While an additive may improve etch resistance, it could adversely affect other critical properties like resolution, sensitivity, or pattern fidelity.[5]

• Increased surface roughness: Some modifications to improve etch resistance can unfortunately lead to increased surface roughness after the etching process.[7]

• Bubbling or outgassing: During baking or etching, volatile components or byproducts can lead to the formation of bubbles or cracks in the resist film.[8]

Troubleshooting Guides

Issue 1: Lower than expected etch resistance.

Possible Cause	Suggested Solution
Incorrect Polymer Composition	Verify the monomer feed ratios during polymerization. Minor variations can significantly impact the final polymer's etch characteristics.
Inadequate Additive Concentration	If using etch-enhancing additives, ensure the correct weight percentage is being incorporated. Start with a lower concentration (e.g., 5% w/w) and incrementally increase it, monitoring for both etch resistance and any negative effects on other properties.[6]
Sub-optimal Plasma Etch Conditions	The gas chemistry, bias voltage, and power of your plasma etcher play a crucial role. Refer to established protocols for adamantane-based materials and consider running a design of experiments (DOE) to optimize your specific process.
Polymer Degradation	Ensure proper storage and handling of the polymer and its formulations to prevent degradation, which can compromise its structural integrity and etch resistance.

Issue 2: Increased surface roughness after etching.

Possible Cause	Suggested Solution
Aggressive Plasma Chemistry	Highly energetic plasma can damage the polymer surface, leading to roughness. Consider using a less aggressive gas mixture or reducing the ion bombardment energy.[7]
Inhomogeneous Additive Dispersion	If additives are not uniformly dispersed, they can lead to differential etch rates across the surface, resulting in roughness. Improve mixing procedures or consider a different solvent system to enhance solubility.
Polymer Structure	Some adamantane copolymer structures are inherently more prone to roughening. Acrylate-based polymers have been observed to offer better surface properties than methacrylates in some cases.[7]
Post-Etch Residue	Ensure complete removal of any post-etch residues that could be misinterpreted as surface roughness.

Issue 3: Bubbles or cracks appearing in the polymer film.

Possible Cause	Suggested Solution
Trapped Solvents	Insufficient soft-baking can leave residual solvent in the film, which can vaporize and cause bubbles during subsequent heating steps like post-exposure bake or the etching process itself.[8] Increase the soft-bake time or temperature according to the polymer's specifications.
Outgassing of Additives	Some additives may have a sublimation temperature that is too low, causing them to outgas from the film during baking.[6] Select additives with higher thermal stability.
High Exposure Dose	For photoresist applications, an excessively high exposure dose can lead to a rapid generation of nitrogen from the photoactive compound, resulting in bubble formation.[8] Optimize the exposure dose through systematic testing.

Data Presentation

Table 1: Etch Rates of PMMA with and without Adamantane-containing Additive XI

Plasma Chemistry	Polymer Formulation	Additive XI Concentration (% w/w)	Etch Rate (Å/min)
Oxygen	Pure PMMA	0	3300
PMMA + Additive XI	5	~2500
PMMA + Additive XI	7.5	~2200
SF₆	Pure PMMA	0	2770
PMMA + Additive XI	5	~2000
PMMA + Additive XI	7.5	~1800
Data sourced from "Photoresist etch resistance enhancement using novel polycarbocyclic derivatives as additives".[5][6]

Table 2: Etch Rates of a Chemically Amplified Photoresist (CAPRF-3) with and without Adamantane-containing Additive XI

Plasma Chemistry	Polymer Formulation	Additive XI Concentration (% w/w)	Etch Rate (Å/min)
Oxygen	Pure CAPRF-3	0	3750
CAPRF-3 + Additive XI	5	~3200
CAPRF-3 + Additive XI	10	~2800
SF₆	Pure CAPRF-3	0	1890
CAPRF-3 + Additive XI	5	~1600
CAPRF-3 + Additive XI	10	~1400
Data sourced from "Photoresist etch resistance enhancement using novel polycarbocyclic derivatives as additives".[5]

Experimental Protocols

Protocol 1: Synthesis of an Adamantyl Methacrylate (B99206) Copolymer

This protocol is a representative example for the synthesis of a terpolymer containing adamantyl methacrylate (AdMA).

• Monomer and Initiator Preparation:

  • In a beaker, combine the desired molar ratios of your monomers. For example:

    • Hydroxypropyl methacrylate (HPMA)

    • Adamantyl methacrylate (AdMA)

    • tert-Butyl methacrylate (t-BMA)

  • Add the initiator, such as benzoyl peroxide (BPO), typically around 1-2% of the total monomer weight.

  • Dissolve the monomer and initiator mixture in a suitable solvent, such as propylene (B89431) glycol monomethyl ether acetate (B1210297) (PGMEA).

  • Stir the mixture at room temperature for 30 minutes to ensure complete dissolution.[9]

• Polymerization:

  • Add a separate volume of the solvent (PGMEA) to a batch reactor equipped with a stirrer and a heating mantle.

  • Heat the solvent in the reactor to the desired reaction temperature (e.g., 85°C).[9]

  • Slowly inject the monomer and initiator mixture into the heated solvent in the reactor over a period of time (e.g., 3 hours).

  • Allow the polymerization to proceed for an extended period (e.g., 16 hours) to ensure high conversion.[9]

• Purification:

  • After polymerization, cool the reactor to room temperature.

  • The polymer can be purified by precipitation. Slowly add the polymer solution to a non-solvent (e.g., heptane (B126788) or methanol) while stirring vigorously.

  • Collect the precipitated polymer by filtration.

  • Wash the polymer multiple times with the non-solvent to remove any unreacted monomers and initiator.

  • Dry the purified polymer in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Protocol 2: Plasma Etching of Adamantane Polymer Films

This protocol provides typical starting conditions for evaluating the etch resistance of adamantane polymer films. Parameters should be optimized for your specific system and application.

• Sample Preparation:

  • Prepare a thin film of the adamantane polymer on a suitable substrate (e.g., a silicon wafer) by spin-coating.

  • Soft-bake the film on a hotplate to remove residual solvent (e.g., 100°C for 60-90 seconds).

• Plasma Etching (Reactive Ion Etching - RIE Mode):

  • Place the sample into the chamber of a reactive ion etcher.

  • Set the process parameters. The following are example conditions for different plasma chemistries:

    • Oxygen Plasma:

      • Gas: O₂

      • Pressure: 10 mTorr

      • Power: 400 W

      • DC Bias: -150 V[5][6]

    • Fluorine-based Plasma:

      • Gas: SF₆ or CF₄

      • Pressure: 10 mTorr

      • ICP Power (if applicable): 600 W

      • Bias Voltage: -100 V[5]

  • Run the etching process for a predetermined time (e.g., 2 minutes).

• Characterization:

  • After etching, carefully remove the sample from the chamber.

  • Measure the change in film thickness using an ellipsometer or a profilometer.

  • Calculate the etch rate in Å/min or nm/min.

  • Characterize the surface morphology and roughness using atomic force microscopy (AFM).

Visualizations

Caption: Relationship between polymer structure and etch resistance.

Caption: Troubleshooting workflow for low etch resistance.

Caption: Simplified mechanism of plasma etching on adamantane polymers.

References

• 1. researchgate.net [researchgate.net]
• 2. EP0999474B1 - Photoresist resin composition and method for forming a pattern - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. US20080318156A1 - Adamantane Based Molecular Glass Photoresists for Sub-200 Nm Lithography - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Photoresist etch resistance enhancement using novel polycarbocyclic derivatives as additives | Journal of Vacuum Science & Technology B | AIP Publishing [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. microchemicals.com [microchemicals.com]
• 9. Controlling the Dissolution Behavior of (Meth)acrylate-Based Photoresist Polymers in Tetramethylammonium Hydroxide by Introducing Adamantyl Groups - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Controlling the Molecular Weight of Poly(3,5-Dihydroxyadamantan-1-yl methacrylate)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the polymerization of 3,5-dihydroxyadamantan-1-yl methacrylate (B99206) (DAMA). The focus is on controlling the molecular weight of the resulting polymer, poly(DAMA), a critical parameter for its application in advanced materials and drug delivery systems.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for controlling the molecular weight of poly(DAMA)?

A1: The molecular weight of poly(DAMA) can be controlled most effectively using controlled/"living" polymerization techniques. These methods minimize termination reactions, allowing for the synthesis of polymers with predictable molecular weights and narrow molecular weight distributions (low polydispersity index, PDI). The most common techniques applicable to methacrylate monomers like DAMA are:

• Atom Transfer Radical Polymerization (ATRP): This method uses a transition metal catalyst (typically copper-based) to reversibly activate and deactivate the growing polymer chains.

• Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization: This technique employs a RAFT agent to mediate the polymerization, allowing for controlled chain growth.

• Anionic Polymerization: This method can provide excellent control over molecular weight and architecture. However, the hydroxyl groups on the DAMA monomer must be protected before polymerization and deprotected afterward, adding extra steps to the synthesis.

Conventional free radical polymerization can also be used, but it offers less control over the final molecular weight and typically results in polymers with a broad PDI.

Q2: How do the hydroxyl groups on the DAMA monomer affect polymerization?

A2: The two hydroxyl groups on the adamantyl moiety can influence the polymerization process. They can potentially increase the rate of polymerization through hydrogen bonding interactions.[1][2] In the context of anionic polymerization, these acidic protons will react with the anionic initiator and propagating chain ends, terminating the polymerization. Therefore, protection of these hydroxyl groups is essential for successful anionic polymerization.

Q3: How is the molecular weight of poly(DAMA) experimentally determined?

A3: The number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of poly(DAMA) are typically determined by Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC). This technique separates polymer chains based on their hydrodynamic volume in solution.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Polymerization does not initiate or is extremely slow.	Inhibitor in Monomer: The DAMA monomer may still contain an inhibitor from its synthesis or storage.	Purify the DAMA monomer before use, for example, by passing it through a column of basic alumina (B75360) to remove the inhibitor.
Oxygen Presence: Oxygen is a radical scavenger and will inhibit free radical polymerizations (ATRP, RAFT, conventional).	Ensure the reaction mixture is thoroughly deoxygenated before initiating polymerization. This can be achieved by several freeze-pump-thaw cycles or by purging with an inert gas like argon or nitrogen.
Inactive Initiator/Catalyst: The initiator (e.g., AIBN) may have degraded, or the ATRP catalyst may be oxidized.	Use a fresh, properly stored initiator. For ATRP, ensure the copper catalyst is in its active, lower oxidation state.
Molecular weight is significantly higher than targeted.	Low Initiator Concentration: In controlled polymerizations, the molecular weight is inversely proportional to the initiator concentration.	Accurately weigh and dispense the initiator. Consider that a lower initiator concentration leads to fewer polymer chains, with each growing to a higher molecular weight.
Insufficient Deactivator (ATRP): An imbalance in the activator/deactivator ratio in ATRP can lead to a loss of control.	Ensure the correct ratio of Cu(I)/Cu(II) and ligand is used.
Molecular weight is significantly lower than targeted.	High Initiator Concentration: Too much initiator will result in a larger number of shorter polymer chains.	Carefully re-verify the mass of the initiator.
Presence of Chain Transfer Agents: Impurities in the monomer or solvent can act as unintentional chain transfer agents.	Purify the monomer and solvent before use.
Polymer has a broad polydispersity index (PDI > 1.5).	Loss of "Living" Character: This can be due to side reactions, impurities, or inappropriate reaction conditions.	For ATRP, ensure the catalyst complex is stable and the reaction temperature is appropriate. For RAFT, ensure the chosen RAFT agent is suitable for methacrylate polymerization.
High Monomer Conversion: At very high monomer conversions, the concentration of propagating radicals can increase, leading to more termination reactions.	Target a monomer conversion below 90% for optimal control.
Gelation of the reaction mixture.	Cross-linking: The dihydroxy functionality of DAMA could potentially lead to side reactions causing cross-linking, especially at higher temperatures.	Optimize the reaction temperature and consider using a more dilute solution.

Experimental Protocols

Disclaimer: The following protocols are model procedures adapted from established methods for similar functional methacrylates and may require optimization for 3,5-dihydroxyadamantan-1-yl methacrylate.

Protocol 1: Controlled Polymerization of DAMA via ATRP

This protocol targets a poly(DAMA) with a specific degree of polymerization (DP) by adjusting the monomer to initiator ratio.

Materials:

• 3,5-Dihydroxyadamantan-1-yl methacrylate (DAMA)

• Ethyl α-bromoisobutyrate (EBiB, initiator)

• Copper(I) bromide (CuBr, catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA, ligand)

• Anisole (B1667542) (solvent)

• Argon or Nitrogen gas supply

• Schlenk flask and line

Procedure:

• Setup: Assemble a Schlenk flask equipped with a magnetic stir bar and connect it to a Schlenk line.

• Reagent Preparation:

  • In the Schlenk flask, add DAMA (e.g., 1.0 g, 3.96 mmol for a target DP of 50) and CuBr (e.g., 11.4 mg, 0.079 mmol).

  • Seal the flask with a rubber septum.

  • Add anisole (e.g., 4 mL) via syringe.

• Deoxygenation: Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Initiation:

  • While the flask is under a positive pressure of inert gas, add PMDETA (e.g., 16.5 µL, 0.079 mmol) via syringe.

  • Stir the mixture until the catalyst dissolves and the solution becomes homogeneous.

  • Add the initiator, EBiB (e.g., 11.6 µL, 0.079 mmol), via syringe to start the polymerization.

• Polymerization: Place the flask in a preheated oil bath at the desired temperature (e.g., 60 °C).

• Monitoring and Termination:

  • Periodically take samples via a degassed syringe to monitor monomer conversion by ¹H NMR and molecular weight evolution by GPC.

  • After the desired time or conversion is reached, terminate the polymerization by opening the flask to air and diluting with a suitable solvent like tetrahydrofuran (B95107) (THF).

• Purification: Pass the polymer solution through a short column of neutral alumina to remove the copper catalyst. Precipitate the polymer in a non-solvent such as cold methanol (B129727) or hexane. Dry the purified polymer under vacuum.

Protocol 2: Controlled Polymerization of DAMA via RAFT

This protocol utilizes a trithiocarbonate (B1256668) RAFT agent suitable for methacrylates.

Materials:

• 3,5-Dihydroxyadamantan-1-yl methacrylate (DAMA)

• 2-Cyano-2-propyl dodecyl trithiocarbonate (RAFT agent)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN, initiator)

• 1,4-Dioxane (B91453) (solvent)

• Argon or Nitrogen gas supply

• Reaction tube with a magnetic stir bar

Procedure:

• Reagent Preparation: In a reaction tube, combine DAMA (e.g., 1.0 g, 3.96 mmol for a target DP of 50), the RAFT agent (e.g., 27.5 mg, 0.079 mmol), AIBN (e.g., 2.6 mg, 0.016 mmol, for a RAFT agent to initiator ratio of 5:1), and 1,4-dioxane (e.g., 4 mL).

• Deoxygenation: De-gas the solution by performing at least three freeze-pump-thaw cycles. Seal the tube under vacuum or backfill with inert gas.

• Polymerization: Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 70 °C) and stir.

• Monitoring and Termination:

  • Monitor the reaction progress by taking samples at different time points.

  • Quench the polymerization by immersing the tube in an ice bath and exposing the contents to air.

• Purification: Precipitate the polymer by adding the reaction mixture dropwise into a large volume of a non-solvent (e.g., cold diethyl ether or hexane). Collect the polymer by filtration and dry under vacuum.

Quantitative Data (Illustrative Examples)

The following tables present hypothetical data to illustrate the expected trends in molecular weight control for the ATRP and RAFT polymerization of DAMA. Actual results may vary and require experimental optimization.

Table 1: Illustrative Data for ATRP of DAMA

[Monomer]:[Initiator]:[Catalyst]:[Ligand]	Time (h)	Conversion (%)	M_n (GPC, g/mol )	PDI (M_w/M_n)
50:1:1:1	4	65	8,500	1.15
50:1:1:1	8	85	11,000	1.18
100:1:1:1	4	60	15,500	1.20
100:1:1:1	8	82	21,000	1.22

Table 2: Illustrative Data for RAFT Polymerization of DAMA

[Monomer]:[RAFT Agent]:[Initiator]	Time (h)	Conversion (%)	M_n (GPC, g/mol )	PDI (M_w/M_n)
50:1:0.2	5	70	9,000	1.12
50:1:0.2	10	90	11,500	1.15
100:1:0.2	5	65	16,800	1.18
100:1:0.2	10	88	22,500	1.20

Visualizations

Caption: General workflow for the controlled polymerization of DAMA.

References

• 1. Effect of the side ethylene glycol and hydroxyl groups on the polymerization kinetics of oligo(ethylene glycol methacrylates). An experimental and modeling investigation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. radtech.org [radtech.org]

Technical Support Center: 3,5-Dihydroxyadamantan-1-yl Methacrylate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) in solution. It includes troubleshooting guides for common experimental issues and frequently asked questions to ensure the successful application of this compound in your research.

Frequently Asked Questions (FAQs)

Q1: What are the main factors influencing the stability of 3,5-Dihydroxyadamantan-1-yl methacrylate in solution?

A1: The stability of 3,5-Dihydroxyadamantan-1-yl methacrylate in solution is primarily influenced by pH, temperature, the type of solvent, and exposure to light. The adamantane (B196018) core of the molecule imparts significant thermal stability and general resistance to degradation[1]. However, the methacrylate ester group is susceptible to hydrolysis, a reaction that is catalyzed by both acidic and basic conditions, with the rate of hydrolysis generally increasing with pH.

Q2: How stable is the methacrylate ester group to hydrolysis?

Q3: What are the recommended storage conditions for 3,5-Dihydroxyadamantan-1-yl methacrylate solutions?

A3: To minimize degradation, solutions of 3,5-Dihydroxyadamantan-1-yl methacrylate should be stored at low temperatures (2-8 °C) and protected from light. For long-term storage, it is advisable to prepare solutions fresh or store them under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidation. The choice of solvent is also critical; aprotic solvents are generally preferred for long-term storage to prevent hydrolysis.

Q4: Can the dihydroxy functionality of the adamantane core affect the stability of the molecule?

A4: The two hydroxyl groups on the adamantane core can potentially influence the molecule's stability and reactivity. They can participate in hydrogen bonding, which may affect solubility and interactions with other molecules in solution. While the adamantane structure itself is very stable, the hydroxyl groups could be susceptible to oxidation under certain conditions, although this is generally less of a concern than the hydrolysis of the methacrylate group.

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with 3,5-Dihydroxyadamantan-1-yl methacrylate.

Problem	Possible Cause	Recommended Solution
Inconsistent results in biological assays	Degradation of the methacrylate ester group via hydrolysis in aqueous media.	- Prepare fresh solutions before each experiment.- If long-term incubation is necessary, perform a stability study under your specific experimental conditions (pH, temperature, media components) to quantify the rate of hydrolysis.- Consider using a buffered solution with a pH closer to neutral or slightly acidic if your experiment allows, as the rate of hydrolysis increases with pH.
Precipitation of the compound from solution	- Poor solubility in the chosen solvent.- Degradation products (e.g., 3,5-dihydroxyadamantane and methacrylic acid) may have different solubilities.- Change in pH of the solution affecting solubility.	- Consult solubility data and choose a more appropriate solvent or a co-solvent system.- Ensure the pH of the solution is maintained and is one in which the compound is known to be soluble.- Filter the solution before use if slight precipitation is observed after storage.
Low yield or side products during polymerization	- Spontaneous polymerization of the methacrylate group during storage or reaction.- Hydrolysis of the methacrylate group under certain reaction conditions (e.g., in the presence of water and acid/base catalysts).	- Store the monomer with an appropriate inhibitor (e.g., MEHQ) at the recommended temperature.- Ensure all solvents and reagents for polymerization are anhydrous.- Use a polymerization method that is tolerant to the dihydroxy functionality or protect the hydroxyl groups prior to polymerization.
Difficulty in purifying the compound	The presence of the dihydroxy groups can make the compound more polar, potentially leading to issues with certain chromatographic purification methods.	- Utilize a different stationary phase for column chromatography (e.g., silica (B1680970) gel, alumina, or reversed-phase silica).- Consider alternative purification techniques such as recrystallization or preparative HPLC.

Troubleshooting Workflow

Caption: A flowchart for troubleshooting common experimental issues.

Stability Data Summary

Specific quantitative stability data for 3,5-Dihydroxyadamantan-1-yl methacrylate is not extensively available in peer-reviewed literature. However, based on the known chemistry of adamantane and methacrylate compounds, the following table summarizes the key factors that can influence its stability in solution and the expected trends. Researchers should perform their own stability studies under their specific experimental conditions.

Factor	Condition	Expected Impact on Stability	Rationale
pH	Acidic (pH < 4)	Moderate degradation	Acid-catalyzed hydrolysis of the ester bond.
Neutral (pH ~7)	Slow degradation	Uncatalyzed hydrolysis occurs slowly.
Basic (pH > 8)	Rapid degradation	Base-catalyzed hydrolysis of the ester bond is typically faster than acid-catalyzed hydrolysis.
Temperature	Low (2-8 °C)	Increased stability	Lower kinetic energy slows down the rate of degradation reactions.
Ambient (~25 °C)	Moderate stability	Degradation will occur over time.
Elevated (>40 °C)	Decreased stability	Increased temperature accelerates the rate of hydrolysis and can promote polymerization.
Solvent	Aprotic (e.g., DMSO, DMF, THF)	High stability	Lack of protons minimizes the potential for hydrolysis.
Protic (e.g., water, ethanol, methanol)	Lower stability	Solvents can participate in the hydrolysis of the ester group.
Light	Dark	Increased stability	Prevents potential photodegradation of the methacrylate double bond.
UV or ambient light	Decreased stability	The methacrylate group can be susceptible to photodegradation or photopolymerization.

Experimental Protocol: Assessing Hydrolytic Stability

This section provides a detailed methodology for assessing the hydrolytic stability of 3,5-Dihydroxyadamantan-1-yl methacrylate in an aqueous solution.

Objective: To quantify the rate of hydrolysis of 3,5-Dihydroxyadamantan-1-yl methacrylate at a given pH and temperature.

Materials:

• 3,5-Dihydroxyadamantan-1-yl methacrylate

• Buffer solution of desired pH (e.g., phosphate-buffered saline, pH 7.4)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid or other appropriate mobile phase modifier

• HPLC system with a UV detector

• Incubator or water bath

• Autosampler vials

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 3,5-Dihydroxyadamantan-1-yl methacrylate.

  • Dissolve it in a minimal amount of a water-miscible organic solvent (e.g., acetonitrile or DMSO) to ensure complete dissolution.

  • Dilute the solution with the pre-warmed buffer of the desired pH to achieve the final target concentration. Ensure the final concentration of the organic solvent is low to minimize its effect on the reaction.

• Incubation:

  • Transfer aliquots of the final solution into several sealed autosampler vials.

  • Place the vials in an incubator or water bath set to the desired temperature (e.g., 37 °C).

• Sampling and Analysis:

  • At predetermined time points (e.g., 0, 2, 4, 8, 24, 48, 72 hours, and weekly thereafter), remove one vial from the incubator.

  • Immediately quench the hydrolysis reaction by adding an equal volume of cold acetonitrile or by freezing the sample.

  • Analyze the sample by High-Performance Liquid Chromatography (HPLC).

    • Column: C18 reversed-phase column.

    • Mobile Phase: A gradient of water and acetonitrile with a suitable modifier (e.g., 0.1% formic acid). The gradient should be optimized to separate the parent compound from its degradation products (3,5-dihydroxyadamantane and methacrylic acid).

    • Detection: UV detector set to a wavelength where the methacrylate chromophore absorbs (typically around 210 nm).

    • Quantification: Create a calibration curve for 3,5-Dihydroxyadamantan-1-yl methacrylate to determine its concentration at each time point.

• Data Analysis:

  • Plot the concentration of 3,5-Dihydroxyadamantan-1-yl methacrylate versus time.

  • Determine the degradation kinetics (e.g., first-order or second-order) by fitting the data to the appropriate rate equations.

  • Calculate the half-life (t½) of the compound under the tested conditions.

Experimental Workflow for Stability Testing

Caption: A diagram illustrating the experimental workflow for stability testing.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Hydroxy-Functionalized Adamantyl Methacrylates for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of 3,5-Dihydroxyadamantan-1-yl Methacrylate (B99206) and 3-hydroxy-1-adamantyl Methacrylate

In the realm of advanced polymer synthesis and biomedical material development, adamantane-containing monomers are prized for the exceptional thermal stability, rigidity, and etch resistance they impart to polymers. Among these, hydroxyl-functionalized adamantyl methacrylates are of particular interest due to their enhanced hydrophilicity, biocompatibility, and potential for further chemical modification. This guide provides a detailed comparison of two such monomers: 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA) and 3-hydroxy-1-adamantyl methacrylate (HAMA). This analysis is supported by available experimental data and detailed protocols to assist researchers in selecting the optimal monomer for their specific application, be it in drug delivery, tissue engineering, or the development of high-performance photolithographic materials.

Physicochemical Properties: A Head-to-Head Comparison

The structural distinction between DHAMA and HAMA lies in the number of hydroxyl groups on the adamantane (B196018) cage. This seemingly small difference has significant implications for their chemical reactivity and the properties of the resulting polymers. DHAMA possesses two hydroxyl groups, offering additional sites for functionalization and potentially leading to polymers with increased hydrophilicity and cross-linking density compared to the singly hydroxylated HAMA.

Property	3,5-Dihydroxyadamantan-1-yl Methacrylate (DHAMA)	3-hydroxy-1-adamantyl Methacrylate (HAMA)	Reference
Molecular Formula	C₁₄H₂₀O₄	C₁₄H₂₀O₃	[1]
Molecular Weight	252.31 g/mol	236.31 g/mol	[1]
Appearance	White to almost white crystalline powder	White crystalline solid or viscous liquid	[1][2]
Melting Point	Not widely reported	89.0 to 93.0 °C	[2]
Boiling Point	Not widely reported	329 °C	[2]
Flash Point	Not widely reported	133 °C	[2]
Key Structural Feature	Two hydroxyl groups on the adamantane core	One hydroxyl group on the adamantane core	[1][3]

Performance in Polymer Systems: Insights from Experimental Data

While direct comparative studies of polymers derived solely from DHAMA and HAMA are limited in the public domain, valuable insights can be drawn from research on structurally similar adamantyl methacrylates. A notable study compared the properties of copolymers of methyl methacrylate (MMA) with 1-adamantyl methacrylate (AdMA) and 1-acryloyloxy-3-hydroxyadamantane (HAdMA), the latter being a close structural analog to HAMA. The findings from this and other relevant studies are summarized below.

Thermal Properties

The bulky, rigid adamantane cage is known to enhance the thermal stability of polymers. The presence of hydroxyl groups can further influence properties like the glass transition temperature (Tg) and decomposition temperature (Td) through hydrogen bonding interactions.

Property	Poly(1-acryloyloxy-3-hydroxyadamantane-co-MMA) (P(HAdMA-co-MMA))	Poly(1-adamantyl methacrylate-co-MMA) (P(AdMA-co-MMA))	Reference
Initial Decomposition Temperature (5% HAdMA)	~260 °C	Not specified, but HAdMA was found to be more effective in improving thermal properties than AdMA	[4]
Glass Transition Temperature (Tg)	Significantly improved by the hydroxyadamantyl group	Improved by the adamantyl group, but less so than the hydroxyadamantyl group	[4]

These results suggest that the hydroxyl group in HAdMA contributes to enhanced thermal stability compared to the non-functionalized AdMA. It can be inferred that the two hydroxyl groups of DHAMA would likely lead to even stronger intermolecular interactions and, consequently, polymers with higher thermal stability compared to those derived from HAMA.

Applications in Drug Delivery

Both DHAMA and HAMA are being investigated for their potential in creating biocompatible hydrogels for controlled drug release.[1][5] The hydroxyl groups enhance the hydrophilicity of the resulting polymers, which is crucial for hydrogel formation and biocompatibility. The number of hydroxyl groups can influence the swelling behavior and drug release kinetics of the hydrogel.

Experimental Protocols

Synthesis of Monomers

Synthesis of 3,5-Dihydroxyadamantan-1-yl Methacrylate (DHAMA)

A common method for synthesizing DHAMA is through the dehydration-condensation reaction between 3,5-dihydroxyadamantane (DHA) and methacrylic acid (MAA) using an acid catalyst.[1]

• Materials: 3,5-dihydroxyadamantane, methacrylic acid, sulfuric acid or p-toluenesulfonic acid (catalyst), toluene (B28343) or dichloromethane (B109758) (solvent), hydroquinone (B1673460) (inhibitor), aqueous sodium bicarbonate.

• Procedure:

  • Dissolve DHA in the chosen solvent in a reaction flask.

  • Add methacrylic acid, the acid catalyst (0.5–2 mol%), and the polymerization inhibitor (0.1–0.5 wt%).

  • Reflux the mixture at 80–110°C for 6–24 hours, monitoring the reaction progress using thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture and neutralize it with aqueous sodium bicarbonate.

  • Extract the organic layer and purify the product using column chromatography to yield DHAMA.[1]

Synthesis of 3-hydroxy-1-adamantyl Methacrylate (HAMA)

HAMA is typically prepared by the reaction of 1,3-Adamantanediol with methacrylic acid.[3]

• Materials: 1,3-Adamantanediol, methacrylic acid, and a suitable catalyst and solvent system.

• Procedure:

  • Dissolve 1,3-Adamantanediol in a suitable solvent.

  • Add methacrylic acid and a catalyst.

  • The reaction conditions (temperature, time) are controlled to favor the mono-esterification product.

  • The product is then purified to isolate HAMA.

Polymer Characterization

Thermal Analysis (Thermogravimetric Analysis - TGA and Differential Scanning Calorimetry - DSC)

• Objective: To determine the decomposition temperature (Td) and glass transition temperature (Tg) of the polymers.

• Procedure:

  • For TGA, heat a small sample of the polymer from room temperature to a high temperature (e.g., 600 °C) at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere to determine the weight loss as a function of temperature.

  • For DSC, heat the polymer sample through a defined temperature range at a controlled rate (e.g., 10 °C/min) to measure the heat flow and identify the glass transition.

Mechanical Properties (Dynamic Mechanical Analysis - DMA)

• Objective: To evaluate the viscoelastic properties of the polymers, including storage modulus (E'), loss modulus (E''), and tan delta.

• Procedure:

  • Prepare a sample of the polymer with defined dimensions.

  • Apply a sinusoidal stress to the sample and measure the resulting strain over a range of temperatures and frequencies.

  • The storage modulus represents the elastic response, while the loss modulus represents the viscous response. Tan delta (E''/E') is a measure of damping.

Drug Release Studies from Hydrogels

• Objective: To quantify the release kinetics of a model drug from hydrogels prepared with DHAMA or HAMA.

• Procedure:

  • Synthesize hydrogels by polymerizing the respective monomer (DHAMA or HAMA) with a cross-linker in the presence of a model drug.

  • Place the drug-loaded hydrogel in a release medium (e.g., phosphate-buffered saline, PBS) at a constant temperature (e.g., 37 °C).

  • At predetermined time intervals, withdraw aliquots of the release medium and measure the concentration of the released drug using a suitable analytical method (e.g., UV-Vis spectrophotometry).

  • Calculate the cumulative drug release as a function of time.

Visualizing the Chemistry and Workflow

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Synthesis pathways for DHAMA and HAMA monomers.

Caption: General experimental workflow for polymer synthesis and characterization.

Conclusion

Both 3,5-Dihydroxyadamantan-1-yl methacrylate (DHAMA) and 3-hydroxy-1-adamantyl methacrylate (HAMA) are valuable monomers for the development of advanced polymers with high thermal stability and biocompatibility. The choice between them will largely depend on the specific requirements of the application.

• Choose DHAMA when additional functionalization sites are desired, or when aiming for polymers with potentially higher hydrophilicity, cross-linking density, and thermal stability. Its two hydroxyl groups offer greater versatility for complex polymer architectures and for conjugating bioactive molecules in drug delivery systems.[1]

• Choose HAMA for applications where a single hydroxyl group provides sufficient functionality for biocompatibility or further modification, and where a slightly more hydrophobic character compared to DHAMA is acceptable or desired. It serves as an excellent building block for creating high-performance polymers with enhanced thermal properties over non-hydroxylated adamantyl methacrylates.[4]

Further direct comparative studies are warranted to fully elucidate the performance differences between polymers derived from these two promising monomers. However, based on the available data and chemical principles, this guide provides a solid foundation for researchers to make informed decisions in their material selection process.

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. 3-Hydroxy-1-adamantyl methacrylate | 115372-36-6 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Drug Delivery Strategies and Biomedical Significance of Hydrogels: Translational Considerations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Adamantane Methacrylates in Photoresists for Advanced Lithography

For Researchers, Scientists, and Drug Development Professionals

The relentless drive for miniaturization in the semiconductor industry has placed immense demands on the materials used in photolithography. For high-resolution patterning at deep ultraviolet (DUV) wavelengths, particularly 193 nm (ArF), chemically amplified photoresists (CARs) are indispensable. Within this class of materials, polymers incorporating adamantane (B196018) methacrylate (B99206) monomers have emerged as a cornerstone technology. Their unique molecular structure offers a compelling combination of properties essential for fabricating nanoscale features.

This guide provides an objective comparison of the performance of various adamantane methacrylates in photoresists, supported by experimental data. We will delve into their key performance metrics, compare them with relevant alternatives, and provide detailed experimental protocols for their evaluation.

The Role of the Adamantane Moiety

Adamantane, a bulky, diamondoid hydrocarbon, imparts several critical advantages when incorporated into the side chain of methacrylate polymers. Its rigid, three-dimensional structure enhances the polymer's thermal stability and, most importantly, its resistance to the harsh plasma etching processes used to transfer the patterned image to the underlying substrate. Furthermore, the adamantyl group can be functionalized to act as an acid-labile protecting group, which is the fundamental principle behind chemically amplified resists.

Performance Comparison of Adamantane Methacrylates

Several derivatives of adamantane methacrylate have been synthesized and evaluated for their lithographic performance. The choice of the specific derivative can significantly impact the resolution, sensitivity, and overall process window of the photoresist. The most commonly studied derivatives include 2-methyl-2-adamantyl methacrylate (MAdMA), 2-ethyl-2-adamantyl methacrylate (EAdMA), and 1-adamantyl methacrylate (PAdMA).

Below is a summary of their performance characteristics based on available experimental data.

Monomer	Polymer System	Resolution (nm)	Exposure Dose (µC/cm²)	Reference
MAdMA	P(MAdMA-co-HAdMA-co-GBLMA)	~100	30
EAdMA	P(EAdMA-co-HAdMA-co-GBLMA)	~70	30
PAdMA	P(PAdMA-co-HAdMA-co-GBLMA)	~70	30

Note: The data presented is for electron beam (EB) lithography, which is often used for the initial evaluation of photoresist materials. HAdMA refers to hydroxyadamantyl methacrylate and GBLMA refers to gamma-butyrolactone (B3396035) methacrylate, which are common co-monomers used to enhance adhesion and control dissolution properties.

From the available data, it is evident that EAdMA and PAdMA generally exhibit higher resolution capabilities compared to MAdMA under similar processing conditions. The structural differences in the adamantane protecting group influence the acid-catalyzed deprotection reaction and the dissolution behavior of the polymer in the developer.

Comparison with Alternatives

While adamantane methacrylates are a dominant platform for 193 nm photoresists, other material classes have also been explored. One common approach is to copolymerize adamantane methacrylates with other functional monomers, such as those containing lactones, to fine-tune the overall properties of the photoresist. Another alternative is the use of entirely different polymer backbones, such as those based on cyclic olefins.

Lactone-Containing Methacrylates

Lactone-containing monomers, such as gamma-butyrolactone methacrylate (GBLMA), are frequently incorporated into adamantane-based photoresist polymers. These lactone units enhance the polarity of the polymer, which improves its adhesion to the substrate and its dissolution properties in the aqueous alkaline developer. The choice of lactone can also influence the sensitivity of the photoresist. For instance, photoresists formulated with GBLMA have been shown to exhibit higher sensitivity compared to those with other lactone monomers like propiolactone methacrylate (PLMA), while maintaining similar resolution.

Cyclic Olefin-Maleic Anhydride (COMA) Polymers

Another significant class of polymers for 193 nm photoresists is based on the alternating copolymerization of cyclic olefins (like norbornene derivatives) and maleic anhydride. These COMA polymers offer excellent etch resistance due to their high carbon density. However, they can sometimes suffer from lower sensitivity and may require different processing conditions compared to acrylate-based systems. The development of hybrid polymers that incorporate both acrylate (B77674) (including adamantane methacrylates) and COMA-type monomers aims to combine the advantages of both platforms.

Experimental Protocols

The following sections outline the typical experimental procedures for the formulation, processing, and characterization of adamantane methacrylate-based photoresists.

Photoresist Formulation

• Polymer Synthesis : The adamantane methacrylate monomer is copolymerized with other functional monomers (e.g., a lactone-containing methacrylate for polarity and a hydroxylated adamantane methacrylate for adhesion) via free-radical polymerization.

• Formulation : The synthesized polymer is dissolved in a suitable casting solvent, typically propylene (B89431) glycol methyl ether acetate (B1210297) (PGMEA). A photoacid generator (PAG), such as a triphenylsulfonium (B1202918) salt, is added to the solution (typically 2-5 wt% of the polymer). A base quencher may also be added to control acid diffusion.

Lithographic Processing

• Substrate Preparation : A silicon wafer is treated with an adhesion promoter, such as hexamethyldisilazane (B44280) (HMDS), or coated with a bottom anti-reflective coating (BARC) to suppress reflections during exposure.

• Spin Coating : The photoresist solution is dispensed onto the wafer and spun at a specific speed (e.g., 1500-3000 rpm) for a set time (e.g., 30-60 seconds) to achieve a uniform thin film of a desired thickness (typically 100-300 nm).

• Post-Apply Bake (PAB) : The coated wafer is baked on a hotplate (e.g., at 90-130°C for 60-90 seconds) to remove the residual casting solvent.

• Exposure : The photoresist-coated wafer is exposed to a 193 nm ArF excimer laser (or an electron beam for initial screening) through a photomask with the desired pattern. The exposure dose is a critical parameter that determines the extent of acid generation.

• Post-Exposure Bake (PEB) : The wafer is baked again at a specific temperature (e.g., 90-130°C) for a set time (e.g., 60-90 seconds). During this step, the photogenerated acid catalyzes the deprotection of the adamantyl groups in the exposed regions.

• Development : The wafer is immersed in an aqueous alkaline developer, typically a 0.26 N solution of tetramethylammonium (B1211777) hydroxide (B78521) (TMAH), for a specific time (e.g., 60 seconds). The deprotected regions of the photoresist become soluble in the developer and are washed away, revealing the patterned features.

• Rinse and Dry : The wafer is rinsed with deionized water and dried with nitrogen.

Characterization

• Resolution : The minimum feature size that can be reliably printed is determined by imaging the patterned photoresist with a scanning electron microscope (SEM).

• Sensitivity : The sensitivity of the photoresist is defined as the exposure dose required to completely clear the exposed regions for a positive-tone resist. This is determined by exposing large areas of the photoresist with varying doses and measuring the remaining thickness after development.

• Etch Resistance : The etch rate of the photoresist is measured by exposing a blanket-coated wafer to a specific plasma chemistry (e.g., a fluorine-based plasma for etching silicon dioxide) and measuring the change in film thickness over time. The etch rate is then compared to that of a standard material, such as a novolac-based photoresist.

Visualizing the Process

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

Caption: Chemical amplification pathway in an adamantane methacrylate photoresist.

Caption: Experimental workflow for photoresist evaluation.

Conclusion

Adamantane methacrylates have proven to be a robust and versatile platform for the design of high-performance photoresists for 193 nm lithography. Their inherent etch resistance and tunable properties through copolymerization have enabled the continuous advancement of semiconductor manufacturing. The choice of the specific adamantane derivative, along with the other components of the photoresist formulation and the processing conditions, must be carefully optimized to achieve the desired lithographic performance for a given application. This guide provides a foundational understanding of these materials and a framework for their comparative evaluation.

Adamantane Photoresists: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of miniaturization and enhanced performance in microelectronics and drug delivery systems, the choice of photoresist is paramount. Adamantane-based photoresists have emerged as a significant class of materials, offering a unique combination of properties essential for advanced lithographic processes. This guide provides an objective comparison of the performance of adamantane (B196018) photoresists against other alternatives, supported by experimental data, to aid researchers in selecting the optimal material for their applications.

Performance Comparison of Photoresists

The performance of a photoresist is multi-faceted, with resolution, sensitivity, line edge roughness (LER), and etch resistance being the most critical parameters. The bulky, rigid, and diamondoid structure of the adamantane moiety imparts several advantageous characteristics to photoresist formulations.

Photoresist Type	Key Polymer Component(s)	Resolution	Sensitivity	Line Edge Roughness (LER)	Etch Resistance
Adamantane-based (ArF)	Poly(adamantyl methacrylate-co-γ-butyrolactone methacrylate)	80 nm L/S	15.2 mJ/cm²	Good	High
Adamantane-based (EUV)	P(EAdMA-AdMA-GBLMA)	50 nm L/S	30 µC/cm²	Slightly inferior to PHS-resists[1]	High
Adamantane-based (EB)	P(PAdMA-GBLMA)	70 nm L/S	30 µC/cm²	Good	High
Poly(hydroxystyrene)-based CAR (ArF)	Poly(hydroxystyrene-co-t-butyl acrylate)	90 nm L/S	~20 mJ/cm²	Standard	Moderate
Methacrylate-based (193 nm) without Adamantane	Poly(methyl methacrylate) based copolymer	>100 nm L/S	>50 mJ/cm²	Poor	Low
Methacrylate-based (193 nm) with Adamantane Additive	PMMA-based copolymer + Adamantane derivative	Improved over base polymer	-	-	O₂ Plasma: ~1.1x improvement, SF₆ Plasma: ~1.2x improvement

Key Observations:

• Resolution and Sensitivity: Adamantane-based photoresists consistently demonstrate high resolution across various lithography platforms, including ArF, EUV, and E-beam.[1] They can achieve finer features compared to traditional poly(hydroxystyrene) (PHS)-based chemically amplified resists (CARs). Their sensitivity is also a key advantage, often requiring lower exposure doses.

• Line Edge Roughness (LER): While offering excellent resolution, some studies suggest that the LER of adamantane-based resists can be slightly higher than that of PHS-based resists.[1] This is a critical trade-off to consider for applications demanding extremely smooth and precise feature edges.

• Etch Resistance: The high carbon-to-hydrogen ratio inherent in the adamantane structure contributes to superior plasma etch resistance. This is a significant advantage over conventional methacrylate-based resists, which are known for their poor etch durability. The addition of adamantane derivatives to existing photoresist formulations has been shown to enhance their etch resistance in both oxygen and fluorine-based plasmas.

Experimental Protocols

The following are generalized methodologies for key experiments cited in the performance comparison of photoresists.

Lithographic Performance Evaluation

a. Sample Preparation:

• Silicon wafers are cleaned using a standard RCA or Piranha cleaning procedure.

• An adhesion promoter, such as hexamethyldisilazane (B44280) (HMDS), is applied to the wafer surface via spin coating or vapor priming to enhance photoresist adhesion.

• The photoresist solution is spin-coated onto the wafer to achieve a uniform film of desired thickness.

• A post-apply bake (PAB) or soft bake is performed on a hot plate to remove residual solvent from the photoresist film. Typical PAB temperatures for adamantane-based resists range from 90°C to 130°C for 60 to 90 seconds.

b. Exposure:

• The photoresist-coated wafer is exposed to a specific wavelength of light (e.g., 193 nm for ArF, 13.5 nm for EUV) or an electron beam through a patterned mask.

• The exposure dose is varied to determine the optimal energy required for patterning.

c. Post-Exposure Bake (PEB):

• Following exposure, a PEB is carried out on a hot plate. This step is crucial for chemically amplified resists as it facilitates the acid-catalyzed deprotection reaction.

• PEB temperatures for adamantane-based CARs are typically in the range of 90°C to 130°C, with baking times of 60 to 90 seconds.

d. Development:

• The wafer is developed using an aqueous alkaline developer, most commonly a 0.26 N solution of tetramethylammonium (B1211777) hydroxide (B78521) (TMAH), for a specific time (e.g., 60 seconds).

• The development process selectively removes the exposed (for positive-tone resists) or unexposed (for negative-tone resists) regions of the photoresist.

• The wafer is then rinsed with deionized water and dried.

e. Characterization:

• The patterned photoresist features are inspected using a scanning electron microscope (SEM) to determine the resolution and line edge roughness.

• Sensitivity is determined by plotting the remaining film thickness as a function of exposure dose to find the clearing dose (E₀) for positive resists or the gelling dose for negative resists.

Etch Resistance Evaluation

• Photoresist films are prepared and patterned on silicon wafers as described above.

• The patterned wafers are subjected to a plasma etching process using specific gas chemistries (e.g., O₂, SF₆, Cl₂/BCl₃).

• The etch rates of the photoresist and the underlying substrate are measured using an ellipsometer or a surface profilometer.

• The etch selectivity is calculated as the ratio of the substrate etch rate to the photoresist etch rate.

Visualizing the Mechanism and Workflow

To better understand the underlying chemical processes and the experimental sequence, the following diagrams are provided.

A streamlined workflow for the performance evaluation of photoresists.

Acid-catalyzed deprotection mechanism in adamantane-based CARs.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]

Comparative Purity Analysis of 3,5-Dihydroxyadamantan-1-yl Methacrylate

For researchers and professionals in drug development and material science, the purity of monomers like 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) is critical for ensuring the reproducibility and reliability of experimental outcomes. This guide provides a comprehensive comparison of the purity validation of 3,5-Dihydroxyadamantan-1-yl methacrylate against a common alternative, 3-Hydroxy-1-adamantyl methacrylate. The comparison is supported by experimental data and detailed analytical protocols.

Overview of Compounds

3,5-Dihydroxyadamantan-1-yl methacrylate is a bifunctional adamantane (B196018) derivative containing two hydroxyl groups and one methacrylate group. This structure allows for further functionalization or cross-linking, making it a valuable monomer in the synthesis of advanced polymers for drug delivery, dental materials, and photoresists.[1] Its counterpart, 3-Hydroxy-1-adamantyl methacrylate, is a monofunctional derivative, offering a simpler building block for polymer synthesis. The purity of these monomers is paramount as impurities can significantly impact the polymerization process and the properties of the resulting materials.

Purity Comparison: Experimental Data

The purity of 3,5-Dihydroxyadamantan-1-yl methacrylate and its monofunctional analog is typically assessed using a combination of chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography (HPLC) is the primary method for quantitative purity assessment, while Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FT-IR) are used for structural confirmation and detection of impurities.

Table 1: High-Performance Liquid Chromatography (HPLC) Data

Parameter	3,5-Dihydroxyadamantan-1-yl Methacrylate	3-Hydroxy-1-adamantyl Methacrylate
Typical Purity	≥ 95%	≥ 98%
Common Impurities	Unreacted 1,3,5-adamantanetriol, methacrylic acid, di-methacrylated adamantane	Unreacted 1,3-adamantanediol, methacrylic acid
Analytical Method	Reversed-Phase HPLC (RP-HPLC)	Reversed-Phase HPLC (RP-HPLC)

Table 2: Spectroscopic Data for Structural Confirmation

Technique	3,5-Dihydroxyadamantan-1-yl Methacrylate	3-Hydroxy-1-adamantyl Methacrylate
¹H NMR (CDCl₃, δ ppm)	~6.1 and ~5.6 (vinyl H), ~1.9 (methyl H), adamantane protons	~6.1 and ~5.6 (vinyl H), ~1.9 (methyl H), adamantane protons
¹³C NMR (CDCl₃, δ ppm)	Carbonyl, vinyl, and adamantane carbons	Carbonyl, vinyl, and adamantane carbons
FT-IR (cm⁻¹)	~3400 (O-H), ~1715 (C=O, ester), ~1635 (C=C)	~3400 (O-H), ~1715 (C=O, ester), ~1635 (C=C)

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible validation of monomer purity.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is a general guideline for the purity determination of adamantane-based methacrylates.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used. The specific gradient will depend on the separation of the main compound from its potential impurities.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 210 nm.

• Sample Preparation: Dissolve a known amount of the sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample and analyze the chromatogram. Purity is determined by the area percentage of the main peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) with tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR: Acquire the proton NMR spectrum to confirm the presence of characteristic peaks for the methacrylate and adamantane moieties.

• ¹³C NMR: Acquire the carbon-13 NMR spectrum to verify the carbon framework of the molecule.

Fourier-Transform Infrared (FT-IR) Spectroscopy Protocol

• Instrumentation: A standard FT-IR spectrometer.

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl) or as a KBr pellet.

• Analysis: Acquire the IR spectrum and identify the characteristic absorption bands for the hydroxyl, carbonyl, and vinyl functional groups.

Workflow for Purity Validation

The following diagram illustrates a typical workflow for the synthesis and purity validation of 3,5-Dihydroxyadamantan-1-yl methacrylate.

Purity Validation Workflow

Application in Drug Delivery

Adamantane-containing polymers are increasingly investigated for drug delivery applications due to the unique physicochemical properties imparted by the bulky and lipophilic adamantane cage.[2][3] These polymers can self-assemble into nanoparticles that encapsulate therapeutic agents. The structure of the adamantane monomer, including the number of functional groups, influences the drug loading capacity, release kinetics, and stability of these delivery systems.[4]

The following diagram illustrates a simplified signaling pathway for the cellular uptake and drug release from a nanoparticle formulated with an adamantane-based polymer.

Cellular Uptake and Drug Release

References

• 1. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Adamantane-containing drug delivery systems [pharmacia.pensoft.net]
• 4. Acid-Responsive Adamantane-Cored Amphiphilic Block Polymers as Platforms for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Adamantane Polymers: A Comparative Guide to Thermal Stability

For researchers, scientists, and drug development professionals, the thermal stability of polymeric materials is a critical parameter influencing their processing, application, and longevity. Adamantane-containing polymers have emerged as a class of materials with exceptional thermal properties owing to the unique cage-like structure of the adamantane (B196018) moiety. This guide provides an objective comparison of the thermal stability of various adamantane polymers, supported by experimental data, and outlines the methodologies used for these assessments.

The incorporation of the rigid, bulky, and thermally stable adamantane structure into polymer backbones or as pendant groups significantly enhances their thermal properties.[1] The three-dimensional, strain-free skeleton of adamantane restricts the rotational freedom of polymer chains, leading to higher glass transition temperatures (Tg) and improved resistance to thermal degradation compared to conventional polymers.[2]

Comparative Thermal Analysis

The thermal stability of polymers is primarily evaluated using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). TGA measures the weight loss of a material as a function of temperature, indicating its decomposition temperature (Td), while DSC measures the heat flow associated with thermal transitions, allowing for the determination of the glass transition temperature (Tg).[2]

The following table summarizes the thermal properties of several classes of adamantane-containing polymers and compares them with traditional polymers.

Polymer Class	Specific Polymer	Glass Transition Temp. (Tg) (°C)	Decomposition Temp. (Td) (°C)	Measurement Conditions
Adamantane Polymers
Poly(1,3-adamantylene alkylene)s	P-1,3-Ad-10	Amorphous[3]	456 (5% weight loss)[3]	N₂ atmosphere[3]
P-1,3-Ad-16	Semicrystalline, Tm = 58°C[3]	~452-456[4]	N₂ atmosphere
Adamantane-containing Methacrylates	Poly(1-adamantyl methacrylate) (PADMA)	201 - 253[5]	>340[6]	Bulk polymerization[6]
P(ADMA-co-MMA)	-	Increased compared to PMMA[7]	N₂ and air atmosphere[7]
Adamantane-containing Polyimides	ADMDA-based	285 - 440[8]	>500 (10% weight loss)[9]	N₂ and air atmosphere[9]
DMADMDA-based	Higher than ADMDA-based[8]	-	-
Adamantane-containing Polyurethanes	ABPU (Adamantane-based)	-	~240[10]	N₂ flow, 10°C/min[10]
Traditional Polymers
Polystyrene	Atactic (aPS)	~90-107	270 - 425[4]	Air atmosphere[4]
Syndiotactic (sPS)	~100[11]	Similar to aPS[9]	-
Poly(methyl methacrylate)	PMMA	~105[1]	250 - 440[12]	N₂ atmosphere, 10°C/min

The Adamantane Advantage: A Structural Perspective

The enhanced thermal stability of adamantane polymers can be directly attributed to the molecular architecture of the adamantane cage. This relationship can be visualized as a logical workflow from the monomer structure to the final polymer properties.

Structure-Property Relationship of Adamantane Polymers.

Experimental Protocols

The following are generalized experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) for the characterization of polymer thermal stability.

Thermogravimetric Analysis (TGA)

TGA is employed to determine the thermal stability and decomposition profile of a polymer.

Instrumentation: A standard thermogravimetric analyzer.

Experimental Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the polymer sample into a clean TGA pan (e.g., alumina (B75360) or platinum).[1]

• Instrument Setup:

  • Atmosphere: Purge the instrument with an inert gas, typically nitrogen, at a flow rate of 20-100 mL/min to prevent oxidative degradation.[2][10]

  • Heating Rate: A typical heating rate is 10°C/min or 20°C/min.[10][13] Slower heating rates can provide better resolution of thermal events.

  • Temperature Range: Set the temperature program to ramp from ambient temperature to a temperature beyond the expected decomposition of the polymer (e.g., 600-800°C).[2][10]

• Data Analysis: The resulting TGA curve plots the percentage of initial mass remaining on the y-axis against the temperature on the x-axis. The decomposition temperature (Td) is often reported as the temperature at which 5% or 10% weight loss occurs.[3]

Differential Scanning Calorimetry (DSC)

DSC is used to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc) of a polymer.

Instrumentation: A differential scanning calorimeter.

Experimental Procedure:

• Sample Preparation: Weigh 5-10 mg of the polymer sample into a DSC pan and seal it. An empty, sealed pan is used as a reference.

• Instrument Setup:

  • Atmosphere: An inert atmosphere, such as nitrogen, is typically used.

  • Heating and Cooling Program: A common procedure involves a heat-cool-heat cycle to erase the thermal history of the sample.

    • First Heating Scan: Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above its expected Tg or Tm.[14]

    • Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature below its Tg.

    • Second Heating Scan: Reheat the sample at the same rate as the first scan. The Tg is determined from this second heating scan.[14]

• Data Analysis: The DSC thermogram plots heat flow versus temperature. The glass transition is observed as a step-like change in the baseline of the thermogram.

Conclusion

The incorporation of the adamantane moiety into polymer structures consistently leads to a significant enhancement in their thermal stability, as evidenced by higher glass transition and decomposition temperatures compared to their conventional counterparts. This makes adamantane-based polymers highly attractive for applications demanding robust performance under thermally stressful conditions. The experimental protocols outlined provide a foundation for the accurate and reproducible characterization of these high-performance materials.

References

• 1. How to Perform a Differential Scanning Calorimetry Analysis of a Polymer : 14 Steps - Instructables [instructables.com]
• 2. Plastics & Polymer Lab - Thermal Gravimetric Analysis (TGA) [plasticslab.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Thermal Degradation of PMMA | PPT [slideshare.net]
• 6. Synthesis of Precision Poly(1,3-adamantylene alkylene)s via Acyclic Diene Metathesis Polycondensation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. srd.nist.gov [srd.nist.gov]
• 8. Sample Preparation – DSC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. Effect of tacticity on the structure and glass transition temperature of polystyrene adsorbed onto solid surfaces | The Journal of Chemical Physics | AIP Publishing [pubs.aip.org]
• 10. journals.co.za [journals.co.za]
• 11. jeep-proceedings.org [jeep-proceedings.org]
• 12. digitalcommons.library.uab.edu [digitalcommons.library.uab.edu]
• 13. eng.uc.edu [eng.uc.edu]
• 14. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]

Adamantane Polymers vs. Other Photoresists: A Comparative Guide to Etch Resistance

In the relentless pursuit of smaller feature sizes in microelectronics, the etch resistance of photoresist materials is a critical performance metric. Adamantane-based polymers have emerged as a key component in advanced photoresists, particularly for 193 nm lithography, offering a significant improvement in plasma etch durability compared to earlier polymer platforms. This guide provides an objective comparison of the etch resistance of adamantane-containing resists against other common photoresist materials, supported by experimental data and detailed methodologies.

The superior etch resistance of adamantane (B196018) polymers stems from their unique chemical structure. The adamantane moiety, a bulky, three-dimensional diamondoid structure, possesses a high carbon-to-hydrogen ratio. This high carbon density is a primary contributor to enhanced stability under the harsh conditions of plasma etching.[1] Empirical parameters such as the Ohnishi number, which relates etch rate to the number of carbon and oxygen atoms in the polymer, and the Ring Parameter, which considers the mass of carbon atoms in ring structures, both predict a higher etch resistance for polymers incorporating adamantane.[2][3] For instance, poly(4-hydroxystyrene) (PHS), known for its high etch resistance, has a Ring Parameter of 0.6, whereas poly(methyl methacrylate) (PMMA), a polymer with low etch resistance, has a Ring Parameter of 0.[2] Adamantane's cycloaliphatic structure contributes favorably to these parameters, leading to improved performance.

Quantitative Comparison of Etch Resistance

The following table summarizes the etch rates of various photoresist polymers under different plasma conditions. The data highlights the significant improvement in etch resistance offered by adamantane-containing polymers and other high-resistance materials compared to standard acrylate/methacrylate resists.

Polymer/Resist Type	Plasma Gas	Etch Rate (Å/min)	Normalized Etch Rate (vs. PHS)	Ohnishi Number (O)	Ring Parameter (R)	Reference
Poly(methyl methacrylate) (PMMA)	Oxygen (RIE)	3300	~2.17	5.00	0.00	[2][3]
Poly(methyl methacrylate) (PMMA)	Oxygen (ICP)	4300	~1.15	5.00	0.00	[3][4]
Poly(methyl methacrylate) (PMMA)	SF6 (ICP)	2770	~1.47	5.00	0.00	[3][4]
Chemically Amplified Resist (CAPRF-3)	Oxygen (ICP)	3750	1	4.64	0.129	[3][4]
Chemically Amplified Resist (CAPRF-3)	SF6 (ICP)	1890	1	4.64	0.129	[3][4]
Poly(4-hydroxystyrene) (PHS)	Oxygen (RIE)	1520	1	2.43	0.60	[2][3]
Poly(4-hydroxystyrene) (PHS)	SF6 (RIE)	1565	1	2.43	0.60	[2]
PMMA with Adamantane Additive (XI, 7.5% w/w)	Oxygen (RIE)	Significantly Reduced	-	-	-	[2]

Note: Etch rates are highly dependent on specific plasma conditions (power, pressure, bias, etc.). The values presented are for comparative purposes based on the cited literature.

While adamantane-based resists offer excellent etch resistance, they can sometimes exhibit increased surface roughness compared to the aromatic polymers used in 248 nm photoresists.[5] However, process optimizations such as e-beam curing have been shown to mitigate these issues, further improving both etch selectivity and surface smoothness.[6]

Experimental Protocols

The evaluation of photoresist etch resistance typically involves a series of well-defined steps to ensure accurate and reproducible results. The following is a generalized experimental protocol based on methodologies described in the literature.

1. Substrate Preparation: Silicon wafers are commonly used as the substrate. They are cleaned using standard procedures to remove any organic and inorganic contaminants. An adhesion promoter, such as hexamethyldisilazane (B44280) (HMDS), is often applied to ensure uniform coating of the photoresist.

2. Photoresist Film Formation: The photoresist polymer is dissolved in a suitable solvent, such as propylene (B89431) glycol methyl ether acetate (B1210297) (PGMEA).[3] The solution is then spin-coated onto the prepared silicon wafer to achieve a thin film of uniform thickness, typically in the range of 0.5 to 1 µm.

3. Soft Bake: After coating, the wafer is baked on a hot plate to evaporate the solvent from the photoresist film. This step, known as the soft bake or post-apply bake, is crucial for the film's properties.

4. Exposure and Post-Exposure Bake (for Chemically Amplified Resists): For lithographic performance evaluation, the resist is exposed to a specific wavelength of light (e.g., 193 nm for ArF lithography) through a photomask.[7] In the case of chemically amplified resists, a post-exposure bake (PEB) is performed to catalyze the acid-driven chemical reaction that changes the solubility of the exposed regions.[8][9]

5. Development: The wafer is immersed in a developer solution, typically an aqueous solution of tetramethylammonium (B1211777) hydroxide (B78521) (TMAH), which selectively removes either the exposed (positive-tone) or unexposed (negative-tone) portions of the resist, revealing the patterned structure.[8][9]

6. Plasma Etching: The patterned wafer is placed in a plasma etching system, such as a Reactive Ion Etching (RIE) or Inductively Coupled Plasma (ICP) reactor.[2][3] The resist-coated wafer is then subjected to a plasma of a specific gas composition (e.g., O₂, SF₆, CF₄, CHF₃/O₂) under controlled conditions of pressure, power, and bias voltage.[1][2][3]

7. Etch Rate Measurement: The thickness of the photoresist film is measured before and after the etching process using techniques like ellipsometry or profilometry. The etch rate is then calculated by dividing the change in film thickness by the etching time.

Experimental Workflow Diagram

The logical flow of a typical experiment to evaluate the etch resistance of a photoresist is illustrated in the diagram below.

References

• 1. WO2007094784A1 - Adamantane based molecular glass photoresists for sub-200 nm lithography - Google Patents [patents.google.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. arxiv.org [arxiv.org]
• 9. pubs.aip.org [pubs.aip.org]

A Comparative Guide to Adamantane Monomers for Biomedical Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

The incorporation of the bulky, rigid adamantane (B196018) cage into biomedical polymers offers a versatile strategy to enhance therapeutic efficacy and tailor drug delivery systems. This guide provides a comparative analysis of two common adamantane-based monomers, 1-adamantyl methacrylate (B99206) (AdMA) and 1-adamantyl acrylate (B77674) (AdA), for the synthesis of biomedical polymers. By examining their impact on polymer properties, drug encapsulation, and cellular interactions, this document aims to inform the selection of optimal monomers for specific drug delivery applications.

Introduction to Adamantane-Based Polymers

Adamantane's unique diamondoid structure imparts exceptional properties to polymers, including increased glass transition temperature (Tg), enhanced thermal stability, and hydrophobicity.[1] These characteristics are highly desirable in biomedical applications, as they can lead to:

• Enhanced Drug Loading: The lipophilic nature of the adamantane moiety can improve the encapsulation of hydrophobic drugs.[1]

• Controlled Release: The rigidity of the adamantane structure can modulate the degradation and diffusion characteristics of the polymer matrix, allowing for sustained drug release.[1]

• Stimuli-Responsiveness: Adamantane-containing polymers can be engineered to respond to specific triggers, such as pH, for targeted drug delivery.[1]

• Biocompatibility: Adamantane itself is generally considered biocompatible and non-toxic, making it a suitable component for materials intended for in vivo use.[1]

This guide focuses on the comparative performance of polymers derived from AdMA and AdA, providing supporting experimental data and detailed protocols to aid in the rational design of advanced polymer-based therapeutics.

Comparison of Adamantyl Methacrylate (AdMA) vs. Adamantyl Acrylate (AdA)

While direct comparative studies of AdMA and AdA within the same polymer backbone for drug delivery are limited, analysis of homopolymers and related systems reveals key differences that can influence their suitability for biomedical applications.

Physicochemical Properties:

Polymers derived from AdMA generally exhibit a higher glass transition temperature (Tg) compared to their AdA counterparts. This is attributed to the additional methyl group in the methacrylate monomer, which restricts chain mobility to a greater extent. For instance, poly(1-adamantyl methacrylate) (PAdMA) has a reported Tg of up to 249°C, whereas poly(1-adamantyl acrylate) (PAdA) has a Tg of around 133°C.[2][3][4] The higher Tg of PAdMA-based polymers can contribute to greater dimensional stability of nanoparticles and controlled drug release profiles.

Polymerization Kinetics:

Both AdMA and AdA can be polymerized via various controlled radical polymerization techniques, including Reversible Addition-Fragmentation chain Transfer (RAFT) and living anionic polymerization, allowing for the synthesis of well-defined polymers with controlled molecular weights and narrow polydispersity indices.[2][5][6] However, acrylates are generally more reactive than methacrylates, which can influence polymerization kinetics and copolymer composition.

Cytotoxicity:

In general, methacrylates are considered less cytotoxic than their corresponding acrylates.[7] This suggests that polymers based on AdMA may offer a better safety profile for biomedical applications compared to those based on AdA. However, the overall biocompatibility of the final polymer formulation depends on multiple factors, including molecular weight, surface charge, and the nature of other co-monomers.

Data Presentation

The following tables summarize key quantitative data for adamantane-containing polymers and their performance in drug delivery applications.

Table 1: Thermal Properties of Adamantane-Based Homopolymers

Monomer	Polymer	Glass Transition Temp. (Tg) (°C)	Decomposition Temp. (Td) (°C)	Reference(s)
1-Adamantyl Methacrylate	PAdMA	195 - 249	> 320	[2][3][8]
1-Adamantyl Acrylate	PAdA	133	376	[4][5]

Table 2: Drug Loading and Encapsulation Efficiency of Adamantane-Containing Polymers

Polymer Architecture	Drug	Drug Loading Content (DLC) (%)	Encapsulation Efficiency (EE) (%)	Reference(s)
Star-shaped Ad-PLGA-b-PDEAEMA-PEG	Doxorubicin	21.6	Not Reported	[9]
Linear Ad-PLGA-b-PDEAEMA-PEG	Doxorubicin	22.9	Not Reported	[9]
Star-shaped Ad-core Polymer	Doxorubicin	10.39	Not Reported	[9]
Chitosan-g-Adamantane	Paclitaxel	Not Reported	~94	[10]

Table 3: In Vitro Cytotoxicity of Adamantane Derivatives and Formulations

Compound/Formulation	Cell Line	IC50	Reference(s)
Adamantyl Isothiourea Derivative	Hep-G2	3.86 µM	[1]
Doxorubicin-loaded PLGA Nanoparticles	MCF-7	Generally higher than free drug	[1]
Doxorubicin-loaded PEGylated Liposomes	Various	Generally higher than free drug	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the synthesis and evaluation of adamantane-based biomedical polymers.

Protocol 1: Synthesis of 1-Adamantyl Acrylate (AdA) Monomer

Materials:

• 1-Adamantanol (B105290)

• Triethylamine (B128534)

• Acryloyl chloride

• Tetrahydrofuran (THF), freshly dried

• Saturated ammonium (B1175870) chloride solution

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• n-Hexane

Procedure:

• Dissolve 1-adamantanol (10.0 g, 65.7 mmol) and triethylamine (33.2 g, 328.1 mmol) in freshly dried THF (60 mL) in a round-bottom flask.

• Cool the solution to 0°C using an ice bath.

• Slowly add acryloyl chloride (23.8 g, 262.8 mmol) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Filter the precipitated triethylamine hydrochloride salt.

• Wash the filtrate with a saturated ammonium chloride solution until the aqueous layer is neutral.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using n-hexane as the eluent.

• Remove the solvent by rotary evaporation to obtain 1-adamantyl acrylate as a colorless oil.[5]

Protocol 2: Living Anionic Polymerization of 1-Adamantyl Acrylate (PAdA)

Materials:

• 1-Adamantyl acrylate (AdA), purified

• Diphenylmethylpotassium (DPMK) initiator solution

• Diethylzinc (Et₂Zn) solution in THF

• Tetrahydrofuran (THF), freshly distilled

• Methanol

Procedure:

• In a custom glass reactor under high vacuum, add freshly distilled THF.

• Cool the reactor to -78°C using a dry ice/acetone bath.

• Add the DPMK initiator solution, followed by the Et₂Zn solution (as a ligand) with vigorous stirring.

• Introduce the purified AdA monomer solution in THF to the initiator/ligand mixture to start the polymerization.

• Allow the polymerization to proceed for the desired time (e.g., 1 hour).

• Terminate the polymerization by adding degassed methanol.

• Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent like methanol.

• Collect the polymer by filtration and dry it under vacuum to a constant weight.[5][6]

Protocol 3: Synthesis of p(DMAEMA-co-AdMA) via RAFT Polymerization

Materials:

• 2-(Dimethylamino)ethyl methacrylate (DMAEMA), purified

• 1-Adamantyl methacrylate (AdMA), purified

• 4-Cyanopentanoic acid dithiobenzoate (CPD) as RAFT agent

• Azobisisobutyronitrile (AIBN) as initiator

• 1,4-Dioxane, anhydrous

Procedure:

• In a Schlenk flask, dissolve DMAEMA, AdMA, CPD, and AIBN in 1,4-dioxane. The molar ratio of monomers to RAFT agent to initiator will determine the target molecular weight.

• Deoxygenate the solution by bubbling with an inert gas (e.g., nitrogen or argon) for 20-30 minutes.

• Seal the flask and place it in a preheated oil bath at the desired reaction temperature (e.g., 70°C).

• Allow the polymerization to proceed for the specified time, monitoring the conversion by taking aliquots for analysis (e.g., ¹H NMR).

• Terminate the polymerization by cooling the flask in an ice bath and exposing the reaction mixture to air.

• Precipitate the copolymer by adding the solution dropwise into a large excess of a cold non-solvent (e.g., diethyl ether or hexane).

• Collect the precipitate by filtration or centrifugation and dry it under vacuum.[11]

Protocol 4: Drug Loading into Polymeric Micelles

Materials:

• Adamantane-containing amphiphilic block copolymer

• Hydrophobic drug (e.g., Doxorubicin)

• Organic solvent (e.g., acetone, chloroform, or dichloromethane)[1]

• Deionized water or phosphate-buffered saline (PBS)

Procedure:

• Dissolve a known amount of the adamantane-based polymer and the hydrophobic drug in a suitable organic solvent in a round-bottom flask.[1]

• Slowly add this organic solution dropwise to a vigorously stirring aqueous solution (deionized water or PBS).

• Continue stirring for several hours to allow for the evaporation of the organic solvent and the self-assembly of the polymer into drug-loaded micelles.

• Filter the resulting micellar solution through a 0.45 µm syringe filter to remove any non-incorporated drug aggregates.

• Determine the drug loading content (DLC) and encapsulation efficiency (EE) using a suitable analytical technique such as UV-Vis spectrophotometry or HPLC after disrupting the micelles with a suitable solvent.[1]

Calculations:

• DLC (%) = (Mass of drug in micelles / Total mass of drug-loaded micelles) x 100

• EE (%) = (Mass of drug in micelles / Initial mass of drug used) x 100

Protocol 5: In Vitro Cytotoxicity (MTT Assay)

Materials:

• Cancer cell line (e.g., MCF-7, HeLa)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• 96-well cell culture plates

• Adamantane-based polymer formulations (drug-loaded and empty)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[1]

• Prepare serial dilutions of the adamantane-based polymer formulations (both drug-loaded and empty as a control) in the cell culture medium.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of the test formulations. Include untreated cells as a negative control.

• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).[1]

• After incubation, add 10-20 µL of the MTT solution to each well and incubate for another 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.[1]

• Remove the MTT-containing medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Calculate the cell viability as a percentage relative to the untreated control cells and determine the IC50 value (the concentration that inhibits 50% of cell growth).[1]

Signaling Pathways and Experimental Workflows

The efficacy of drug delivery systems is often linked to their ability to modulate specific cellular signaling pathways. Adamantane-based polymers can be designed to deliver drugs that target key pathways involved in cancer progression, such as the MAPK and NF-κB pathways.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade that regulates cell proliferation, differentiation, and survival. Its dysregulation is a hallmark of many cancers. Nanoparticles can be engineered to deliver inhibitors that target components of this pathway, such as MEK or ERK, to suppress tumor growth.[5][12]

Caption: MAPK signaling pathway and the inhibitory action of a drug delivered by an adamantane nanoparticle.

Experimental Workflow: From Monomer to In Vitro Evaluation

The following diagram illustrates a typical workflow for the synthesis and evaluation of adamantane-containing polymers for drug delivery.

Caption: A typical experimental workflow for the synthesis and evaluation of adamantane-based drug delivery systems.

Conclusion

The choice between adamantyl methacrylate and adamantyl acrylate for biomedical polymer synthesis depends on the desired properties of the final drug delivery system. AdMA's tendency to form polymers with higher glass transition temperatures may be advantageous for creating more stable nanoparticles with controlled release kinetics. Conversely, the higher reactivity of AdA could be beneficial in certain copolymerization scenarios. While methacrylates generally exhibit lower cytotoxicity, comprehensive in vitro and in vivo studies are essential to validate the biocompatibility and therapeutic efficacy of any new adamantane-based polymer formulation. The experimental protocols and comparative data provided in this guide offer a foundational resource for researchers to explore and optimize these promising materials for advanced drug delivery. Future research should focus on direct comparative studies of these monomers within identical polymer architectures to provide a more definitive understanding of their respective contributions to the performance of biomedical polymers.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. engit.monash.edu [engit.monash.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Poly(1-adamantyl acrylate): Living Anionic Polymerization, Block Copolymerization, and Thermal Properties | Semantic Scholar [semanticscholar.org]
• 7. Cytotoxic effects of acrylates and methacrylates: relationships of monomer structures and cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. polymersource.ca [polymersource.ca]
• 9. Acid-Responsive Adamantane-Cored Amphiphilic Block Polymers as Platforms for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of Adding Chitosan on Drug Entrapment Efficiency and Release Duration for Paclitaxel-Loaded Hydroxyapatite—Gelatin Composite Microspheres - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Mechanical and Thermal Properties

An Objective Comparison of Adamantane-Containing Copolymers for Advanced Applications

For researchers and professionals in drug development and materials science, the selection of polymers with optimal mechanical and thermal properties is paramount. Adamantane (B196018), a unique diamondoid hydrocarbon, has garnered significant attention as a building block in polymer chemistry.[1] Its rigid, bulky, and thermally stable structure, when incorporated into copolymers, can impart significant enhancements to their physical properties.[2][3][4] This guide provides a comparative analysis of the mechanical and thermal performance of various adamantane-containing copolymers against their conventional alternatives, supported by experimental data.

The incorporation of the adamantane moiety, either as a pendant group or within the polymer backbone, consistently leads to improvements in thermal stability, such as higher glass transition temperatures (Tg) and decomposition temperatures (Td).[3][4] This is attributed to the bulky nature of the adamantane cage, which restricts the mobility of polymer chains.[5][6] The following sections present a detailed comparison and the experimental methodologies used to ascertain these properties.

The introduction of adamantane into various copolymer systems has been shown to elevate their performance benchmarks significantly. Below, we compare several classes of adamantane-containing copolymers with their non-adamantane counterparts.

• Adamantane-Methacrylate Copolymers: Copolymers of 1-adamantyl methacrylate (B99206) (ADMA) and methyl methacrylate (MMA), denoted as P(ADMA-co-MMA), exhibit enhanced thermal and mechanical properties when compared to standard poly(methyl methacrylate) (PMMA). The rigid adamantane group limits the movement of polymer chains, leading to these improvements.[5][6]

• Adamantane-Styrene Copolymers: The inclusion of adamantyl groups into polystyrene derivatives results in polymers with remarkably high glass transition temperatures, reaching up to 234 °C, and decomposition temperatures exceeding 340 °C.[7][8]

• Adamantane-Containing Engineering Polymers: High-performance polymers also benefit from adamantane incorporation. For instance, adamantane-based polysulfones can have a Tg of up to 235°C, a notable increase from the 186°C of commercial polysulfone.[9] Similarly, polyimides containing adamantane have shown exceptional thermal stability, with 10% weight loss temperatures surpassing 500°C.[9]

• Adamantane-Containing Cyclic Olefin Copolymers (COCs): By copolymerizing a bulky norbornene derivative bearing an adamantane side group with cyclooctene, researchers have produced COCs with high glass transition temperatures (up to 216°C) and improved mechanical strength compared to commercial alternatives like Zeonex®.[10]

Quantitative Data Summary

The table below summarizes the key performance metrics for various adamantane-containing copolymers and their alternatives, based on published experimental data.

Polymer System	Compared Alternative	Property	Value
Adamantane-Polysulfone	Commercial Polysulfone	Glass Transition Temp. (Tg)	Up to 235 °C[9]
Glass Transition Temp. (Tg)	186 °C[9]
Adamantane-Polyimide	-	10% Weight Loss Temp. (Td)	> 500 °C[9]
Adamantane-Polystyrene Derivatives	-	Glass Transition Temp. (Tg)	232 - 234 °C[7]
Decomposition Temp. (Td)	> 340 °C[7]
1-Adamantyl Methacrylate / Styrene Copolymer	-	Glass Transition Temp. (Tg)	170 °C[8]
Decomposition Temp. (Td)	~340 °C[8]
Adamantane-Cyclic Olefin Copolymer (NBDAE-COE)	Commercial Zeonex® 330R	Glass Transition Temp. (Tg)	Up to 216 °C[10]
Stress at Break	> 39.1 MPa[10]
Poly(1,3-adamantylene alkylene)s	Poly(p-cyclohexylene alkylene)s	5% Mass Loss Temp. (Td)	452 - 456 °C[11]
5% Mass Loss Temp. (Td)	Significantly lower[11]

Experimental Protocols

The characterization of these materials relies on standardized synthesis and analysis techniques to ensure data reliability and reproducibility.

Synthesis of Adamantane-Containing Methacrylate Copolymers

A common method for synthesizing adamantane-containing copolymers is through free-radical polymerization.[5][6]

• Monomer Synthesis (1-Adamantyl Methacrylate - ADMA): 1-adamantanol (B105290) is reacted with methacryloyl chloride in the presence of a base, such as triethylamine, in an appropriate solvent like tetrahydrofuran (B95107) (THF). The mixture is typically stirred overnight. The resulting product is then filtered and washed to isolate the ADMA monomer.[5]

• Copolymerization (P(ADMA-co-MMA)): The synthesized ADMA monomer is mixed with methyl methacrylate (MMA) in a solvent (e.g., THF). A free-radical initiator, such as azobisisobutyronitrile (AIBN), is added. The reaction is carried out under an inert atmosphere (e.g., nitrogen) at a specific temperature (e.g., 60°C) for a set duration.[5]

• Purification: The resulting copolymer is typically precipitated in a non-solvent, such as methanol, filtered, and dried to yield the final product.

Characterization of Thermal and Mechanical Properties

Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability and decomposition temperature (Td) of the polymer. The analysis involves measuring the weight loss of a sample as it is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).[9][11]

Differential Scanning Calorimetry (DSC): DSC is employed to measure the glass transition temperature (Tg) of the copolymer. This technique measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. The Tg is observed as a step change in the heat flow curve.[9]

Mechanical Testing: The mechanical properties, such as tensile strength (stress at break) and Young's modulus, are typically determined using a universal testing machine. Polymer films are prepared and subjected to a controlled tensile force until they fracture. The stress and strain are recorded throughout the test to generate a stress-strain curve from which the key mechanical properties are derived.[10]

Visualized Workflows

The following diagrams illustrate the typical workflows for the synthesis and characterization of adamantane-containing copolymers.

Caption: Workflow for the synthesis of P(ADMA-co-MMA).

References

• 1. benchchem.com [benchchem.com]
• 2. Adamantane - Wikipedia [en.wikipedia.org]
• 3. "Adamantane-Containing Polymers" by Lon J. Mathias, Jennifer J. Jensen et al. [aquila.usm.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ingentaconnect.com [ingentaconnect.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Assessing the Biocompatibility of Adamantane-Based Polymers: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of a biocompatible polymer is a critical step in the design of effective and safe drug delivery systems. Adamantane-based polymers have emerged as a promising class of materials, offering unique structural and physicochemical properties. This guide provides a comprehensive comparison of the biocompatibility of adamantane-based polymers with three widely used alternatives: poly(lactic-co-glycolic acid) (PLGA), polyethylene (B3416737) glycol (PEG), and chitosan (B1678972). The information presented is supported by experimental data to facilitate informed decision-making in your research and development endeavors.

Adamantane (B196018), a rigid and lipophilic cage-like molecule, imparts enhanced thermal stability and mechanical strength to polymers. Its incorporation into polymer backbones has been explored for various biomedical applications, particularly in drug delivery, due to its potential for high drug loading and controlled release. This guide will delve into the key aspects of biocompatibility, including cytotoxicity, hemolytic activity, and in vivo toxicity, to provide a clear comparison between adamantane-based polymers and established alternatives.

In Vitro Cytotoxicity: A Quantitative Comparison

The assessment of cytotoxicity is a fundamental step in evaluating the biocompatibility of any material intended for biomedical use. The half-maximal inhibitory concentration (IC50), which represents the concentration of a substance required to inhibit 50% of cell growth, is a key metric in these evaluations.

While direct comparative studies are limited, the available data suggests that adamantane-based polymers generally exhibit low cytotoxicity. For instance, certain adamantyl isothiourea derivatives have shown IC50 values in the low micromolar range against hepatocellular carcinoma cell lines.[1] Other unspecified adamantane-type derivatives have demonstrated IC50 values greater than 100 µM in lung carcinoma and cervical cancer cell lines, indicating a favorable cytotoxicity profile.[1] It has also been reported that new adamantane derivatives exhibited their most potent cytotoxic effects on A549 lung cancer cells, while showing weaker effects on non-cancerous NIH/3T3 cells.[2]

In comparison, PLGA, a widely used biodegradable polymer, has shown varied cytotoxicity depending on the specific formulation and cell line. For example, blank PLGA nanoparticles have been reported to reduce the viability of melanoma cells to 40.3% at the highest tested concentration.[3] The IC50 values for various targeted PLGA nanoparticle formulations have been extensively reviewed, with the potency often being inversely proportional to nanoparticle size.[4]

Chitosan nanoparticles are generally considered to have low cytotoxicity, with numerous studies showing cell viability greater than 80% across a wide range of concentrations.[5] However, some studies have reported dose-dependent cytotoxicity, and in one case, an LD50 of 64.21 mg/mL was noted.[6]

Polyethylene glycol (PEG) is renowned for its biocompatibility and low toxicity.[7] However, some studies have indicated that the cytotoxicity of PEG can be dependent on its molecular weight, with lower molecular weight PEGs sometimes exhibiting higher toxicity.[8]

Table 1: Comparative In Vitro Cytotoxicity Data

Polymer/Compound	Cell Line	IC50 (µM)	Reference(s)
Adamantane-Based Polymers
Adamantyl Isothiourea Derivative 5	Hep-G2 (Hepatocellular Carcinoma)	7.70	[1]
Adamantyl Isothiourea Derivative 6	Hep-G2 (Hepatocellular Carcinoma)	3.86	[1]
Adamantane-type derivative	A549 (Lung Carcinoma)	>100	[1]
Adamantane-type derivative	HeLa (Cervical Cancer)	>100	[1]
Adamantane Derivative 4a	A549 (Lung Carcinoma)	150	[2]
Adamantane Derivative 4b	A549 (Lung Carcinoma)	230	[2]
Adamantane Derivative 4c	A549 (Lung Carcinoma)	220	[2]
Alternative Polymers
PLGA Nanoparticles (Blank)	A375 (Melanoma)	Concentration-dependent decrease in viability	[3]
Chitosan Nanoparticles	Various	Generally >80% cell viability	[5]
PEG 400	Caco-2	Significant toxicity at 4 w/v%	[8]
PEG 4000	Caco-2	No significant toxicity at 4 w/v%	[8]

Note: Direct comparison of IC50 values should be made with caution due to variations in experimental conditions, cell lines, and specific polymer formulations.

Hemolytic Activity: Assessing Blood Compatibility

Hemolysis, the rupture of red blood cells, is a critical parameter for materials that will come into contact with blood. Low hemolytic activity is essential for the safety of intravenously administered drug delivery systems.

Data on the hemolytic activity of adamantane-based polymers is not extensively available in a quantitative format. However, the general assertion of their biocompatibility suggests low hemolytic potential.

In contrast, the hemolytic properties of PLGA, PEG, and chitosan have been more thoroughly investigated. PLGA nanoparticles are generally considered to have no significant hemolytic effect at concentrations lower than 10 mg/ml.[9] Studies have shown that the hemolytic activity of PLGA nanoparticles is minimal, making them suitable for intravenous applications.[10][11]

PEGylation, the process of attaching PEG chains to a molecule or nanoparticle, is a well-established strategy to improve hemocompatibility and reduce hemolytic activity.[12] However, some studies suggest that certain polymers can induce hemolysis by forming nanosized pores in the red blood cell membrane.[13]

Chitosan and its derivatives have shown varying degrees of hemolytic activity. While some studies classify chitosan derivatives as slightly hemolytic, with hemolysis percentages between 2-5%, others have reported higher hemolytic activity, particularly with non-neutralized chitosan nanoparticle solutions.[14][15]

Table 2: Comparative Hemolytic Activity

Polymer	Hemolytic Activity	Reference(s)
Adamantane-Based Polymers	Data not readily available
PLGA	No significant hemolytic effect at < 10 mg/ml	[9]
PEG	Generally low, used to improve hemocompatibility	[12]
Chitosan Derivatives	Slightly hemolytic (2-5%)	[14]
Non-neutralized Chitosan NPs	High hemolytic activity (186.20% to 223.12% compared to water)	[15]
Neutralized Chitosan NPs	Lower hemolytic activity (2.56% to 72.54% compared to water)	[15]

In Vivo Toxicity: Preclinical Safety Assessment

In vivo studies are crucial for determining the systemic toxicity of a material. These studies often involve animal models to assess the overall safety and biocompatibility of the polymer.

For adamantane-based compounds, some in vivo data is available. For example, one adamantane phenylalkylamine derivative was predicted to be in toxicity class 5 with an LD50 value of 2560 mg/kg in rats, and it was not predicted to be hepatotoxic.[16]

The in vivo toxicity of PLGA has been evaluated in several studies. Following oral administration in rats, PLGA nanoparticles showed minimal toxicity in the liver and intestine, with no toxicity observed in the kidney, brain, or lungs.[17] Another study concluded that the toxic effects observed with various industrial nanoparticles are unlikely to be seen with particles made of PLGA.

Chitosan is generally regarded as a non-toxic and biocompatible polymer for oral delivery. Acute toxicity studies in mice have reported high LD50 values, often exceeding 5000 mg/kg of body weight, indicating a very low level of toxicity. In vivo studies have shown that chitosan-based implants induce a less inflammatory reaction compared to some crosslinking agents.[13]

PEG is also considered to have a favorable in vivo safety profile. The acceptable oral daily intake of PEG is up to 10 mg/kg, and the LD50 in mice and rats following intraperitoneal injection is greater than 3.1 g/kg. However, high doses of PEG can lead to toxicities.

Table 3: Comparative In Vivo Toxicity Data

Polymer	Animal Model	Route of Administration	Key Findings	Reference(s)
Adamantane Phenylalkylamine	Rat (predicted)	-	Predicted LD50: 2560 mg/kg; Not hepatotoxic	[16]
PLGA Nanoparticles	Rat	Oral	Minimal toxicity in liver and intestine	[17]
PLGA Nanoparticles	Mouse	-	No specific anatomical pathological changes or tissue damage observed
Chitosan Nanoparticles	Mouse	Various	LD50 > 5000 mg/kg
PEG	Mouse, Rat	Intraperitoneal	LD50 > 3.1 g/kg

Modulation of Inflammatory Signaling Pathways

Recent studies suggest that adamantane derivatives may play a role in modulating inflammatory responses. Specifically, certain adamantane-linked isothiourea derivatives have been shown to suppress liver tissue inflammation by inhibiting the Toll-like receptor 4 (TLR4)-MyD88-NF-κB signaling pathway. This inhibition leads to a reduction in the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β).

The NF-κB signaling pathway is a key regulator of inflammation. Upon activation by stimuli such as lipopolysaccharide (LPS), the IKK complex phosphorylates IκBα, leading to its degradation. This allows the p50/p65 NF-κB dimer to translocate to the nucleus and initiate the transcription of pro-inflammatory genes, including those for TNF-α and IL-6. The inhibitory action of adamantane derivatives on this pathway suggests their potential as anti-inflammatory agents.

Potential mechanism of adamantane derivatives in NF-κB signaling.

Experimental Protocols

To ensure the reproducibility and comparability of biocompatibility assessments, detailed experimental protocols are essential. Below are generalized methodologies for key in vitro assays.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

• Cell Seeding: Plate cells (e.g., HeLa, MCF-7, or a relevant cell line for your application) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Replace the culture medium with fresh medium containing various concentrations of the polymer formulation. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance of each well using a microplate reader at approximately 570 nm.[1]

• Data Analysis: Calculate cell viability as a percentage of the untreated control. Determine the IC50 value by plotting cell viability against the logarithm of the polymer concentration.[1]

General workflow for an MTT cytotoxicity assay.

Hemolysis Assay

This assay evaluates the potential of a material to damage red blood cells.

• Blood Collection: Obtain fresh whole blood from a suitable donor and stabilize it with an anticoagulant.

• Red Blood Cell (RBC) Preparation: Isolate RBCs by centrifugation and wash them multiple times with a buffered saline solution (e.g., PBS). Resuspend the washed RBCs in the buffer to a specific concentration.

• Incubation: Add the polymer solution at various concentrations to the RBC suspension. Use a positive control (e.g., Triton X-100, which causes 100% hemolysis) and a negative control (buffer only). Incubate the samples at 37°C for a defined period (e.g., 1-4 hours).

• Centrifugation: Centrifuge the samples to pellet the intact RBCs.

• Supernatant Analysis: Carefully collect the supernatant and measure the absorbance of the released hemoglobin at a specific wavelength (e.g., 540 nm).

• Calculation: Calculate the percentage of hemolysis for each sample relative to the positive control.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Chitosan nanoparticle toxicity: A comprehensive literature review of in vivo and in vitro assessments for medical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The NF-κB activation pathways, emerging molecular targets for cancer prevention and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative Investigation of Cellular Effects of Polyethylene Glycol (PEG) Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Mechanism of polymer-induced hemolysis: nanosized pore formation and osmotic lysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Size influences the cytotoxicity of poly (lactic-co-glycolic acid) (PLGA) and titanium dioxide (TiO(2)) nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Upregulation of TNF-α and IL-6 induces preterm premature rupture of membranes by activation of ADAMTS-9 in embryonic membrane cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Adamantane-linked isothiourea derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. In vivo toxicity of chitosan-based nanoparticles: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Activation of ERK/NF-kB Pathways Contributes to the Inflammatory Response in Epithelial Cells and Macrophages Following Manganese Exposure - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3,5-Dihydroxyadamantan-1-yl Methacrylate: A Guide for Laboratory Professionals

For Immediate Release – This document provides essential safety and logistical information for the proper disposal of 3,5-Dihydroxyadamantan-1-yl methacrylate (B99206) (CAS No. 115522-15-1). Researchers, scientists, and drug development professionals are advised to adhere to these procedures to ensure a safe laboratory environment and compliance with waste disposal regulations.

Introduction to Safe Handling and Disposal

3,5-Dihydroxyadamantan-1-yl methacrylate is a specialized chemical compound used in various research and development applications. Due to its chemical nature as a methacrylate, specific handling and disposal procedures are required to mitigate potential environmental and health risks. This guide outlines the necessary steps for the safe disposal of this compound and associated waste materials. The primary recommended disposal method for this and other methacrylate compounds is incineration by a licensed hazardous waste disposal company.[1] It is imperative to never dispose of this chemical in the regular trash or down the drain.[2]

Personal Protective Equipment (PPE) and Safety Precautions

Before handling 3,5-Dihydroxyadamantan-1-yl methacrylate for disposal, all personnel must be equipped with the appropriate Personal Protective Equipment (PPE). Similar methacrylate compounds are known to be skin and eye irritants.

Required PPE includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).

• Body Protection: A laboratory coat.

All handling of this chemical, including preparation for disposal, should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Waste Segregation and Storage

Proper segregation and storage of chemical waste are critical to prevent accidental reactions and ensure safe disposal.

• Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with methacrylate compounds.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "3,5-Dihydroxyadamantan-1-yl methacrylate," and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.

• Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) away from incompatible materials such as strong oxidizers, acids, and bases. The storage area should be cool and dry.

Step-by-Step Disposal Procedures

The following procedures provide a general guideline for the disposal of 3,5-Dihydroxyadamantan-1-yl methacrylate and associated waste. Always consult and follow your institution's specific EHS guidelines.

Protocol for Unused or Expired 3,5-Dihydroxyadamantan-1-yl Methacrylate

• Preparation: Ensure all required PPE is worn and work is conducted in a chemical fume hood.

• Packaging:

  • If in its original container, ensure the cap is tightly sealed.

  • If transferring from another vessel, use a funnel to avoid spills and securely cap the designated hazardous waste container.

• Labeling: Affix a completed hazardous waste label to the container.

• Storage: Place the container in the designated SAA.

• Pickup: Arrange for pickup by your institution's authorized hazardous waste disposal service.

Protocol for Contaminated Labware and Materials

• Segregation: Separate grossly contaminated items (e.g., pipette tips, wipes) from liquid waste.

• Solid Waste:

  • Place contaminated solid materials into a designated solid hazardous waste container. This container should also be clearly labeled with the chemical name.

  • For empty containers of the chemical, they should be triple-rinsed with a suitable solvent (e.g., acetone (B3395972) or ethanol).[3] The rinsate must be collected and disposed of as liquid hazardous waste.[3] After triple-rinsing, the defaced container may be disposed of as regular trash, but always confirm this with your local EHS guidelines.[3]

• Liquid Waste (Rinsate):

  • Collect all solvent rinsate from cleaning contaminated glassware in a designated liquid hazardous waste container.

  • Label the container with the names of all chemical constituents, including the solvent and "trace 3,5-Dihydroxyadamantan-1-yl methacrylate."

• Storage and Pickup: Store all waste containers in the SAA and arrange for pickup.

Quantitative Data Summary

Waste Type	Disposal Method	Key Considerations
Unused/Expired Chemical	Incineration via Hazardous Waste Contractor	Do not mix with other waste streams. Keep in a sealed, labeled container.
Contaminated Solid Waste	Incineration via Hazardous Waste Contractor	Segregate from liquid waste. Package in a labeled, compatible container.
Contaminated Liquid Waste	Incineration via Hazardous Waste Contractor	Collect all rinsates. Label container with all chemical components.
Triple-Rinsed Empty Containers	Regular Trash (pending EHS approval)	Must be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste. The original label must be defaced.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3,5-Dihydroxyadamantan-1-yl methacrylate.

Caption: Disposal workflow for 3,5-Dihydroxyadamantan-1-yl methacrylate.

This guide is intended to provide a framework for the safe disposal of 3,5-Dihydroxyadamantan-1-yl methacrylate. It is not a substitute for local regulations and institutional protocols. Always prioritize safety and consult with your EHS department for specific guidance.

References

• 1. How to Dispose of Waste Methyl Methacrylate? [slchemtech.com]
• 2. wwz.cedre.fr [wwz.cedre.fr]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

Personal protective equipment for handling 3,5-Dihydroxyadamantan-1-yl methacrylate

Essential Safety and Handling Guide for 3,5-Dihydroxyadamantan-1-yl Methacrylate (B99206)

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 3,5-Dihydroxyadamantan-1-yl methacrylate. Adherence to these procedures is vital for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)

When handling 3,5-Dihydroxyadamantan-1-yl methacrylate, a comprehensive suite of personal protective equipment is mandatory to prevent skin and eye irritation, as well as potential respiratory effects.[1][2] The required PPE is summarized in the table below.

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Goggles	Tightly fitting, chemical splash goggles.	Protects against splashes that can cause serious eye irritation.[1][2][3]
Face Shield	To be worn in conjunction with goggles when there is a significant risk of splashing.	Provides a broader area of protection for the face.
Hand Protection	Chemical-Resistant Gloves	Nitrile or butyl rubber gloves. For prolonged contact, consider polyvinyl alcohol (PVA) gloves.[4][5]	Prevents skin contact, which can cause irritation.[1][2] Standard surgical gloves are not sufficient as they can be penetrated by methacrylates.[5]
Body Protection	Laboratory Coat	Standard laboratory coat.	Protects skin and personal clothing from contamination.[4]
Chemical-Resistant Apron	Recommended when handling larger quantities.	Provides an additional layer of protection against spills.[6]
Respiratory Protection	Fume Hood	All handling of the solid and any solutions should be conducted in a certified chemical fume hood.[4][7]	Methacrylates can be volatile and vapors may cause respiratory irritation.[8]
Respirator	A NIOSH-certified respirator with organic vapor cartridges may be necessary for large spills or if work cannot be conducted in a fume hood.[4][6]	Provides protection from inhaling harmful vapors in emergency situations or under specific conditions where a fume hood is not feasible.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3,5-Dihydroxyadamantan-1-yl methacrylate is essential to minimize exposure and ensure safe laboratory practice.

2.1. Preparation and Engineering Controls:

• Verify Fume Hood Functionality: Before beginning any work, ensure the chemical fume hood is operational and the sash is at the appropriate height.[7]

• Gather all Materials: Assemble all necessary equipment, including the chemical container, spatulas, weighing paper, solvents, and reaction vessels, inside the fume hood.

• Don Appropriate PPE: Put on all required personal protective equipment as detailed in the table above.

2.2. Weighing and Dispensing:

• Perform in Fume Hood: All weighing and dispensing of 3,5-Dihydroxyadamantan-1-yl methacrylate must occur within the fume hood to contain any dust or vapors.[4]

• Avoid Dust Generation: Handle the solid material carefully to minimize the creation of dust.[2]

• Use Designated Tools: Utilize clean, designated spatulas and weighing boats for handling the chemical.

2.3. Solution Preparation and Reaction:

• Controlled Addition: When dissolving the solid, add it slowly to the solvent to avoid splashing.

• Maintain Inert Atmosphere (if required): For reactions sensitive to air or moisture, ensure the reaction vessel is under an inert atmosphere (e.g., nitrogen or argon).

• Constant Monitoring: Continuously monitor the reaction for any signs of uncontrolled polymerization, such as a rapid increase in temperature. Methacrylates can undergo hazardous polymerization.[9]

2.4. Post-Handling and Decontamination:

• Clean Equipment: Thoroughly clean all glassware and equipment that came into contact with the chemical. The initial rinse should be collected as hazardous waste.[4]

• Wipe Down Surfaces: Decontaminate the work area within the fume hood.

• Properly Remove PPE: Remove gloves and any other contaminated PPE, disposing of them in the appropriate waste stream.

• Hand Washing: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[1]

Disposal Plan

Proper disposal of 3,5-Dihydroxyadamantan-1-yl methacrylate and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused or Expired Chemical	- Dispose of as hazardous chemical waste. - Do not mix with other waste streams unless compatibility is confirmed. - Label the waste container clearly with the chemical name and associated hazards.
Contaminated Solid Waste	- Includes gloves, weighing paper, paper towels, and other disposable items. - Place in a designated, sealed container for hazardous solid waste.[7] - Label the container appropriately.
Contaminated Liquid Waste	- Includes solvents used for cleaning and reaction mixtures. - Collect in a sealed, properly labeled hazardous waste container. - Do not dispose of down the drain.[3]
Empty Containers	- Triple rinse the container with a suitable solvent.[4] - Collect the first rinsate as hazardous liquid waste.[4] - After triple rinsing and ensuring the container is free of residue, deface the label and dispose of it according to institutional guidelines, which may allow for disposal as regular trash or recycling.[4]

Emergency Procedures

Emergency Situation	Action
Skin Contact	- Immediately flush the affected area with copious amounts of water for at least 15 minutes. - Remove contaminated clothing. - Seek medical attention if irritation persists.[1][4]
Eye Contact	- Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. - Remove contact lenses if present and easy to do so. - Seek immediate medical attention.[1][3]
Inhalation	- Move the individual to fresh air. - If breathing is difficult, provide oxygen. - Seek medical attention.[4]
Ingestion	- Do NOT induce vomiting. - Rinse mouth with water. - Seek immediate medical attention.[1]
Spill	- For small spills (<1 L), use an absorbent material to contain the spill, then collect it in a sealed container for hazardous waste disposal. - For large spills (>1 L), evacuate the area and contact the institution's environmental health and safety department.[4]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the logical progression of steps for the safe handling and disposal of 3,5-Dihydroxyadamantan-1-yl methacrylate.

Caption: Workflow for safe handling and disposal of 3,5-Dihydroxyadamantan-1-yl methacrylate.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. echemi.com [echemi.com]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. Skin protection against methylmethacrylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. download.basf.com [download.basf.com]
• 7. ehs.stonybrook.edu [ehs.stonybrook.edu]
• 8. Methacrylates and Skilled Trade | Discover Essential Safety Tips — Methacrylate Producers Association, Inc. [mpausa.org]
• 9. petrochemistry.eu [petrochemistry.eu]